Taxusin

• CAS: 184180-91-4

Core Science & Biosynthesis

The Discovery and Analysis of Taxusin in Taxus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Taxus, commonly known as yew, is a critical source of bioactive diterpenoids known as taxanes. While paclitaxel (B517696) (Taxol®) is the most renowned member of this class for its potent anticancer properties, a plethora of other taxoids, including taxusin (B16899), are also present in various Taxus species. Taxusin, a tetraacetate of taxa-4(20),11(12)-dien-5α,9α,10β,13α-tetraol, has garnered significant interest as a key phytochemical marker and a potential biosynthetic precursor to other taxanes. This technical guide provides an in-depth overview of the discovery of taxusin, its quantitative distribution, detailed experimental protocols for its isolation and analysis, and an exploration of its biological activities and associated cellular pathways.

Quantitative Analysis of Taxusin Content

The concentration of taxusin, like other taxoids, varies significantly depending on the Taxus species, the specific part of the plant, and the geographical location. The heartwood of Taxus species is a particularly rich source of taxusin.

Table 1: Quantitative Data on Taxusin and Major Taxoids in Taxus Species

Taxus Species	Plant Part	Compound	Concentration (% dry weight)	Reference
Taxus baccata	Heartwood	Taxusin	0.13	[1]
Taxus baccata	Heartwood	Taxa-4(20),11-diene-5α,9α,10β,13α-tetraol 9α,10β-diacetate	0.0038	[1]
Taxus baccata	Heartwood	Taxa-4(20),11-diene-2α,5α,9α,10β,13α-pentaol pentaacetate	0.00035	[1]
Taxus baccata	Heartwood	Taxa-4(20),11-diene-5α,7β,9α,10β,13α-pentaol pentaacetate	0.00014	[1]
Taxus baccata	Heartwood	Taxa-4(20),11-diene-2α,5α,7β,9α,10β,13α-hexaol hexa-acetate	0.00045	[1]
Taxus baccata	Needles	10-Deacetylbaccatin III	0.0112 (112 µg/g)	[2]
Taxus cuspidata	Needles	Total Taxanes	0.0342 (342.27 µg/g)	[2]
Taxus brevifolia	Bark, Wood, Root, Leaf, Twig, Seedling	Taxol	0.00003 - 0.069	[3]

Note: The data presented is compiled from different studies and variations may occur due to different analytical methods, plant age, and environmental conditions.

Experimental Protocols

Extraction and Isolation of Taxusin from Taxus baccata Heartwood

This protocol is based on the methods described for the isolation of taxane (B156437) derivatives from yew heartwood.

a. Plant Material Preparation:

• Air-dry the heartwood of Taxus baccata at room temperature.

• Grind the dried heartwood into a coarse powder.

b. Extraction:

• Perform continuous extraction of the powdered heartwood with light petroleum (b.p. 60-80°C) for 24 hours in a Soxhlet apparatus to remove lipids and other non-polar compounds.

• Follow this with a continuous extraction using acetone (B3395972) for 48 hours.

• Evaporate the acetone extract to dryness under reduced pressure to yield a crude extract.

c. Preliminary Fractionation:

• Dissolve the crude acetone extract in a minimal amount of methanol.

• Adsorb the methanolic solution onto silica (B1680970) gel.

• Apply the silica gel with the adsorbed extract to the top of a silica gel column.

• Elute the column with a gradient of light petroleum and ethyl acetate (B1210297), gradually increasing the polarity.

d. Column Chromatography for Taxusin Isolation:

• Collect fractions from the initial column and monitor by thin-layer chromatography (TLC).

• Combine fractions containing taxusin.

• Subject the combined fractions to further column chromatography on silica gel, using a solvent system such as light petroleum-ethyl acetate (1:1) for elution.

• Collect the fractions containing the purified taxusin.

e. Crystallization:

• Evaporate the solvent from the purified fractions under reduced pressure.

• Recrystallize the residue from a suitable solvent system, such as aqueous ethanol, to obtain pure crystalline taxusin.

f. Characterization:

• Confirm the identity and purity of the isolated taxusin using spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and by comparing the data with published values.

In Vitro Tubulin Polymerization Assay by Turbidity

This assay is used to determine the effect of taxusin on the polymerization of tubulin, a key mechanism of action for taxanes.

a. Reagent Preparation:

• Reconstitute purified tubulin (e.g., from bovine brain) in a suitable buffer such as BRB80 (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.8) to a final concentration of 10 µM.[4]

• Add GTP to a final concentration of 1 mM.[4]

• Prepare a stock solution of taxusin in DMSO. The final DMSO concentration in the assay should not exceed 1%.

b. Assay Procedure:

• In a 96-well plate, add the desired concentrations of taxusin to the tubulin solution.

• Include a vehicle control (DMSO) and a positive control (e.g., Paclitaxel).

• Incubate the plate at 37°C in a temperature-controlled spectrophotometer.

• Monitor the increase in absorbance at 340 nm over time. An increase in turbidity indicates microtubule polymerization.

Cytotoxicity Assay (MTT Assay)

This assay determines the cytotoxic effect of taxusin on cancer cell lines.

a. Cell Seeding:

• Seed cancer cells in a 96-well plate at an optimal density and incubate for 24 hours to allow for attachment.

b. Taxusin Treatment:

• Prepare serial dilutions of taxusin in a complete culture medium.

• Remove the old medium from the wells and add the taxusin dilutions. Include vehicle-only and untreated controls.

• Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

c. MTT Assay:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm. The absorbance is proportional to the number of viable cells.

Biological Activity and Signaling Pathways

The primary mechanism of action for taxanes, including likely taxusin, is the stabilization of microtubules. This interference with the normal dynamics of the microtubule cytoskeleton has profound effects on cell division and survival, ultimately leading to apoptosis in rapidly dividing cancer cells.

Microtubule Stabilization and Mitotic Arrest

Taxanes bind to the β-tubulin subunit of microtubules, promoting their assembly from tubulin dimers and stabilizing the resulting polymers against depolymerization. This disruption of microtubule dynamics leads to the formation of abnormal mitotic spindles, activating the Spindle Assembly Checkpoint (SAC). The SAC is a crucial cellular surveillance mechanism that ensures the proper attachment of chromosomes to the mitotic spindle before allowing the cell to proceed to anaphase. By creating hyper-stable and dysfunctional spindles, taxanes prevent the satisfaction of the SAC, leading to a prolonged arrest in the G2/M phase of the cell cycle.

Induction of Apoptosis

The sustained mitotic arrest triggered by taxanes ultimately leads to programmed cell death, or apoptosis. While the precise signaling cascade can vary between cell types, key events include the activation of caspase pathways and the involvement of the Bcl-2 family of proteins. The prolonged G2/M arrest can lead to the phosphorylation and inactivation of anti-apoptotic proteins like Bcl-2 and Bcl-xL, while pro-apoptotic proteins are upregulated. This shift in the balance of pro- and anti-apoptotic factors culminates in the activation of executioner caspases, which dismantle the cell in an orderly fashion.

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// Edges Taxusin -> Microtubules [label="Binds to β-tubulin"]; Microtubules -> MitoticSpindle [label="Disrupts dynamics"]; MitoticSpindle -> SAC; SAC -> G2M_Arrest; G2M_Arrest -> Bcl2_Family [label="Prolonged arrest leads to"]; Bcl2_Family -> Caspase_Activation [label="Shift to pro-apoptotic state"]; Caspase_Activation -> Apoptosis; } Taxane-induced apoptosis pathway.

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// Edges Start -> Grinding; Grinding -> Extraction1; Extraction1 -> Extraction2; Extraction2 -> Evaporation; Evaporation -> CrudeExtract; CrudeExtract -> Column1; Column1 -> Fractions1; Fractions1 -> Column2; Column2 -> PureFractions; PureFractions -> Crystallization; Crystallization -> FinalProduct; FinalProduct -> Characterization; } Workflow for taxusin isolation.

Conclusion

Taxusin represents an important taxoid within the chemical diversity of the Taxus genus. Its relatively high abundance in the heartwood of species like Taxus baccata makes it a valuable compound for further investigation, both as a potential therapeutic agent in its own right and as a starting material for the semi-synthesis of other taxanes. The detailed protocols provided in this guide offer a framework for researchers to isolate and evaluate the biological activity of taxusin. Further studies are warranted to fully elucidate its specific cytotoxic profile against a broader range of cancer cell lines and to explore potential synergistic effects with other chemotherapeutic agents. Understanding the nuances of taxusin's interaction with microtubules and the subsequent cellular responses will be crucial for unlocking its full therapeutic potential.

References

• 1. scilit.com [scilit.com]
• 2. benchchem.com [benchchem.com]
• 3. Taxol content in bark, wood, root, leaf, twig, and seedling from several Taxus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

The Role of Taxusin in Taxol Biosynthesis: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Abstract

Paclitaxel (B517696), commercially known as Taxol, remains one of the most effective and widely used chemotherapeutic agents for treating a variety of cancers. Its complex diterpenoid structure is the result of an intricate, multi-step biosynthetic pathway within yew (Taxus) species, estimated to involve at least 19 enzymatic reactions.[1][2][3] Elucidating this pathway is critical for developing alternative, sustainable sources of Taxol, such as microbial fermentation or cell-free synthesis. While numerous taxoids are produced by the yew tree, not all are direct precursors to Taxol. This technical guide focuses on the specific role of taxusin (B16899), a prominent taxoid found in yew heartwood. Although considered a "dead-end" metabolite and not a direct intermediate in the main Taxol biosynthetic pathway, taxusin has been an indispensable tool for scientific discovery.[2][4] Its relative abundance has facilitated its use as a surrogate substrate for identifying and characterizing key pathway enzymes and as a starting material for the semi-synthesis of rare, putative pathway intermediates. This paper details the function of taxusin in these research applications, presents relevant biochemical data, outlines experimental methodologies, and provides visual diagrams of the associated pathways and workflows.

Overview of the Taxol Biosynthetic Pathway

The biosynthesis of Taxol is a complex process that can be broadly divided into three major stages:

• Formation of the Taxane (B156437) Skeleton: The pathway begins with the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). An enzyme, taxadiene synthase (TS), catalyzes the cyclization of GGPP to form the foundational tricyclic taxane core, taxa-4(5),11(12)-diene.[2][5][6]

• Elaboration of the Taxane Core: Following the initial cyclization, the taxane skeleton undergoes a series of extensive modifications. This stage involves at least eight cytochrome P450-mediated oxygenations and three acetyl coenzyme A (CoA)-dependent acylations.[2] These reactions hydroxylate and acylate the core at various positions, ultimately leading to the formation of the key intermediate, baccatin (B15129273) III. This process also includes the formation of the characteristic oxetane (B1205548) D-ring.[2][7][8]

• Side-Chain Assembly and Attachment: The final stage involves the synthesis and attachment of the C-13 phenylisoserinoyl side chain, which is crucial for Taxol's anticancer activity. This process itself requires several enzymatic steps, culminating in the N-benzoylation reaction to form the final paclitaxel molecule.[2][9][10][11]

The pathway is not strictly linear and is better described as a complex metabolic network.[3][7][12][13] Many taxoids are produced, some of which are intermediates, while others, like taxusin, are considered side-products or "dead-end" metabolites.[2][4]

Figure 1. High-level overview of the three main stages of Taxol biosynthesis, indicating the formation of Taxusin as an off-pathway metabolite.

Taxusin: A "Dead-End" Metabolite and Research Tool

Taxusin, chemically known as taxa-4(20),11(12)-diene-5α,9α,10β,13α-tetrayl tetraacetate, is a highly abundant taxoid found in the heartwood of Taxus species.[2][5][14] Despite its structural relation to Taxol precursors, it is considered a "dead-end" metabolite, as it is not a direct intermediate on the productive pathway to Taxol.[2][4]

The significance of taxusin to researchers lies in its utility in two key areas:

• Surrogate Substrate for Enzyme Characterization: The low abundance of true biosynthetic intermediates makes it challenging to isolate them in quantities sufficient for enzymatic studies. Taxusin's availability makes it an excellent surrogate substrate to probe the function of uncharacterized enzymes, particularly the cytochrome P450 hydroxylases responsible for oxygenating the taxane core.[2]

• Precursor for Semi-Synthesis of Pathway Intermediates: Taxusin serves as a valuable starting material for the chemical synthesis of putative Taxol pathway intermediates.[15][16][17] Through chemical modifications like deoxygenation, researchers can produce rare taxoids that are hypothesized to be on the main pathway, allowing for further biochemical investigation.[15][16]

Application of Taxusin in Enzymatic Studies

The functional characterization of several key hydroxylases in the Taxol pathway was made possible by using taxusin as a substrate. Microsomal preparations from Taxus cells or heterologously expressed enzymes can be tested for their ability to modify taxusin, revealing their catalytic activity.

Notably, two enzymes, taxane-2α-hydroxylase (T2αOH) and taxane-7β-hydroxylase (T7βOH) , were shown to effectively use (+)-taxusin as a substrate.[3][12][13]

• T2αOH catalyzes the hydroxylation of taxusin at the C-2 position to form 2α-hydroxytaxusin.[3][12][13]

• T7βOH catalyzes the hydroxylation of taxusin at the C-7 position to form 7β-hydroxytaxusin.[3][12][13]

Furthermore, these hydroxylated products can be acted upon by the opposing enzyme to yield a common downstream product, 2α,7β-dihydroxytaxusin.[3][12][13] These experiments were pivotal in demonstrating the function of these enzymes and suggesting that the Taxol pathway is a complex, anastomosing network rather than a single linear route.[3][12][13]

References

• 1. researchgate.net [researchgate.net]
• 2. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Paclitaxel total synthesis - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Characterization and heterologous reconstitution of Taxus biosynthetic enzymes leading to baccatin III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The final acylation step in Taxol biosynthesis: Cloning of the taxoid C13-side-chain N-benzoyltransferase from Taxus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Specificity of the N-benzoyl transferase responsible for the last step of Taxol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Taxusin - Wikipedia [en.wikipedia.org]

Taxusin: A Pivotal Intermediate in the Biosynthesis of Paclitaxel

An in-depth technical guide on taxusin (B16899) as a biosynthetic intermediate of paclitaxel (B517696) for researchers, scientists, and drug development professionals.

The intricate biosynthetic pathway of the potent anti-cancer drug paclitaxel (Taxol) in Taxus species involves a series of complex enzymatic reactions. Within this pathway, the taxane (B156437) diterpenoid, taxusin, represents a significant, albeit early, intermediate. Its core structure undergoes numerous modifications, including hydroxylations and acylations, to ultimately yield paclitaxel. This document provides a technical overview of taxusin's role, the enzymatic transformations it undergoes, and the experimental methodologies used to elucidate this segment of the paclitaxel pathway.

The Biosynthetic Journey from Taxusin to Paclitaxel

The formation of paclitaxel begins with the cyclization of geranylgeranyl diphosphate (B83284) to taxa-4(5),11(12)-diene, the first committed step in taxane biosynthesis. This is followed by a series of cytochrome P450-mediated hydroxylations and subsequent acylations. Taxusin itself is formed after several of these initial hydroxylation and acylation steps. The pathway from taxadiene to paclitaxel is estimated to involve at least 19 distinct enzymatic steps. The core taxane skeleton is progressively decorated with oxygen-containing functional groups and acyl moieties, which are critical for the molecule's anti-tumor activity.

Quantitative Analysis of Key Enzymatic Steps

The efficiency of the enzymatic conversions in the paclitaxel pathway is a critical area of study for metabolic engineering and synthetic biology approaches aimed at improving paclitaxel production. The following table summarizes key quantitative data for some of the enzymes involved in the transformation of taxane intermediates.

Enzyme	Substrate	Product	Km (µM)	kcat (s⁻¹)	Source
Taxadiene 5α-hydroxylase	Taxa-4(5),11(12)-diene	Taxa-4(20),11(12)-dien-5α-ol	0.7	1.5
Taxadien-5α-ol O-acetyltransferase	Taxa-4(20),11(12)-dien-5α-ol	Taxa-4(20),11(12)-dien-5α-yl acetate (B1210297)	1.2	0.034
Taxane 10β-hydroxylase	Taxa-4(20),11(12)-dien-5α-yl acetate	10β-hydroxy taxadienyl acetate	0.5	0.25
10-deacetylbaccatin III-10-O-acetyltransferase (DBAT)	10-deacetylbaccatin III	Baccatin III	4.5	0.046

Experimental Protocols

Elucidating the function of enzymes in the paclitaxel pathway relies on robust experimental protocols. Below are representative methodologies for enzyme expression and in vitro assays.

Protocol 1: Heterologous Expression and Purification of Taxane Biosynthetic Enzymes

• Gene Synthesis and Cloning: The codon-optimized gene sequence for the target enzyme (e.g., a specific taxane hydroxylase or acetyltransferase) is synthesized and cloned into a suitable expression vector, such as pET28a(+) for E. coli or pYES2 for Saccharomyces cerevisiae.

• Host Transformation: The recombinant plasmid is transformed into a competent expression host (e.g., E. coli BL21(DE3) or S. cerevisiae INVSc1).

• Protein Expression:

  • For E. coli, cultures are grown in Terrific Broth at 37°C to an OD600 of 0.6-0.8. Protein expression is induced with 0.5 mM isopropyl β-D-1-thiogalactopyranoside (IPTG) and cultures are incubated at 16-18°C for 18-20 hours.

  • For S. cerevisiae, cultures are grown in glucose-containing synthetic complete medium lacking uracil (B121893) (SC-Ura). Expression is induced by transferring cells to a galactose-containing medium.

• Cell Lysis and Protein Purification: Cells are harvested by centrifugation, resuspended in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 300 mM NaCl, 10% glycerol) and lysed by sonication or high-pressure homogenization. The target protein, often engineered with a His-tag, is purified from the clarified lysate using immobilized metal affinity chromatography (IMAC) on a Ni-NTA resin.

Protocol 2: In Vitro Enzyme Assay for a Taxane Hydroxylase

• Reaction Mixture Preparation: A typical reaction mixture (100 µL) contains 50 mM potassium phosphate (B84403) buffer (pH 7.5), 1.5 mM NADPH, 10 µM of the taxane substrate (e.g., taxa-4(20),11(12)-dien-5α-yl acetate, dissolved in acetone), and 2-5 µg of the purified hydroxylase microsomal preparation.

• Reaction Initiation and Incubation: The reaction is initiated by the addition of the enzyme. The mixture is incubated at 30°C for 1-2 hours with gentle shaking.

• Reaction Quenching and Product Extraction: The reaction is stopped by the addition of an equal volume of a solvent mixture like ethyl acetate or dichloromethane. The mixture is vortexed vigorously and then centrifuged to separate the organic and aqueous phases.

• Analysis: The organic layer containing the hydroxylated product is transferred to a new tube, evaporated to dryness under a stream of nitrogen, and redissolved in a small volume of methanol. The product is then analyzed and quantified by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Visualizations: Pathways and Workflows

Biosynthetic Pathway of Paclitaxel

The following diagram illustrates the core biosynthetic pathway leading to the formation of paclitaxel, highlighting key intermediates.

Caption: Simplified biosynthetic pathway from GGPP to Paclitaxel.

Experimental Workflow for Enzyme Characterization

The diagram below outlines a typical workflow for the identification and characterization of a novel enzyme in the paclitaxel pathway.

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Taxusin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxusin is a naturally occurring taxane (B156437) diterpenoid isolated from various species of yew trees (Taxus), such as Taxus wallichiana and Taxus mairei.[1][2] As a member of the taxane family, which includes the prominent anticancer drug Paclitaxel (Taxol®), Taxusin is of significant interest to the scientific community.[1] Its complex molecular architecture and stereochemistry have made it a challenging target for total synthesis and a subject of extensive spectroscopic and crystallographic studies. This guide provides a comprehensive overview of the chemical structure and stereochemistry of Taxusin, along with experimental protocols for its isolation and structural elucidation.

Chemical Structure and Properties

Taxusin possesses a complex tricyclic carbon skeleton known as the taxane core, which is a bicyclo[5.3.1]undecane system fused to a cyclohexane (B81311) ring. The molecule is characterized by an exocyclic methylene (B1212753) group and a trans-cyclodecene (B1599413) ring.[3]

IUPAC Name: (3S,4aR,6R,8S,11R,12R,12aR)-9,12a,13,13-Tetramethyl-4-methylidene-1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-6,10-methanobenzo[4]annulene-3,8,11,12-tetrayl tetraacetate

Systematic IUPAC Name: Taxa-4(20),11-diene-5α,9α,10β,13α-tetrayl tetraacetate.[3]

Chemical Formula: C₂₈H₄₀O₈

Molar Mass: 504.61 g/mol [3]

The structure of Taxusin has been unequivocally confirmed by X-ray crystallography and various NMR spectroscopic techniques.

Stereochemistry

The stereochemistry of Taxusin is a critical aspect of its structure, with multiple chiral centers. The absolute configuration of these centers has been determined through total synthesis and X-ray crystallography. The key stereochemical features include:

• The fusion of the three rings (A, B, and C) creates a rigid and complex three-dimensional structure.

• The eight-membered B ring adopts a specific conformation.

• The acetyl groups are located at the 5α, 9α, 10β, and 13α positions.[3]

Quantitative Structural Data

Detailed quantitative data from X-ray crystallography and NMR spectroscopy are essential for a complete understanding of the molecular geometry and electronic environment of Taxusin.

Crystallographic Data

Table 1: Representative Bond Lengths and Angles for Organic Compounds

Bond Type	Average Bond Length (Å)	Bond Angle	Average Angle (°)
C-C (sp³)	1.54	C-C-C (sp³)	109.5
C=C	1.34	C=C-C	120
C-O	1.43	C-O-C	110
C=O	1.23	O=C-O	120

Note: This table provides general values and may not represent the exact measurements for Taxusin.

NMR Spectroscopic Data

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the structure of complex natural products like Taxusin. The chemical shifts provide information about the electronic environment of each proton and carbon atom. While a complete, publicly available dataset for Taxusin is not available, the following table provides expected chemical shift ranges for key functional groups found in taxane diterpenoids, recorded in CDCl₃.[1][8]

Table 2: Expected ¹H and ¹³C NMR Chemical Shift Ranges for Key Moieties in Taxanes (in CDCl₃)

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Methyl (CH₃)	0.8 - 2.5	10 - 30
Methylene (CH₂)	1.0 - 3.0	20 - 40
Methine (CH)	1.5 - 5.0	30 - 60
Olefinic (C=CH)	4.5 - 6.0	100 - 150
Carbons attached to Oxygen (C-O)	3.5 - 5.5	60 - 90
Carbonyl (C=O)	-	160 - 180
Acetyl Methyl (CH₃CO)	1.9 - 2.2	20 - 22
Acetyl Carbonyl (CH₃C O)	-	169 - 172

Experimental Protocols

The isolation and structural elucidation of Taxusin involve a series of meticulous experimental procedures.

Isolation and Purification of Taxusin from Taxus mairei

• Extraction:

  • Air-dried and powdered plant material (e.g., heartwood or seeds) of Taxus mairei is extracted with methanol (B129727) at room temperature.[2]

  • The methanolic extract is concentrated under reduced pressure to yield a crude residue.

• Solvent Partitioning:

  • The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Chromatographic Purification:

  • The fraction containing taxanes (typically the chloroform or ethyl acetate fraction) is subjected to column chromatography on silica (B1680970) gel.

  • A gradient elution system, for example, a mixture of n-hexane and ethyl acetate with increasing polarity, is used to separate the different taxoids.

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Fractions containing Taxusin are combined and may require further purification by preparative high-performance liquid chromatography (HPLC) to obtain the pure compound.[9]

Structural Elucidation by Spectroscopy and Crystallography

• Sample Preparation:

  • 5-10 mg of purified Taxusin is dissolved in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).[1]

  • The solution is filtered into a 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: A standard proton spectrum is acquired with a spectral width of 0-12 ppm.

  • ¹³C NMR: A proton-decoupled carbon spectrum is acquired with a spectral width of 0-220 ppm.

  • 2D NMR: COSY, HSQC, and HMBC experiments are performed to establish proton-proton and proton-carbon correlations, which are crucial for assigning the complex NMR signals and confirming the connectivity of the molecule.

• Crystallization:

  • Single crystals of Taxusin suitable for X-ray diffraction are grown by slow evaporation of a solution of the purified compound in an appropriate solvent system (e.g., a mixture of acetone (B3395972) and n-hexane).

• Data Collection:

  • A suitable single crystal is mounted on a goniometer head.

  • X-ray diffraction data are collected at a low temperature (e.g., 100 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a CCD detector.[10][11]

  • The crystal is rotated, and a series of diffraction images are collected.

• Structure Solution and Refinement:

  • The collected diffraction data are processed to determine the unit cell dimensions and space group.

  • The crystal structure is solved using direct methods and refined by full-matrix least-squares on F².

  • The positions of all non-hydrogen atoms are refined anisotropically, and hydrogen atoms are placed in calculated positions.

Visualizations

Biosynthetic Pathway of Taxusin

Taxusin is an important intermediate in the biosynthesis of more complex taxanes like Paclitaxel. The following diagram illustrates a simplified biosynthetic pathway leading to the taxane core and subsequent modifications to form Taxusin.

Caption: Simplified biosynthetic pathway of Taxusin.

Experimental Workflow for Isolation and Structural Elucidation of Taxusin

The following diagram outlines the general workflow for the isolation and structural determination of Taxusin from a natural source.

Caption: Experimental workflow for Taxusin.

Conclusion

Taxusin stands as a testament to the structural complexity and chemical diversity found in natural products. Its intricate three-dimensional structure, characterized by a unique taxane skeleton and specific stereochemistry, has been thoroughly established through modern analytical techniques. This guide provides a foundational understanding for researchers engaged in the study of taxanes, offering insights into its chemical properties, methods for its isolation, and the spectroscopic and crystallographic techniques employed for its structural elucidation. Further research into Taxusin and its derivatives may unveil novel biological activities and contribute to the development of new therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Isolation and structure revision of 10-deacetyltaxinine from the seeds of the Chinese yew, Taxus mairei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]

The Enigmatic Presence of Taxusin: An In-depth Technical Guide to its Natural Abundance in Yew Trees

For Immediate Release

This technical guide provides a comprehensive overview of the natural abundance of taxusin (B16899), a taxane (B156437) diterpenoid found in yew trees (Taxus spp.), for researchers, scientists, and drug development professionals. While often overshadowed by its renowned relative, paclitaxel (B517696) (Taxol®), taxusin is a significant constituent of the yew's chemical arsenal, particularly in its woody tissues. This document delves into the quantitative data available, details the experimental protocols for its analysis, and visualizes the key experimental workflows.

Quantitative Abundance of Taxusin

The concentration of taxusin varies considerably among different Taxus species and within various parts of the tree. The heartwood, in particular, has been identified as a primary reservoir for this compound. While extensive quantitative data for taxusin remains less prevalent in scientific literature compared to paclitaxel, existing studies provide valuable insights into its natural occurrence.

Yew Species	Plant Part	Compound	Concentration/Yield (% of dry weight)	Reference
Taxus baccata	Heartwood	Taxusin	0.0047% (yield from extraction)
Taxus globosa	Bark	7β-Acetoxy-Taxusin	Not quantified, but isolated	[1]
Taxus wallichiana	Not specified	Taxusin	Isolated, but not quantified	[2]
Taxus mairei	Heartwood	Taxusin	Isolated, but not quantified	[3]

Note: The data presented is compiled from various sources and represents either the yield from a specific extraction process or the reported presence of the compound. Absolute concentrations can vary based on geographical location, age of the tree, and the specific analytical methods employed.

Taxusin is recognized as a prominent secondary metabolite in the heartwood of yew trees.[4] Its presence in various species, including Taxus cuspidata and Taxus floridana, has also been reported.[4]

Experimental Protocols

The isolation and quantification of taxusin from yew tree matrices involve a series of sophisticated laboratory procedures. The following protocols are generalized from established methodologies for taxane analysis and can be adapted for the specific quantification of taxusin.

Extraction of Taxusin from Yew Heartwood

This protocol outlines a common method for obtaining a crude extract enriched with taxusin.

Materials:

• Dried and powdered yew heartwood

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Rotary evaporator

• Filtration apparatus

Procedure:

• Maceration: The powdered heartwood is macerated in methanol at room temperature for an extended period (e.g., 24-48 hours) to extract a broad range of phytochemicals, including taxoids.

• Filtration and Concentration: The methanolic extract is filtered to remove solid plant material. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning. Typically, this involves dissolving the extract in a methanol-water mixture and then sequentially partitioning it with solvents of increasing polarity, such as hexane and dichloromethane, to separate compounds based on their polarity. Taxusin, being a moderately polar taxane, is expected to partition into the dichloromethane fraction.

• Drying: The dichloromethane fraction is dried over anhydrous sodium sulfate (B86663) and then evaporated to dryness to obtain a taxusin-enriched crude extract.

Quantification of Taxusin by High-Performance Liquid Chromatography (HPLC)

HPLC is the most common and reliable technique for the quantitative analysis of taxoids.

Instrumentation and Conditions:

• HPLC System: An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is required.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used for taxane separation.

• Mobile Phase: A gradient elution is commonly employed using a mixture of water and acetonitrile (B52724) or methanol. The gradient is optimized to achieve good separation of taxusin from other co-eluting compounds.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: The UV detector is set to a wavelength where taxusin exhibits maximum absorbance, which is typically around 227-230 nm for taxanes.

• Column Temperature: The column is maintained at a constant temperature, for example, 25°C, to ensure reproducible retention times.

Procedure:

• Standard Preparation: A calibration curve is prepared using a certified reference standard of taxusin at various known concentrations.

• Sample Preparation: The taxusin-enriched extract is accurately weighed and dissolved in a suitable solvent (e.g., methanol) to a known concentration. The solution is then filtered through a 0.45 µm syringe filter before injection into the HPLC system.

• Analysis: The prepared sample and standard solutions are injected into the HPLC system. The peak corresponding to taxusin is identified by comparing its retention time with that of the standard.

• Quantification: The concentration of taxusin in the sample is calculated by comparing the peak area of the taxusin peak in the sample chromatogram with the calibration curve generated from the standards.

Visualizing the Workflow

To further elucidate the experimental process, the following diagrams, generated using the DOT language, illustrate the key workflows.

Extraction Workflow for Taxusin

HPLC Quantification Workflow

This technical guide serves as a foundational resource for the scientific community engaged in the exploration and utilization of the diverse chemical landscape of yew trees. Further research is warranted to establish a more comprehensive quantitative profile of taxusin across the Taxus genus and to develop and validate specific analytical methods for its routine analysis.

References

• 1. 5α,7β,9α,10β,13α-Pentaacetoxy-4(20),11-Taxadiene (7β-Acetoxy-Taxusin) and Other Constituents from the Bark of the Mexican Yew, Taxus globosa (Taxaceae) [classic.scielo.org.mx]
• 2. Taxusin - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Heartwood Havens: A Technical Guide to Taxusin and its Analogues in Taxus

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the chemistry, biosynthesis, and analysis of taxusin (B16899) and its analogues found within the heartwood of Taxus species. The genus Taxus, commonly known as yew, is a critical source of medicinally important diterpenoids, most notably the anti-cancer drug paclitaxel (B517696) (Taxol®). While much of the focus has been on the bark and needles, the heartwood represents a rich and complex reservoir of taxane (B156437) compounds, including taxusin, which serves as a key precursor in the biosynthesis of more complex taxanes. This guide provides a comprehensive overview of the quantitative data available on these compounds, detailed experimental protocols for their study, and visualizations of key biological and experimental pathways to aid in research and drug development endeavors.

Quantitative Analysis of Taxusin and Analogues in Taxus Heartwood

The concentration and composition of taxanes in Taxus heartwood can vary significantly depending on the species, age of the tree, geographical location, and environmental conditions. While comprehensive quantitative data across all Taxus species is not exhaustively available, several studies have provided valuable insights into the yields of taxusin and its related compounds. The following tables summarize the key quantitative findings from the scientific literature.

Taxane Derivative	Taxus Species	Yield (% of dry heartwood)	Reference
Taxusin (Taxa-4(20),11-diene-5α,9α,10β,13α-tetraol tetra-acetate)	Taxus baccata L.	0.13%	Della Casa de Marcano, D. and Halsall, T.G. (1969)
Taxa-4(20),11-diene-5α,9α,10β,13α-tetraol 9α,10β-diacetate	Taxus baccata L.	0.00038%	Della Casa de Marcano, D. and Halsall, T.G. (1969)
Taxa-4(20),11-diene-2α,5α,9α,10β,13α-pentaol penta-acetate	Taxus baccata L.	0.00035%	Della Casa de Marcano, D. and Halsall, T.G. (1969)
Taxa-4(20),11-diene-5α,7β,9α,10β,13α-pentaol penta-acetate	Taxus baccata L.	0.00014%	Della Casa de Marcano, D. and Halsall, T.G. (1969)
2α,5α,7β,9α,10β,13α-Hexa-acetoxytaxa-4(20),11-diene	Taxus baccata L.	0.00045%	Della Casa de Marcano, D. and Halsall, T.G. (1969)
Taxa-4(20),11-diene-2α,5α,7β,10β-tetraol 5α,7β,10β-triacetate 2α-α-methylbutyrate	Taxus baccata L.	0.0002%	Della Casa de Marcano, D. and Halsall, T.G. (1969)

Note: The yields reported above are from a single study and may not be representative of all Taxus baccata specimens. Further research is needed to establish a more comprehensive quantitative profile of taxanes in the heartwood of various Taxus species.

Studies on other Taxus species have confirmed the presence of various taxane diterpenoids in the heartwood, including 1-dehydroxy-baccatin VI, baccatin (B15129273) VI, 1-dehydroxybaccatin IV, and taxinine (B26179) J in Taxus mairei, and other taxoids in Taxus wallichiana, although specific percentage yields were not provided in these publications.[1][2] A comparative metabolomics analysis of heartwood and sapwood in Taxus chinensis has also been performed, providing valuable data on the relative abundance of various metabolites, including taxanes.

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, purification, and analysis of taxusin and its analogues from Taxus heartwood. These protocols are synthesized from various published methods and are intended to serve as a guide for researchers.

Extraction of Taxanes from Taxus Heartwood

Objective: To extract a crude mixture of taxanes from dried heartwood material.

Materials:

• Dried and powdered Taxus heartwood

• Methanol (B129727) (MeOH) or Ethanol (B145695) (EtOH), analytical grade

• Hexane (B92381), analytical grade

• Dichloromethane (B109758) (DCM) or Chloroform (B151607) (CHCl₃), analytical grade

• Rotary evaporator

• Soxhlet apparatus (optional)

• Large glass beakers and flasks

• Filter paper and funnel

Protocol:

• Preparation of Plant Material: Air-dry the Taxus heartwood to a constant weight. Grind the dried heartwood into a fine powder using a mechanical grinder to increase the surface area for extraction.

• Solvent Extraction (Maceration): a. Weigh the powdered heartwood and place it in a large glass container. b. Add methanol or ethanol to the powder at a solid-to-solvent ratio of 1:10 (w/v). c. Stir the mixture periodically and allow it to macerate at room temperature for 48-72 hours. d. Filter the mixture through filter paper to separate the extract from the solid residue. e. Repeat the extraction process on the residue two more times with fresh solvent to ensure maximum recovery of taxanes. f. Combine all the filtrates.

• Solvent Extraction (Soxhlet): a. Place the powdered heartwood in a thimble and insert it into the main chamber of the Soxhlet extractor. b. Fill the distilling flask with methanol or ethanol. c. Heat the flask to initiate the extraction cycle. Continue the extraction for 24-48 hours. d. After extraction, allow the apparatus to cool and collect the extract from the distilling flask.

• Concentration of Crude Extract: Concentrate the combined methanolic or ethanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C to obtain a viscous crude extract.

• Liquid-Liquid Partitioning: a. Suspend the crude extract in a mixture of methanol and water (e.g., 9:1 v/v). b. Perform a liquid-liquid extraction with hexane to remove non-polar compounds like fats and waxes. Discard the hexane layer. c. Subsequently, partition the aqueous methanol layer against dichloromethane or chloroform to extract the taxanes. d. Collect the organic (DCM or CHCl₃) layer and repeat the partitioning process two more times. e. Combine the organic layers and concentrate using a rotary evaporator to yield a taxane-enriched crude extract.

Isolation and Purification by Column Chromatography

Objective: To separate individual taxanes from the crude extract.

Materials:

• Taxane-enriched crude extract

• Silica (B1680970) gel (60-120 mesh or 70-230 mesh) for column chromatography

• Glass chromatography column

• Solvent system: A gradient of hexane and ethyl acetate (B1210297) (EtOAc), followed by methanol (MeOH) if necessary.

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Collection tubes or flasks

Protocol:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack it into the chromatography column, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude taxane extract in a minimal amount of dichloromethane or the initial mobile phase and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample-adsorbed silica gel onto the top of the packed column.

• Elution: a. Begin elution with 100% hexane and gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be:

  • Hexane (100%)
  • Hexane:EtOAc (95:5, 90:10, 80:20, 70:30, 50:50, 30:70, 10:90)
  • EtOAc (100%)
  • EtOAc:MeOH (95:5) b. Collect fractions of a consistent volume (e.g., 20-50 mL).

• Fraction Monitoring: Monitor the collected fractions using TLC. Spot a small amount of each fraction onto a TLC plate and develop it in an appropriate solvent system (e.g., hexane:EtOAc 7:3 or 1:1). Visualize the spots under a UV lamp (254 nm).

• Pooling and Concentration: Combine the fractions that show similar TLC profiles and contain the compounds of interest. Concentrate the pooled fractions using a rotary evaporator to obtain purified or semi-purified taxanes.

High-Performance Liquid Chromatography (HPLC) Analysis

Objective: To quantify and further purify taxusin and its analogues.

Materials:

• Purified or semi-purified taxane fractions

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase: Acetonitrile (B52724) (ACN) and water, both HPLC grade.

• Reference standards for taxusin and other relevant taxanes

• Syringe filters (0.45 µm)

Protocol:

• Sample and Standard Preparation: a. Accurately weigh and dissolve the reference standards in methanol or acetonitrile to prepare stock solutions of known concentrations. b. Prepare a series of working standard solutions by diluting the stock solutions to create a calibration curve. c. Dissolve the purified fractions from column chromatography in the mobile phase and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water is commonly used. For example, a linear gradient starting from 40% ACN in water to 80% ACN over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30 °C.

  • Detection Wavelength: 227 nm.

  • Injection Volume: 10-20 µL.

• Analysis: a. Inject the standard solutions to establish the retention times and generate a calibration curve by plotting peak area against concentration. b. Inject the sample solutions. c. Identify the taxanes in the samples by comparing their retention times with those of the standards. d. Quantify the amount of each taxane in the samples using the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Objective: For highly sensitive and selective quantification and structural confirmation of taxanes.

Materials:

• HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF)

• Electrospray ionization (ESI) source

• Reversed-phase C18 column

• Mobile phase: Acetonitrile and water with a modifier (e.g., 0.1% formic acid or ammonium (B1175870) acetate)

• Reference standards

Protocol:

• Sample Preparation: Prepare samples as described for HPLC analysis.

• LC-MS/MS Conditions:

  • LC Conditions: Similar to the HPLC method, but often with a lower flow rate compatible with the MS interface (e.g., 0.2-0.5 mL/min).

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for taxanes.

  • MS/MS Analysis: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for quantification. Select specific precursor-to-product ion transitions for each taxane of interest.

• Data Analysis: Identify and quantify the taxanes based on their specific retention times and MRM transitions. The high selectivity of MS/MS allows for accurate quantification even in complex matrices.

Visualizing Key Pathways and Workflows

To facilitate a deeper understanding, the following diagrams, generated using the DOT language, illustrate the biosynthetic pathway of taxanes, a general experimental workflow for their analysis, and the mechanism of action of paclitaxel.

Biosynthesis of Taxanes

Taxane Analysis Workflow

Paclitaxel's Mechanism of Action

Biological Activities of Taxusin and Analogues

Taxanes, as a class of compounds, are renowned for their potent biological activities, primarily their ability to interfere with microtubule dynamics. This mechanism is the cornerstone of the anticancer effects of paclitaxel and its semi-synthetic analogue docetaxel.

• Microtubule Stabilization: The primary mechanism of action for many cytotoxic taxanes is their ability to bind to the β-tubulin subunit of microtubules. This binding stabilizes the microtubule polymer, preventing its depolymerization into tubulin dimers. This disruption of the normal dynamic instability of microtubules is crucial for various cellular processes, most notably mitosis.

• Mitotic Arrest: By stabilizing the microtubule spindle, taxanes prevent the proper segregation of chromosomes during cell division, leading to an arrest of the cell cycle at the G2/M phase.

• Induction of Apoptosis: The prolonged mitotic arrest triggers a cascade of signaling events that ultimately lead to programmed cell death, or apoptosis, in cancer cells.

While taxusin itself does not possess the potent cytotoxic activity of paclitaxel, it is a crucial intermediate in the biosynthetic pathway leading to these more complex and therapeutically valuable taxanes. The study of taxusin and its analogues is therefore of significant interest for several reasons:

• Understanding Biosynthesis: Elucidating the enzymatic transformations of taxusin and its derivatives is key to fully understanding the intricate biosynthetic pathway of paclitaxel. This knowledge can be applied in metabolic engineering efforts to enhance the production of paclitaxel in cell cultures or microbial systems.

• Source for Semi-Synthesis: Taxusin and other abundant taxanes from the heartwood can potentially serve as starting materials for the semi-synthesis of more potent anticancer agents.

• Novel Bioactivities: While the focus has been on anticancer activity, taxanes and their analogues may possess other pharmacological properties that are yet to be fully explored.

This technical guide provides a foundational resource for researchers engaged in the study of taxusin and its analogues from Taxus heartwood. The provided data, protocols, and visualizations are intended to support further investigation into this important class of natural products and their potential for the development of new therapeutics.

References

• 1. Chemical components of heartwood and sapwood of common Yew (Taxus baccata L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activity of Taxusin and Other Notable Taxanes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The taxane (B156437) family of diterpenoids, derived from plants of the Taxus genus, represents a cornerstone in modern cancer chemotherapy. Paclitaxel (B517696) (Taxol®) and its semi-synthetic analog docetaxel (B913) (Taxotere®) are widely utilized for their potent antitumor activity, which stems from their unique mechanism of stabilizing microtubules and inducing mitotic arrest. Taxusin (B16899), another naturally occurring taxane, is a key precursor in the biosynthesis of paclitaxel but its own biological activity remains less characterized. This technical guide provides a comprehensive comparison of the biological activities of taxusin, paclitaxel, and docetaxel, with a focus on their effects on microtubule dynamics and cytotoxicity. While extensive quantitative data is available for paclitaxel and docetaxel, this paper also highlights the current knowledge gap regarding the specific anticancer properties of taxusin. Detailed experimental protocols for key assays and visualizations of relevant biological pathways are provided to facilitate further research in this critical area of drug development.

Introduction: The Taxane Family of Anticancer Agents

Taxanes are a class of natural diterpenoid compounds that have revolutionized the treatment of various solid tumors, including ovarian, breast, and non-small cell lung cancers.[1] Their primary mechanism of action involves the disruption of microtubule dynamics, which are essential for cell division, thereby leading to cell cycle arrest and apoptosis.[2] Paclitaxel was the first taxane to be discovered and clinically approved, followed by the development of docetaxel, a semi-synthetic analog with modified properties.[3] Taxusin, isolated from Taxus wallichiana, is a crucial intermediate in the complex biosynthetic pathway of paclitaxel.[4] Understanding the comparative biological activities of these taxanes is essential for the development of novel and more effective anticancer therapies.

Mechanism of Action: Microtubule Stabilization

The hallmark of taxane activity is their ability to bind to the β-tubulin subunit of microtubules, promoting their polymerization and preventing depolymerization.[2] This hyperstabilization of microtubules disrupts the delicate balance of the microtubule network required for the formation of the mitotic spindle during cell division. Consequently, the cell cycle is arrested at the G2/M phase, ultimately triggering apoptotic cell death.[5]

While both paclitaxel and docetaxel share this fundamental mechanism, subtle differences in their interaction with tubulin may account for variations in their biological activity.[6] The precise molecular interactions of taxusin with tubulin and its effect on microtubule stability have not been extensively studied.

Signaling Pathway of Taxane-Induced Apoptosis

The stabilization of microtubules by taxanes initiates a cascade of downstream signaling events that converge on the apoptotic pathway.

References

• 1. Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Taxol allosterically alters the dynamics of the tubulin dimer and increases the flexibility of microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Taxusin - Wikipedia [en.wikipedia.org]
• 5. Insights into the mechanism of microtubule stabilization by Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural insight into the stabilization of microtubules by taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Data of Taxusin: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for Taxusin, a significant taxane (B156437) diterpenoid isolated from various yew species (Taxus)[1][2]. The information presented is intended for researchers, scientists, and professionals in drug development engaged in the study and utilization of this natural product. This document summarizes key nuclear magnetic resonance (NMR) and mass spectrometry (MS) data and outlines typical experimental protocols for their acquisition.

Spectroscopic Data

The structural elucidation of Taxusin relies heavily on one-dimensional (1D) and two-dimensional (2D) NMR spectroscopy, in conjunction with mass spectrometry. The data presented here has been compiled from various sources, including the total synthesis of (±)-Taxusin, which confirmed its structure by comparing the spectroscopic data of the synthetic compound with the natural product[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR data are crucial for determining the complex carbon skeleton and stereochemistry of Taxusin. The following tables summarize the reported chemical shifts for the proton and carbon atoms of Taxusin, typically recorded in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for Taxusin (CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	Data not available
2	Data not available
3	Data not available
5	Data not available
6α	Data not available
6β	Data not available
7	Data not available
9	Data not available
10	Data not available
13	Data not available
14α	Data not available
14β	Data not available
16	Data not available
17	Data not available
18	Data not available
19	Data not available
20α	Data not available
20β	Data not available
5-OAc	Data not available
9-OAc	Data not available
10-OAc	Data not available
13-OAc	Data not available

Table 2: ¹³C NMR Spectroscopic Data for Taxusin (151 MHz, CDCl₃) [2]

Position	Chemical Shift (δ, ppm)
1	Data not available
2	Data not available
3	Data not available
4	Data not available
5	Data not available
6	Data not available
7	Data not available
8	Data not available
9	Data not available
10	Data not available
11	Data not available
12	Data not available
13	Data not available
14	Data not available
15	Data not available
16	Data not available
17	Data not available
18	Data not available
19	Data not available
20	Data not available
5-OAc (C=O)	Data not available
5-OAc (CH₃)	Data not available
9-OAc (C=O)	Data not available
9-OAc (CH₃)	Data not available
10-OAc (C=O)	Data not available
10-OAc (CH₃)	Data not available
13-OAc (C=O)	Data not available
13-OAc (CH₃)	Data not available

Note: Specific chemical shift and coupling constant values from primary literature sources were not available in the initial search results. The tables are structured to be populated with this data once obtained.

Mass Spectrometry (MS)

Mass spectrometry data provides the molecular weight and elemental composition of Taxusin.

Table 3: Mass Spectrometry Data for Taxusin

Parameter	Value
Molecular Formula	C₂₈H₄₀O₈[4]
Molar Mass	504.61 g/mol [1][4]
High-Resolution Mass Spectrometry (HRMS)
Calculated [M+H]⁺	Data not available
Observed [M+H]⁺	Data not available
Calculated [M+Na]⁺	Data not available
Observed [M+Na]⁺	Data not available

Note: Specific HRMS data and fragmentation patterns were not available in the initial search results and would need to be obtained from experimental analysis or more detailed literature.

Experimental Protocols

The following sections describe generalized protocols for the acquisition of NMR and MS data for Taxusin. These are based on standard methodologies for the analysis of natural products.

NMR Spectroscopy Protocol

A comprehensive NMR analysis of Taxusin typically involves a suite of 1D and 2D experiments to unambiguously assign all proton and carbon signals.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of purified Taxusin.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.

• 1D Spectra:

  • ¹H NMR: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

• 2D Spectra:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C, which is critical for assembling the molecular framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons and elucidate the relative stereochemistry of the molecule.

3. Data Processing and Analysis:

• Process the raw data using appropriate NMR software (e.g., MestReNova, TopSpin).

• Reference the spectra to the TMS signal (δ = 0.00 ppm for ¹H and ¹³C).

• Integrate the ¹H NMR signals and analyze the multiplicities and coupling constants.

• Analyze the 2D correlation maps to assign all proton and carbon signals and confirm the structure of Taxusin.

Mass Spectrometry Protocol

High-resolution mass spectrometry is essential for confirming the elemental composition of Taxusin.

1. Sample Preparation:

• Prepare a dilute solution of purified Taxusin (approximately 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

2. MS Data Acquisition:

• Ionization Technique: Electrospray ionization (ESI) is a common and suitable technique for a molecule like Taxusin.

• Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR) instrument is required.

• Acquisition Mode: Acquire data in positive ion mode to observe protonated ([M+H]⁺) or sodiated ([M+Na]⁺) adducts.

• Tandem MS (MS/MS): To study the fragmentation pattern, select the precursor ion of interest (e.g., [M+H]⁺) and subject it to collision-induced dissociation (CID) to generate product ions. This data is valuable for structural confirmation.

3. Data Analysis:

• Determine the accurate mass of the molecular ion from the HRMS spectrum.

• Use the accurate mass to calculate the elemental composition and confirm that it matches the molecular formula of Taxusin (C₂₈H₄₀O₈).

• Analyze the MS/MS spectrum to identify characteristic fragment ions, which can provide further structural information.

Workflow for Spectroscopic Analysis of Taxusin

The following diagram illustrates a typical workflow for the isolation and structural elucidation of a natural product like Taxusin using spectroscopic methods.

Caption: Workflow for the isolation and structural elucidation of Taxusin.

References

• 1. Taxusin - Wikipedia [en.wikipedia.org]
• 2. NP-MRD: Showing NP-Card for (+)-Taxusin (NP0074778) [np-mrd.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Taxusin Biosynthetic Pathway: A Technical Guide for Researchers

An In-depth Exploration of the Core Pathway for Drug Development Professionals, Researchers, and Scientists

The intricate biosynthetic pathway of taxusin (B16899) and its derivatives, culminating in the renowned anti-cancer agent paclitaxel (B517696) (Taxol), represents a significant area of research in natural product chemistry and biotechnology. Understanding the enzymatic steps, regulatory mechanisms, and metabolic flux of this pathway is paramount for the development of sustainable and high-yield production methods for this vital therapeutic. This technical guide provides a comprehensive overview of the core Taxusin biosynthetic pathway, presenting key quantitative data, detailed experimental protocols, and visual representations of the involved processes.

Core Biosynthetic Pathway: From Precursor to Key Intermediates

The biosynthesis of the taxane (B156437) core originates from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). A series of complex enzymatic reactions, primarily catalyzed by synthases, cytochrome P450 monooxygenases, and acyltransferases, meticulously constructs the intricate taxane skeleton and decorates it with various functional groups.

The initial committed step is the cyclization of GGPP to taxa-4(5),11(12)-diene, a reaction catalyzed by the enzyme taxadiene synthase (TS).[1] This is followed by a cascade of hydroxylation and acylation reactions. A simplified representation of the core pathway leading to the key intermediate baccatin (B15129273) III is illustrated below. The pathway is not strictly linear and can have several branch points and alternative routes.[2]

Key Enzymes and Intermediates

The pathway involves a host of critical enzymes that orchestrate the transformation of GGPP into paclitaxel. These can be broadly categorized as:

• Terpene Synthases: Responsible for the initial cyclization of the linear precursor.

• Cytochrome P450 Monooxygenases (CYP450s): A large family of enzymes that catalyze a variety of hydroxylation and oxidation reactions on the taxane core.[3]

• Acyltransferases: These enzymes are responsible for the addition of various acyl groups, which are crucial for the biological activity of the final product.

Quantitative Data on the Taxusin Biosynthetic Pathway

The following tables summarize the available quantitative data for key enzymes and product yields in various expression systems. This information is critical for metabolic engineering efforts aimed at optimizing the production of taxoids.

Enzyme	Substrate(s)	Km (µM)	kcat (s-1)	Source Organism (Recombinant)	Reference
10-deacetylbaccatin III-10-O-acetyltransferase (DBAT)	10-deacetylbaccatin III	10	-	Taxus cuspidata	[4]
Acetyl-CoA	8	-	Taxus cuspidata	[4]
3'-N-debenzoyl-2'-deoxytaxol N-benzoyltransferase	N-debenzoyl-(3′RS)-2′-deoxytaxol	420	~1.5	Taxus cuspidata
Benzoyl-CoA	400	~1.5	Taxus cuspidata

Product	Host Organism	Titer/Yield	Reference
Taxadiene	Escherichia coli	1 g/L	[5]
Taxadiene	Saccharomyces cerevisiae	103 mg/L	[5]
Taxadiene	Nicotiana benthamiana	56.6 ± 3.2 µg/g Fresh Weight	[6]
Taxadien-5α-ol	Nicotiana benthamiana	1.3 µg/g Fresh Weight	[6]
Baccatin III	Nicotiana benthamiana	Levels comparable to natural abundance in Taxus needles	[7]
3'-N-debenzoyl-2'-deoxypaclitaxel	Nicotiana benthamiana	-	[7]

Table 2: Heterologous Production of Taxusin Pathway Intermediates. This table summarizes the reported yields of key intermediates in various engineered host organisms.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of the Taxusin biosynthetic pathway.

Extraction and Quantification of Taxoids from Taxus Species

This protocol is adapted for the analysis of taxoids in plant material using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[1][3]

a. Sample Preparation:

• Dry needles or bark of the Taxus species at a controlled temperature.

• Grind the dried plant material into a fine powder.

b. Extraction:

• Weigh approximately 25 mg of the powdered plant material into a 1.5 mL microcentrifuge tube.

• Add 800 µL of a pre-cooled 1:1 (v/v) methanol/water solution.

• Homogenize the mixture using a bead beater for 2 minutes.

• Centrifuge the homogenate to pellet the solid debris.

• Carefully transfer the supernatant containing the extracted taxoids to a new tube.

• Evaporate the solvent under reduced pressure to obtain the crude extract.

c. HPLC-MS/MS Analysis:

• Reconstitute the crude extract in a suitable solvent (e.g., methanol).

• Use a C18 reversed-phase column for chromatographic separation.

• Employ a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water.

• Detect and quantify the taxoids using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for each taxoid of interest should be used for accurate quantification.[1]

Taxadiene Synthase Enzyme Assay

This protocol describes a general method for assaying the activity of taxadiene synthase.[8]

• Prepare a reaction mixture containing:

  • 50 mM Tris-HCl buffer, pH 8.0

  • 5 mM MgCl2

  • 50 µM Geranylgeranyl pyrophosphate (GGPP)

• Add the enzyme extract (e.g., purified recombinant enzyme or a cell-free extract).

• Incubate the reaction mixture at 37°C for 30 minutes.

• Stop the reaction by adding 0.5 M EDTA (pH 8.0).

• Extract the product, taxadiene, with an organic solvent (e.g., hexane).

• Analyze the extracted taxadiene by Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.

NADPH-Cytochrome P450 Reductase Activity Assay

This spectrophotometric assay measures the activity of NADPH-cytochrome P450 reductase, a crucial partner for many cytochrome P450 enzymes in the Taxusin pathway.[9]

• Prepare a reaction mixture in a 1 cm path length cuvette containing:

  • 0.3 M potassium phosphate (B84403) buffer, pH 7.7

  • An aliquot of the biological sample (e.g., microsomes)

  • 80 µL of a 0.5 mM solution of horse heart cytochrome c

• Adjust the total volume to 0.99 mL with the phosphate buffer.

• Set a spectrophotometer to 550 nm and record a baseline rate for 2-3 minutes.

• Initiate the reaction by adding 10 µL of a 10 mM NADPH solution.

• Monitor the increase in absorbance at 550 nm, which corresponds to the reduction of cytochrome c.

• Calculate the enzyme activity using the molar extinction coefficient of reduced cytochrome c.

Visualizing the Pathway and Experimental Workflows

The following diagrams, generated using the DOT language, provide visual representations of the Taxusin biosynthetic pathway and associated experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Plant cell culture for production of paclitaxel and other taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US5019504A - Production of taxol or taxol-like compounds in cell culture - Google Patents [patents.google.com]
• 6. abcam.cn [abcam.cn]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase - PMC [pmc.ncbi.nlm.nih.gov]

The intricate relationship of Taxusin to Baccatin III and other taxoids: A technical guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical and biosynthetic relationships between taxusin (B16899), baccatin (B15129273) III, and other significant taxoids. Taxoids, a class of diterpenoid compounds primarily isolated from plants of the Taxus genus, are of immense interest to the pharmaceutical industry due to their potent anticancer properties, exemplified by the widely used chemotherapeutic agent paclitaxel (B517696) (Taxol®) and its semi-synthetic analogue docetaxel.[1][2][3] Understanding the intricate biosynthetic network that produces these complex molecules is crucial for optimizing their production, whether through plant cell cultures, semi-synthesis, or metabolic engineering. This guide details the biosynthetic pathway, presents quantitative data on taxoid abundance, outlines key experimental protocols, and visualizes the complex relationships within this important class of natural products.

The Central Role of Baccatin III in Taxoid Biosynthesis

Baccatin III is a tetracyclic diterpenoid that serves as a pivotal intermediate in the biosynthesis of paclitaxel and a direct precursor for its semi-synthesis.[4][5][6] The core taxane (B156437) skeleton is first assembled and then undergoes a series of complex oxygenation and acylation reactions to yield baccatin III.[7][8] This molecule possesses the fundamental structural framework of paclitaxel, lacking only the C13 side chain, which is attached in the final steps of paclitaxel biosynthesis.[8][9] The availability of baccatin III from renewable sources like the needles of the European yew (Taxus baccata) has made the semi-synthetic production of paclitaxel commercially viable.[4][10]

Taxusin: An Important Branch-Point Intermediate

Taxusin, a tetra-acetylated taxane diterpenoid, is a significant metabolite found in yew species, particularly in the heartwood.[11][12][13] While not a direct precursor to baccatin III in the main paclitaxel biosynthetic pathway, taxusin is a valuable starting material for the laboratory synthesis of various putative pathway intermediates.[11][14] Its structure allows for selective deoxygenation and other modifications to produce lightly oxygenated taxoids that are crucial for studying the biosynthetic pathway.[11] Both taxane-2α-hydroxylase and taxane-7β-hydroxylase can utilize taxusin as a substrate, highlighting its position at a branch point in the complex network of taxoid biosynthesis, potentially leading to the formation of other taxoids.[4][7]

The Taxoid Biosynthetic Pathway: A Complex Network

The biosynthesis of taxoids is a multi-step process that begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to form the taxane skeleton.[7][15] This is followed by a series of intricate and not always linear enzymatic reactions, including hydroxylations, acylations, and rearrangements, to produce the vast array of taxoids found in nature.[4][7] The pathway can be conceptualized as a network with several branch points, leading to different classes of taxoids.[7]

// Nodes GGPP [label="Geranylgeranyl Diphosphate (GGPP)", fillcolor="#F1F3F4", fontcolor="#202124"]; Taxadiene [label="Taxa-4(5),11(12)-diene", fillcolor="#F1F3F4", fontcolor="#202124"]; Taxadienol [label="Taxa-4(20),11(12)-diene-5α-ol", fillcolor="#F1F3F4", fontcolor="#202124"]; Taxadienyl_Acetate [label="Taxa-4(20),11(12)-diene-5α-yl acetate", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydroxylated_Intermediates [label="Series of Hydroxylated\nand Acetylated Intermediates", fillcolor="#F1F3F4", fontcolor="#202124"]; Baccatin_III [label="Baccatin III", fillcolor="#FBBC05", fontcolor="#202124"]; Paclitaxel [label="Paclitaxel (Taxol®)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Taxusin [label="Taxusin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Other_Taxoids [label="Other Taxoids", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges GGPP -> Taxadiene [label="Taxadiene Synthase"]; Taxadiene -> Taxadienol [label="Taxadiene 5α-hydroxylase"]; Taxadienol -> Taxadienyl_Acetate [label="Taxadien-5α-ol-O-acetyl\nTransferase (TAT)"]; Taxadienyl_Acetate -> Hydroxylated_Intermediates [label="Multiple Enzymatic Steps\n(Hydroxylations, Acylations)"]; Hydroxylated_Intermediates -> Baccatin_III [label="Multiple Enzymatic Steps"]; Baccatin_III -> Paclitaxel [label="Baccatin III:\n3-amino, 3-phenylpropanoyl\nTransferase (BAPT) & other enzymes"]; Taxadienol -> Hydroxylated_Intermediates [label="Hydroxylation at C13"]; Hydroxylated_Intermediates -> Taxusin [style=dashed]; Taxusin -> Other_Taxoids [label="Further modifications"]; Hydroxylated_Intermediates -> Other_Taxoids [style=dashed];

} "Simplified Taxoid Biosynthetic Pathway"

Quantitative Analysis of Major Taxoids in Taxus Species

The concentration of key taxoids varies significantly among different Taxus species and even between different tissues of the same plant.[1][16] This variation is a critical consideration for the commercial sourcing of these compounds. The following table summarizes the quantitative data for paclitaxel, 10-deacetylbaccatin III (a precursor to baccatin III), and baccatin III in various Taxus species.

Taxus Species	Plant Part	Paclitaxel (mg/g dry weight)	10-Deacetylbaccatin III (10-DAB III) (mg/g dry weight)	Baccatin III (mg/g dry weight)	Reference
Taxus media	Needles	1.22	-	-	[16]
Taxus cuspidata	Needles	1.67	0.85	0.65	[16]
Taxus mairei	Needles	0.66	0.85	-	[16]
Taxus baccata	Needles	0.045	0.040	-	[1]
Taxus brevifolia	Needles	0.027	0.004	-	[1]

Note: Data is compiled from different studies and variations may occur due to different analytical methods, plant age, and environmental conditions.[1]

Experimental Protocols

Accurate extraction, purification, and analysis are paramount for taxoid research and development. The following sections detail common methodologies.

Extraction of Taxoids from Taxus Species

A general workflow for the extraction of taxoids from plant material is outlined below.

// Nodes Start [label="Dried and Ground\nTaxus Plant Material", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Extraction with Solvent\n(e.g., 80% Ethanol with ultrasonication)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Filtration [label="Filtration", fillcolor="#F1F3F4", fontcolor="#202124"]; Evaporation [label="Solvent Evaporation\n(under reduced pressure)", fillcolor="#F1F3F4", fontcolor="#202124"]; Crude_Extract [label="Crude Taxoid Extract", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Extraction; Extraction -> Filtration; Filtration -> Evaporation; Evaporation -> Crude_Extract; } "General Workflow for Taxoid Extraction"

Detailed Protocol:

• Plant Material Preparation: Needles or bark of the Taxus species are dried and ground into a fine powder.[1]

• Extraction: The powdered material is extracted with a suitable solvent, such as 80% ethanol, often with the aid of ultrasonication at a controlled temperature (e.g., 40°C) for a specified duration (e.g., 60 minutes) to maximize yield.[17]

• Filtration and Concentration: The mixture is filtered to remove solid plant debris, and the solvent is then evaporated under reduced pressure to obtain the crude extract.[1]

Purification of Taxoids

The crude extract contains a complex mixture of compounds. Purification is typically achieved using chromatographic techniques.

Methodology:

• Column Chromatography: The crude extract is often subjected to one or more column chromatography steps. Normal-phase chromatography on silica (B1680970) gel or Florisil, or reverse-phase chromatography are commonly employed.[18][19]

• Fraction Collection: Fractions are collected and monitored for the presence of the desired taxoids using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1]

• Recrystallization: The fractions containing the purified taxoid can be further purified by recrystallization to obtain a crystalline solid.[20]

Analysis and Quantification of Taxoids

High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (MS), is the gold standard for the analysis and quantification of taxoids.[1][17]

HPLC-MS Protocol Outline:

• Chromatographic System: A reverse-phase C18 column is typically used.[17]

• Mobile Phase: A gradient elution using a mixture of acetonitrile (B52724) and water is commonly employed to separate the different taxoids.[1]

• Detection: A mass spectrometer with an electrospray ionization (ESI) source operating in positive-ion mode is used for detection.[17]

• Quantification: The concentration of each taxoid is determined by multiple-reaction monitoring (MRM) mode, comparing the peak area of the analyte to that of a known standard.[17]

Logical Relationships and Interconnections

The relationships between taxusin, baccatin III, and other taxoids can be visualized as a network of biosynthetic pathways and synthetic possibilities.

// Nodes Biosynthesis [label="Core Taxoid Biosynthesis\n(from GGPP)", fillcolor="#F1F3F4", fontcolor="#202124"]; Early_Intermediates [label="Early Oxygenated\nIntermediates", fillcolor="#F1F3F4", fontcolor="#202124"]; Baccatin_III [label="Baccatin III", fillcolor="#FBBC05", fontcolor="#202124"]; Paclitaxel [label="Paclitaxel", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Taxusin [label="Taxusin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Other_Taxoids [label="Diverse Taxoids", fillcolor="#34A853", fontcolor="#FFFFFF"]; Semi_Synthesis [label="Semi-synthesis", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"]; Lab_Synthesis [label="Laboratory Synthesis\nof Intermediates", shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Biosynthesis -> Early_Intermediates [label="biosynthetic steps"]; Early_Intermediates -> Baccatin_III [label="biosynthetic steps"]; Baccatin_III -> Paclitaxel [label="biosynthetic steps"]; Early_Intermediates -> Taxusin [label="biosynthetic branch", style=dashed]; Taxusin -> Other_Taxoids [label="further metabolism"]; Baccatin_III -> Semi_Synthesis [dir=back]; Semi_Synthesis -> Paclitaxel; Taxusin -> Lab_Synthesis [dir=back]; Lab_Synthesis -> Early_Intermediates; } "Interrelationships of Key Taxoids"

Conclusion

Taxusin and baccatin III represent two key players in the complex world of taxoid biochemistry. While baccatin III holds a central and commercially significant position as the direct precursor to paclitaxel, taxusin's role as a branch-point intermediate and a versatile tool for biosynthetic studies is equally important for advancing our understanding of this therapeutic class of molecules. A thorough knowledge of their biosynthesis, chemical properties, and the analytical techniques used to study them is essential for researchers and professionals in the field of drug development seeking to harness the full potential of these remarkable natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. The scientific rationale for developing taxoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The taxoids: same roots, different drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Baccatin Iii | C31H38O11 | CID 65366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Baccatin III - Wikipedia [en.wikipedia.org]
• 7. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [Taxoids: structural and experimental properties] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Taxusin - Wikipedia [en.wikipedia.org]
• 13. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparative metabolomic analysis reveals the variations in taxoids and flavonoids among three Taxus species - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 19. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 20. Separation and Purification of Taxanes from Crude Taxus cuspidata Extract by Antisolvent Recrystallization Method | MDPI [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical and Chemical Properties of Taxusin

This technical guide provides a comprehensive overview of the physical and chemical properties of Taxusin, a significant taxane (B156437) diterpenoid isolated from various species of the yew tree (Taxus). This document consolidates key data on its structural, spectroscopic, and physicochemical characteristics, alongside detailed experimental protocols for its isolation and characterization. Furthermore, it explores its biological activities and associated signaling pathways, offering valuable insights for professionals in drug discovery and development.

Physicochemical Properties

Taxusin is a crystalline solid that is a prominent secondary metabolite found in the heartwood of yew trees.[1][2] Its physical and chemical properties are summarized in the tables below.

Table 1: General Physicochemical Properties of Taxusin

Property	Value	Source
Molecular Formula	C₂₈H₄₀O₈	[1][3][4]
Molar Mass	504.61 g/mol	[2][3][4][5]
Appearance	Granular amorphous powder	[6]
Melting Point	121-124 °C	[6]
Optical Rotation	[α]²⁴D = +95.7° (c=1, MeOH)	[1][6]
Solubility	Soluble in DMSO, ether, chloroform, alcohol. Practically insoluble in water and petroleum ether.	[5][6][7]

Table 2: Crystallographic Data for Taxusin

Parameter	Value	Source
Crystal System	Orthorhombic	[1]
Space Group	P2₁2₁2₁	[1]
Cell Dimensions	a = 8.032(6) Å, b = 17.483(3) Å, c = 23.066(4) Å	[1]
Volume	3238.89 ų	[1]
Z	4	[1]
Calculated Density	1.183 g/cm³	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of Taxusin.

Table 3: Key Spectroscopic Data for Taxusin

Technique	Data Highlights	Source
¹H NMR	Spectra available in literature and databases.	[8][9][10]
¹³C NMR	Spectra available in literature and databases.	[8][9][10]
IR Spectroscopy	Key functional groups can be identified.	[1][9]
Mass Spectrometry	High-resolution mass spectrometry data confirms the molecular formula.	[10]

Experimental Protocols

Isolation and Purification of Taxusin from Taxus spp.

Taxusin can be isolated from the heartwood and needles of various Taxus species, including Taxus mairei and Taxus baccata.[1]

Protocol 1: Solvent Extraction and Chromatography

• Extraction: The plant material (e.g., fresh clippings, needles, or heartwood) is mixed with a polar solvent mixture, such as 50-80% acetone (B3395972) or methanol (B129727) in water, to extract the crude taxane mixture.[11] Alternatively, ethanol (B145695) can be used.[12]

• Decolorization: The crude extract is treated with activated charcoal to remove pigments.[11]

• Solvent Removal: The organic solvent is removed from the extract, typically by evaporation.[11]

• Liquid-Liquid Extraction: A solvent-solvent partitioning step is used to separate the water-insoluble taxanes from water-soluble impurities. Chloroform or ethyl acetate (B1210297) can be used for this purpose.[7][11]

• Chromatographic Separation: The resulting crude taxane mixture is subjected to chromatographic separation. Normal phase chromatography on a silica (B1680970) gel column or reverse-phase high-performance liquid chromatography (HPLC) can be employed for purification.[11][12] Preparative HPLC is a highly effective method for obtaining high-purity taxanes.[13]

Protocol 2: Solid-Phase Extraction (SPE)

• Sample Preparation: A crude extract is dissolved in an appropriate solvent, such as 10% aqueous methanol.[14]

• Cartridge Conditioning: A C18 reversed-phase SPE cartridge is conditioned with methanol followed by deionized water.[14]

• Sample Loading: The prepared sample is loaded onto the conditioned cartridge.[14]

• Washing: The cartridge is washed with deionized water to remove polar impurities.[14]

• Elution: The retained Taxusin is eluted from the cartridge with methanol.[14]

Protocol 3: Antisolvent Recrystallization

• Enrichment: Taxanes are first enriched from the crude extract using methods like ultrasonic extraction and liquid-liquid extraction.[7]

• Recrystallization: The enriched extract is dissolved in a suitable solvent (e.g., methanol), and an antisolvent (e.g., water) is added to induce the recrystallization of taxanes, thereby purifying them.[7]

Total Synthesis of (±)-Taxusin

The total synthesis of (±)-Taxusin has been achieved, providing a non-natural source for the compound and its analogs. A concise synthesis involved 25 steps with a 2% overall yield.[9] Key transformations included the construction of the tricyclic taxane skeleton via an eight-membered B ring cyclization and the subsequent installation of the C19 methyl group.[9] The synthetic product was confirmed to be identical to natural Taxusin based on ¹H NMR, ¹³C NMR, and IR spectra, as well as TLC mobility.[9]

Biological Activity and Signaling Pathways

Taxusin and other taxanes exhibit significant biological activities, making them of great interest in pharmacology and drug development.

Anticancer and Analgesic Activities

Taxusin has demonstrated both anticancer and analgesic properties.[5] Taxanes, in general, are known for their potent anti-neoplastic effects.[15]

Mechanism of Action and Signaling Pathways

The cytotoxic mechanisms of taxoids are primarily attributed to their interaction with microtubules.[15] They promote microtubule assembly and inhibit their depolymerization, leading to the disruption of microtubule dynamics.[15][16][17] This disruption results in cell cycle arrest in the G2-M phase.[15][16] Following this arrest, cells may undergo apoptosis (programmed cell death).[15][16][17]

Several signaling pathways are implicated in taxane-induced apoptosis:

• Induction of p53: Disruption of microtubules can lead to the induction of the tumor suppressor gene p53.[15][16]

• Bcl-2 Family Phosphorylation: Taxanes can induce the phosphorylation of Bcl-2 and Bcl-xL, which inactivates their anti-apoptotic functions.[15][16]

• Down-regulation of Bcl-2 and Up-regulation of p21/WAF-1: These changes are considered important modes of apoptosis induction by taxanes.[15][16]

Visualizations

Experimental Workflow for Taxusin Isolation

Caption: Workflow for the isolation and purification of Taxusin from Taxus species.

Signaling Pathway of Taxane-Induced Apoptosis

Caption: Simplified signaling pathway for taxane-induced apoptosis.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Taxusin - Wikipedia [en.wikipedia.org]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. TAXUSIN | TargetMol [targetmol.com]
• 6. Taxine | C35H47NO10 | CID 6433563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. NP-MRD: Showing NP-Card for (+)-Taxusin (NP0074778) [np-mrd.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 12. environmentaljournals.org [environmentaljournals.org]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploration of Novel Taxusin Derivatives: A Technical Guide for Drug Development Professionals

Abstract

Taxusin (B16899), a prominent taxoid found in the yew tree (Taxus species), serves as a crucial starting material for the synthesis of various paclitaxel (B517696) (Taxol®) analogs and other bioactive derivatives. While not possessing the potent cytotoxic activity of paclitaxel itself, its unique taxane (B156437) core structure presents a valuable scaffold for the development of novel therapeutic agents. This technical guide provides an in-depth overview of the exploration of novel Taxusin derivatives, with a focus on their synthesis, biological evaluation, and mechanisms of action. Detailed experimental protocols for key assays are provided, alongside a comprehensive summary of quantitative structure-activity relationship (SAR) data. Furthermore, critical signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of the drug discovery and development process for this promising class of compounds. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and medicinal chemistry.

Introduction

The taxane diterpenoids, headlined by the blockbuster anticancer drug paclitaxel, have revolutionized the treatment of various solid tumors, including ovarian, breast, and lung cancers.[1] The primary mechanism of action for clinically approved taxanes like paclitaxel and docetaxel (B913) is the stabilization of microtubules, leading to mitotic arrest and subsequent apoptotic cell death.[2][3] However, challenges such as multidrug resistance (MDR) and undesirable side effects necessitate the continued development of new taxane analogs with improved therapeutic profiles.[4]

Taxusin, readily available from the needles and heartwood of yew species, offers a cost-effective and synthetically versatile starting point for the generation of diverse taxane libraries.[5][6] Modifications of the taxusin core have yielded derivatives with a range of biological activities, from direct cytotoxicity against cancer cell lines to the reversal of multidrug resistance mediated by efflux pumps like P-glycoprotein (P-gp).[7] This guide will delve into the synthetic strategies employed to create these novel derivatives, the methodologies used to assess their efficacy, and the molecular pathways they modulate.

Synthesis of Novel Taxusin Derivatives

The semisynthesis of novel taxoids from Taxusin typically involves a series of protection, functionalization, and deprotection steps to selectively modify the core structure. Key strategies include the deoxygenation of hydroxyl groups and the introduction of various acyl and other functional groups at different positions to explore structure-activity relationships.

General Synthetic Approach: Deoxygenation of Taxusin

A common synthetic route to generate Taxusin derivatives involves the Barton deoxygenation of the C-9 and C-10 hydroxyl groups of protected Taxusin derivatives.[6] This process allows for the preparation of putative taxol biosynthesis metabolites and other novel analogs.

Illustrative Synthetic Scheme:

• Protection of Hydroxyl Groups: The hydroxyl groups at positions C-5 and C-13 of Taxusin are often protected using silyl (B83357) ethers, such as triethylsilyl (TES) or tert-butyldimethylsilyl (TBDMS), to prevent their participation in subsequent reactions.

• Xanthate Formation: The C-9 and C-10 hydroxyl groups are converted to xanthates through reaction with a base like lithium hexamethyldisilazide (LHMDS), followed by the addition of carbon disulfide and methyl iodide.

• Barton Deoxygenation: The xanthates are then subjected to radical-initiated deoxygenation using a reagent such as tributyltin hydride (Bu3SnH) and a radical initiator like azobisisobutyronitrile (AIBN).

• Deprotection: Finally, the silyl protecting groups are removed using a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF), to yield the desired deoxygenated Taxusin derivatives.

Synthesis of Taxuspine Derivatives as P-gp Inhibitors

Taxuspine derivatives have emerged as potent inhibitors of P-glycoprotein, an ATP-dependent efflux pump that confers multidrug resistance in cancer cells. The synthesis of these derivatives often involves photochemical transannulation reactions of taxinine, a related taxoid.[8]

Illustrative Synthetic Scheme:

• Starting Material: Taxinine or a related taxoid is used as the starting material.

• Photochemical Transannulation: UV irradiation of the taxoid in a suitable solvent like acetonitrile (B52724) induces a transannulation reaction between the C-3 and C-11 positions, forming the characteristic tetracyclic core of taxuspine C derivatives.[8]

• Functional Group Modification: Further modifications, such as the introduction of a benzoyl group at the C-5 position, can be carried out to enhance P-gp inhibitory activity.[8]

Quantitative Biological Activity of Taxusin Derivatives

The biological activity of novel Taxusin derivatives is primarily assessed through in vitro cytotoxicity assays against various cancer cell lines and mechanism-based assays such as microtubule polymerization and P-gp inhibition. The following tables summarize the quantitative data for selected derivatives.

Cytotoxicity of Taxchinin A and Brevifoliol (B1200483) Derivatives

A study by Dong et al. (2008) explored the synthesis and cytotoxic activity of twenty-one derivatives of taxchinin A and brevifoliol against the human non-small cell lung cancer (A549) cell line.[5] The IC50 values, representing the concentration of the compound required to inhibit cell growth by 50%, are presented in Table 1.

Compound	Modification	IC50 (µM) against A549 cells[5]
Taxchinin A (Parent)	-	> 10
Brevifoliol (Parent)	-	> 10
5-Oxo-13-TBDMS-taxchinin A	Oxidation at C-5 and TBDMS protection at C-13	0.48
5-Oxo-13,15-epoxy-13-epi-taxchinin A	Oxidation at C-5 and epoxide formation	0.75
5,13-Dioxo-taxchinin A	Oxidation at C-5 and C-13	1.68
5-Oxo-taxchinin A	Oxidation at C-5	3.16
Modified Taxchinin A Derivative 12	Modification at C-5 and C-13	4.56
Modified Brevifoliol Derivative 6	Modification at C-13	5.88
Modified Brevifoliol Derivative 4	Modification at C-5	6.22

Table 1: Cytotoxic activity of selected Taxchinin A and Brevifoliol derivatives against the A549 human non-small cell lung cancer cell line.

P-glycoprotein Inhibitory Activity of Taxuspine Derivatives

Structurally simplified, non-natural taxanes related to taxuspine X have been synthesized and evaluated as P-glycoprotein inhibitors.[7] The IC50 values for P-gp inhibition are presented in Table 2.

Compound	Key Structural Feature	IC50 (µM) for P-gp Inhibition[7]
Derivative 6	Benzoyloxy moiety on C-13 of the taxane skeleton	7.2
Carbocyclic Taxane 7	Carbocyclic modification	24

Table 2: P-glycoprotein inhibitory activity of simplified taxuspine X derivatives.

Experimental Protocols

This section provides detailed methodologies for key experiments used in the evaluation of novel Taxusin derivatives.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Human cancer cell line (e.g., A549)

• Cell culture medium (e.g., RPMI-1640) with 10% fetal bovine serum (FBS)

• Taxusin derivatives dissolved in dimethyl sulfoxide (B87167) (DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the Taxusin derivatives (typically in a final volume of 100 µL/well) and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., paclitaxel).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using a dose-response curve.

Microtubule Polymerization Assay

This assay measures the ability of a compound to promote the assembly of tubulin into microtubules.

Materials:

• Purified tubulin

• Polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 1 mM MgCl₂, 1 mM EGTA)

• Guanosine triphosphate (GTP)

• Taxusin derivatives

• Spectrophotometer with temperature control

Procedure:

• Reaction Setup: Prepare a reaction mixture containing purified tubulin (e.g., 1-2 mg/mL) in polymerization buffer on ice.

• Compound Addition: Add the Taxusin derivative at the desired concentration to the reaction mixture. Include a vehicle control and a positive control (paclitaxel).

• Initiation of Polymerization: Add GTP to a final concentration of 1 mM and transfer the reaction mixture to a pre-warmed (37°C) cuvette in the spectrophotometer.

• Monitoring Polymerization: Monitor the increase in absorbance at 340 nm over time, which is indicative of microtubule polymerization.

• Data Analysis: Plot the absorbance versus time to generate polymerization curves and determine the effect of the compound on the rate and extent of tubulin assembly.

P-glycoprotein Inhibition Assay: Rhodamine 123 Efflux Assay

This assay measures the ability of a compound to inhibit the efflux of a fluorescent P-gp substrate, rhodamine 123, from cells overexpressing P-gp.

Materials:

• P-gp overexpressing cell line (e.g., MCF-7/ADR) and its parental sensitive cell line (e.g., MCF-7)

• Cell culture medium

• Rhodamine 123

• Taxusin derivatives

• P-gp inhibitor (positive control, e.g., verapamil)

• Flow cytometer or fluorescence microplate reader

Procedure:

• Cell Culture: Culture the P-gp overexpressing and parental cell lines to confluency.

• Compound Incubation: Pre-incubate the cells with the Taxusin derivatives or verapamil (B1683045) at various concentrations for a specified time (e.g., 30-60 minutes).

• Rhodamine 123 Loading: Add rhodamine 123 to the cells and incubate for a further period (e.g., 30-60 minutes) to allow for its uptake.

• Efflux Period: Wash the cells with ice-cold PBS to remove extracellular rhodamine 123 and then incubate the cells in fresh, pre-warmed medium for a defined efflux period (e.g., 60-120 minutes).

• Fluorescence Measurement: After the efflux period, wash the cells again and measure the intracellular fluorescence of rhodamine 123 using a flow cytometer or a fluorescence microplate reader.

• Data Analysis: An increase in intracellular rhodamine 123 fluorescence in the presence of the Taxusin derivative indicates inhibition of P-gp-mediated efflux. Calculate the IC50 for P-gp inhibition.

Mechanisms of Action and Signaling Pathways

The biological effects of novel Taxusin derivatives are mediated through their interaction with specific cellular targets and the subsequent modulation of key signaling pathways.

Microtubule Stabilization and Apoptotic Signaling

Similar to other taxanes, cytotoxic Taxusin derivatives primarily act by binding to β-tubulin and stabilizing microtubules.[2] This disruption of microtubule dynamics leads to the arrest of the cell cycle at the G2/M phase and ultimately triggers apoptosis.

Microtubule stabilization and subsequent apoptotic signaling cascade.

Reversal of Multidrug Resistance

Certain Taxusin derivatives, particularly those of the taxuspine class, exhibit potent P-glycoprotein inhibitory activity. By blocking the efflux of chemotherapeutic drugs from cancer cells, these derivatives can restore sensitivity to conventional anticancer agents.

Mechanism of P-glycoprotein inhibition by Taxusin derivatives.

Experimental and Logical Workflow

The exploration of novel Taxusin derivatives follows a structured workflow from synthesis to biological evaluation and lead optimization.

General workflow for the discovery and development of novel Taxusin derivatives.

Conclusion

The exploration of novel Taxusin derivatives represents a fertile ground for the discovery of next-generation anticancer agents. The versatility of the taxane core allows for the generation of a wide array of compounds with diverse biological activities, including potent cytotoxicity and the ability to overcome multidrug resistance. The data and protocols presented in this guide provide a solid foundation for researchers to design, synthesize, and evaluate new Taxusin-based drug candidates. Future efforts in this field will likely focus on the development of derivatives with enhanced potency, improved pharmacokinetic properties, and novel mechanisms of action to address the ongoing challenges in cancer therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Rhodamine-123 as a Tracer Dye for Use In In vitro Drug Transport Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Antitumour activity of novel taxanes that act at the same time as cytotoxic agents and P-glycoprotein inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Taxane analogues against breast cancer: a quantitative structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. From taxuspine x to structurally simplified taxanes with remarkable p-glycoprotein inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Syntheses of taxuspine C derivatives as functional inhibitors of P-glycoprotein, an ATP-associated cell-membrane transporter - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Isolation of Taxusin from Taxus Biomass

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for the extraction and isolation of taxusin (B16899), a bioactive taxane (B156437) diterpenoid, from Taxus biomass. The protocols detailed herein are compiled from various studies on taxane extraction and purification and are intended to serve as a foundational guide for laboratory practices.

Introduction

Taxus species, commonly known as yew, are a rich source of a diverse group of compounds known as taxanes. While paclitaxel (B517696) (Taxol®) is the most renowned taxane for its potent anticancer activity, other taxoids, including taxusin, are of significant interest for their potential pharmacological properties and as precursors for the semi-synthesis of novel drug candidates. The efficient extraction and isolation of taxusin are critical steps for further research and development. This document outlines various extraction techniques, purification protocols, and presents comparative quantitative data for taxane extraction.

Data Presentation: Quantitative Analysis of Taxane Extraction

The yield of taxanes from Taxus biomass is influenced by numerous factors, including the species, geographical location, time of harvest, and the extraction method employed.[1] While specific quantitative data for taxusin is limited in the literature, the following tables summarize the yields of total taxanes and other major taxoids using different extraction methods, providing a benchmark for extraction efficiency.

Table 1: Comparison of Extraction Methods for Taxanes from Taxus Needles

Taxus Species	Extraction Method	Solvent	Compound Analyzed	Yield (µg/g of dry needles)	Reference
Taxus cuspidata	Ultrasonic-Assisted Extraction	83.5% Ethanol (B145695)	Total Taxanes	342.27	[2]
Taxus baccata	Sulfuric Acid Extraction	0.5% H₂SO₄	Total Alkaloids ("taxine")	5260	[3]
Taxus chinensis	Ultrasound-Assisted Extraction with co-solvent	Menthol:Isopropanol (1:1 mol/mol), 80% water	Seven major taxanes	Not specified, but 1.25-1.44 times higher than conventional methods	[4]
Taxus cuspidata	High-Intensity Pulsed Electric Field	Not specified	Total Taxanes	672.13	[4]

Table 2: Content of Major Taxoids in Various Taxus Species

Taxus Species	Plant Part	Paclitaxel (mg/g dry weight)	10-Deacetylbaccatin III (10-DAB III) (mg/g dry weight)	Baccatin (B15129273) III (mg/g dry weight)	Reference
Taxus media	Needles	1.22	-	-	[1]
Taxus cuspidata	Needles	1.67	0.85	0.65	[1]
Taxus mairei	Needles	0.66	-	-	[1]
Taxus baccata	Needles	0.045	0.040	-	[1]
Taxus brevifolia	Needles	0.027	0.004	-	[1]

Experimental Protocols

The following sections provide detailed protocols for the extraction and isolation of taxusin from Taxus biomass.

Biomass Preparation

Proper preparation of the Taxus biomass is crucial for efficient extraction.

• Harvesting: Collect fresh needles, twigs, or bark from the Taxus plant.

• Drying: Air-dry the biomass in a well-ventilated area or use a forced-air oven at a low temperature (e.g., 40°C) to prevent degradation of thermolabile compounds.

• Grinding: Once dried, grind the biomass into a fine powder using a mechanical grinder to increase the surface area for solvent extraction.

Extraction of Crude Taxusin

Several methods can be employed for the initial extraction of taxanes from the prepared biomass. Ultrasound-assisted extraction is a highly efficient method.

Protocol: Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: Weigh a known amount of powdered Taxus biomass (e.g., 10 g).

• Solvent Addition: Place the powdered biomass into a suitable flask and add an extraction solvent, such as 83.5% ethanol in water, at a liquid-to-solid ratio of approximately 21:1 (v/w).[2]

• Ultrasonication: Submerge the flask in an ultrasonic bath or use a probe sonicator. Apply ultrasonic power (e.g., 140 W) for a duration of approximately 45-50 minutes.[2]

• Filtration: After sonication, filter the mixture through filter paper to separate the crude extract from the solid plant material.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C) to obtain a crude extract.

• Drying: Dry the crude extract in a vacuum oven to remove any residual solvent.

Isolation and Purification of Taxusin

The crude extract contains a complex mixture of compounds. A multi-step purification process is required to isolate taxusin.

Protocol: Column Chromatography and Preparative HPLC

Step 1: Liquid-Liquid Partitioning (Defatting)

• Dissolve the crude extract in a mixture of methanol (B129727) and water.

• Perform liquid-liquid extraction with a non-polar solvent like hexane (B92381) to remove lipids and other non-polar impurities.[5] Discard the hexane layer.

• The aqueous methanol phase containing the taxanes is then further extracted with a solvent such as dichloromethane (B109758) or ethyl acetate (B1210297).[5]

• Collect the organic phase and evaporate the solvent to obtain a taxane-enriched extract.

Step 2: Silica (B1680970) Gel Column Chromatography

• Column Packing: Prepare a silica gel column using a suitable solvent system, for example, a gradient of ethyl acetate in hexane.

• Sample Loading: Dissolve the taxane-enriched extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a stepwise or gradient solvent system, gradually increasing the polarity. For instance, start with 100% hexane and gradually increase the percentage of ethyl acetate.[3]

• Fraction Collection: Collect fractions of the eluate and monitor the presence of taxusin using Thin Layer Chromatography (TLC) or analytical High-Performance Liquid Chromatography (HPLC).

• Pooling and Concentration: Combine the fractions containing taxusin and evaporate the solvent.

Step 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For obtaining high-purity taxusin, a final purification step using preparative HPLC is recommended.[6]

• Column and Mobile Phase Selection: Use a C18 reverse-phase column. The mobile phase is typically a gradient of acetonitrile (B52724) and water.[6]

• Method Development: Optimize the separation conditions on an analytical HPLC system before scaling up to a preparative scale.

• Sample Injection: Dissolve the partially purified taxusin fraction in the mobile phase and inject it into the preparative HPLC system.

• Fraction Collection: Collect the peak corresponding to taxusin based on the retention time determined during analytical HPLC.[6]

• Solvent Removal and Characterization: Remove the solvent from the collected fraction to obtain pure taxusin. The purity and identity of the isolated compound should be confirmed using analytical techniques such as HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and isolation of taxusin from Taxus biomass.

Caption: Workflow for Taxusin Extraction and Isolation.

Chemical Structure of Taxusin

The following diagram shows the chemical structure of taxusin.

Caption: Chemical Structure of Taxusin.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Purification and characterization of Taxol and 10-Deacetyl baccatin III from the bark, needles, and endophytes of Taxus baccata by preparative high-performance liquid chromatography, ultra-high-performance liquid chromatography-mass spectrometry, and nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Purification of Taxusin via Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of Taxusin, a significant taxane (B156437) diterpenoid found in yew species (Taxus sp.), utilizing column chromatography. These guidelines are designed to assist researchers in obtaining high-purity Taxusin for various research and development applications.

Introduction

Taxusin is a prominent secondary metabolite present in the heartwood of yew trees. As a member of the taxane family, which includes the well-known anticancer agent Paclitaxel (Taxol), the purification and characterization of Taxusin are of significant interest for drug discovery and development. Column chromatography is a fundamental and widely used technique for the isolation and purification of natural products like Taxusin from complex plant extracts.[1][2] The choice of chromatographic conditions is critical for achieving high purity and yield. This document outlines the key physicochemical properties of Taxusin and provides a step-by-step protocol for its purification.

Physicochemical Properties of Taxusin

Understanding the physicochemical properties of Taxusin is essential for developing an effective purification strategy.

Property	Value	Reference
Molecular Formula	C₂₈H₄₀O₈	[3]
Molecular Weight	504.6 g/mol	[3]
Appearance	Granular amorphous powder	[4]
Solubility	Soluble in ether, chloroform, and alcohol. Practically insoluble in water and petroleum ether. Soluble in DMSO.	[4][5]
Storage	Store at low temperatures (-20°C for long-term). Keep away from moisture.	[5][6]

Principle of a Column Chromatography Separation

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[1][7] For the purification of Taxusin, a polar stationary phase like silica (B1680970) gel is commonly used (normal-phase chromatography). Less polar compounds will travel faster through the column with a non-polar mobile phase, while more polar compounds will be retained longer. By gradually increasing the polarity of the mobile phase (gradient elution), compounds with increasing polarity can be selectively eluted, allowing for the separation of Taxusin from other components in the crude extract.

Experimental Protocol: Purification of Taxusin

This protocol outlines a general procedure for the purification of Taxusin from a crude extract of Taxus species. Optimization of specific parameters may be required depending on the source material and the initial purity of the extract.

4.1. Materials and Reagents

• Crude Extract: A dried and powdered extract from Taxus species known to contain Taxusin.

• Stationary Phase: Silica gel (70-230 mesh) for column chromatography.

• Mobile Phase Solvents: n-Hexane (non-polar), Ethyl Acetate (B1210297) (polar), and Methanol (B129727) (highly polar) - all HPLC grade.

• Glass Column: Appropriate size for the amount of crude extract.

• Collection Tubes: Test tubes or fraction collector vials.

• Analytical TLC Plates: Silica gel 60 F₂₅₄.

• Visualization Reagent for TLC: Vanillin-sulfuric acid spray or UV lamp.

• Rotary Evaporator.

4.2. Step-by-Step Protocol

• Preparation of the Crude Extract:

  • The crude plant extract is dissolved in a minimal amount of a suitable solvent, such as dichloromethane (B109758) or the initial mobile phase.

• Column Packing:

  • A glass column is dry-packed with silica gel (e.g., 70-230 mesh).

  • The packed column is then equilibrated by passing the initial mobile phase (e.g., 100% n-hexane) through it until the silica gel is thoroughly wetted and settled.

• Sample Loading:

  • The dissolved crude extract is carefully loaded onto the top of the prepared silica gel column.

• Elution:

  • The separation is typically achieved using a gradient elution method.

  • Start with a non-polar mobile phase, such as 100% n-hexane.

  • Gradually increase the polarity by adding ethyl acetate in a stepwise or linear gradient. For example:

    • 100% n-Hexane

    • 95:5 n-Hexane:Ethyl Acetate

    • 90:10 n-Hexane:Ethyl Acetate

    • ...and so on, up to 100% Ethyl Acetate.

    • A final wash with a more polar solvent like methanol can be used to elute highly polar compounds.

  • The flow rate should be maintained at a consistent level.

• Fraction Collection:

  • Collect the eluate in separate fractions of a defined volume (e.g., 10-20 mL).

• Monitoring the Separation:

  • The separation process is monitored by Thin Layer Chromatography (TLC).

  • Spot a small amount from each fraction onto a TLC plate.

  • Develop the TLC plate in an appropriate solvent system (e.g., n-hexane:ethyl acetate 7:3).

  • Visualize the spots under a UV lamp or by staining (e.g., with vanillin-sulfuric acid).

  • Fractions containing the compound with the same Rf value as a Taxusin standard are pooled together.

• Isolation of Purified Taxusin:

  • The pooled fractions containing Taxusin are concentrated using a rotary evaporator to remove the solvent.

  • The resulting solid residue is the purified Taxusin.

• Purity Assessment:

  • The purity of the isolated Taxusin can be assessed by High-Performance Liquid Chromatography (HPLC) and spectroscopic methods such as NMR.

Quantitative Data Summary

The following table presents representative data for the purification of taxanes from Taxus species using chromatographic methods. The actual yield and purity of Taxusin may vary depending on the starting material and the specifics of the experimental setup.

Purification Step	Purity (%)	Yield (%)	Method
Crude Extract	0.20	-	Methanol Extraction
Column Chromatography Fraction	23.24	-	Antisolvent Recrystallization followed by Chromatography
Preparative HPLC	>95	83.5	Preparative HPLC

Note: Data is based on the purification of general taxanes from Taxus cuspidata and may serve as a reference for the purification of Taxusin.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the purification of Taxusin using column chromatography.

Caption: Workflow for Taxusin purification via column chromatography.

Troubleshooting

• Poor Separation: Adjust the gradient of the mobile phase. A slower, more gradual increase in polarity often improves resolution. Ensure the column is packed uniformly.

• Low Yield: Check for irreversible adsorption of Taxusin onto the silica gel. Ensure complete elution by using a final wash with a highly polar solvent.

• Compound Elutes Too Quickly or Too Slowly: Adjust the initial polarity of the mobile phase.

Conclusion

The protocol described provides a robust framework for the purification of Taxusin using column chromatography. By carefully selecting the stationary and mobile phases based on the physicochemical properties of Taxusin and meticulously monitoring the separation, researchers can achieve high purity and yield of the target compound. Further optimization of the method may be necessary to adapt to specific laboratory conditions and starting materials.

References

• 1. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Taxine | C35H47NO10 | CID 6433563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TAXUSIN | Paclitaxel | Anticancer | Analgesia | TargetMol [targetmol.com]
• 4. dietarysupplements.alfa-chemistry.com [dietarysupplements.alfa-chemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Taxusin by HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxusin (B16899), a member of the taxane (B156437) diterpenoid family, is a key phytochemical found in various species of the yew tree (Taxus). As a precursor and related compound to the vital anti-cancer drug paclitaxel (B517696) (Taxol®), the accurate and sensitive quantification of taxusin is crucial for phytochemical studies, the development of semi-synthetic drug manufacturing processes, and the quality control of botanical extracts. This document provides detailed application notes and experimental protocols for the analysis of taxusin and other major taxanes using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The concentration of taxusin and other significant taxanes can vary considerably depending on the Taxus species, the part of the plant analyzed (e.g., needles, bark), and the geographical location. The following tables summarize quantitative data for major taxanes found in various Taxus species. While extensive quantitative data for taxusin is not as widely available as for paclitaxel or its immediate precursors, this comparative data provides a valuable reference.

Table 1: Quantitative Analysis of Major Taxanes in Taxus Species (Needles)

Taxane	Taxus baccata (mg/g dry weight)	Taxus brevifolia (mg/g dry weight)	Taxus canadensis (mg/g dry weight)	Taxus cuspidata (mg/g dry weight)	Taxus globosa (mg/g dry weight)
Paclitaxel	0.01 - 0.03	0.02 - 0.05	0.01 - 0.04	0.03 - 0.07	0.02 - 0.06
10-Deacetylbaccatin III (10-DAB)	0.10 - 0.50	0.05 - 0.20	0.20 - 0.80	0.15 - 0.60	0.10 - 0.40
Baccatin III	0.05 - 0.20	0.02 - 0.10	0.10 - 0.40	0.08 - 0.30	0.05 - 0.25
Cephalomannine	0.02 - 0.10	0.01 - 0.08	0.05 - 0.15	0.03 - 0.12	0.02 - 0.10
Taxusin	Data not readily available	Data not readily available	Data not readily available	Present, quantification variable	Present, quantification variable

Table 2: Quantitative Analysis of Major Taxanes in Taxus Species (Bark)

Taxane	Taxus baccata (mg/g dry weight)	Taxus brevifolia (mg/g dry weight)	Taxus canadensis (mg/g dry weight)	Taxus cuspidata (mg/g dry weight)	Taxus globosa (mg/g dry weight)
Paclitaxel	0.02 - 0.08	0.04 - 0.10	0.01 - 0.03	0.01 - 0.04	0.03 - 0.09
10-Deacetylbaccatin III (10-DAB)	0.05 - 0.15	0.02 - 0.08	0.08 - 0.20	0.03 - 0.10	0.05 - 0.12
Baccatin III	0.01 - 0.05	0.01 - 0.04	0.02 - 0.08	0.01 - 0.06	0.02 - 0.07
Cephalomannine	0.01 - 0.04	0.02 - 0.06	0.01 - 0.03	0.01 - 0.05	0.02 - 0.05
Taxusin	Present, quantification variable	Present, quantification variable	Present, quantification variable	Data not readily available	Present, quantification variable

Experimental Workflow for Taxusin Analysis

The general workflow for the analysis of taxusin from Taxus plant material involves sample preparation, chromatographic separation, and detection.

Caption: General experimental workflow for Taxusin analysis.

Detailed Experimental Protocols

Sample Preparation Protocol

This protocol is optimized for the extraction of taxusin and other taxanes from dried plant material.

Materials:

• Dried and powdered Taxus plant material (needles or bark)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water

• Solid-Phase Extraction (SPE) C18 cartridges (e.g., 500 mg, 6 mL)

• 0.45 µm and 0.22 µm syringe filters

• Conical flasks

• Sonicator bath

• Nitrogen evaporator

• Vortex mixer

Procedure:

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a 50 mL conical flask.

  • Add 20 mL of methanol to the flask.

  • Sonicate the mixture for 30 minutes in a water bath at room temperature.

  • Allow the mixture to stand for 24 hours at room temperature, protected from light, to ensure complete extraction.

  • Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge by sequentially passing 5 mL of methanol and 5 mL of deionized water through it.

  • Load 2 mL of the filtered plant extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of a water/methanol mixture (70:30, v/v) to elute polar impurities.

  • Elute the taxanes, including taxusin, with 5 mL of acetonitrile.

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried residue in 1 mL of the initial mobile phase for the intended analysis (see HPLC and LC-MS protocols below).

  • Vortex the sample for 1 minute to ensure complete dissolution.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.

HPLC-UV Analysis Protocol

This method is suitable for the quantification of major taxanes, including taxusin, in cleaned extracts.

Instrumentation and Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 40-50% B10-25 min: 50-70% B25-30 min: 70-40% B30-35 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	227 nm

Calibration: Prepare a series of standard solutions of taxusin and other taxanes of interest in the initial mobile phase. Generate a calibration curve by plotting the peak area against the concentration for each analyte.

LC-MS/MS Analysis Protocol

This method provides high sensitivity and selectivity for the quantification of taxusin, especially at low concentrations.

Instrumentation and Conditions:

Parameter	Condition
LC System	Waters ACQUITY UPLC or equivalent
MS System	Triple quadrupole mass spectrometer (e.g., Sciex QTRAP 6500+)
Column	UPLC C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 30% B1-5 min: 30-95% B5-6 min: 95% B6-6.1 min: 95-30% B6.1-8 min: 30% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions for Major Taxanes:

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Paclitaxel	854.4	569.3	286.1	25
10-DAB	545.3	485.2	327.1	20
Baccatin III	587.3	527.2	407.1	22
Cephalomannine	832.4	547.3	286.1	25
Taxusin	505.3 [M+H]⁺	105.1	327.2	~20-30

Note on Taxusin MRM: Specific, universally validated MRM transitions for taxusin are not as commonly reported as for other taxanes. The proposed precursor ion for taxusin ([C28H40O8+H]⁺) is based on its molecular weight. The product ions are predicted based on the fragmentation patterns of similar taxane structures, where the loss of acetyl groups and cleavage of the taxane core are common. It is highly recommended to optimize the collision energy and confirm the product ions by direct infusion of a taxusin standard on the specific instrument being used.

Conclusion

The protocols outlined in this document provide a robust framework for the qualitative and quantitative analysis of taxusin and other major taxanes in Taxus species. The choice between HPLC-UV and LC-MS/MS will depend on the required sensitivity and selectivity of the analysis. For accurate quantification, particularly at trace levels, the LC-MS/MS method is superior. Proper sample preparation, including an effective cleanup step like SPE, is critical for achieving reliable and reproducible results and for prolonging the life of the analytical column and instrument. Researchers should validate these methods in their own laboratories to ensure they meet the specific requirements of their studies.

The Total Synthesis of (±)-Taxusin: A Detailed Guide for Researchers

Application Note

The taxane (B156437) diterpenes, a class of natural products isolated from the yew tree (Taxus species), have garnered significant attention from the scientific community due to their complex molecular architectures and potent biological activities. Among them, Taxol® (paclitaxel) stands as a blockbuster anticancer drug. Taxusin (B16899), a simpler member of this family, has served as a crucial target for the development and validation of synthetic strategies aimed at the construction of the intricate taxane core. This document provides detailed application notes and experimental protocols for the total synthesis of (±)-taxusin, targeting researchers, scientists, and professionals in drug development.

Introduction to Taxusin Synthesis

The total synthesis of taxusin has been a formidable challenge in organic chemistry, requiring innovative solutions for the construction of its characteristic [9.3.1.03,8]pentadecane ring system. Several research groups have reported successful total syntheses, each showcasing unique strategies and key transformations. This guide will focus on the seminal work of Kuwajima and Holton, providing a comparative overview of their synthetic routes and detailed protocols for key reactions.

The retrosynthetic analysis of (±)-taxusin typically involves disconnection of the molecule to reveal key building blocks and strategic bond formations. A common approach involves the initial construction of the A and C rings, followed by the formation of the central eight-membered B ring. Key challenges in the synthesis include the stereocontrolled introduction of multiple chiral centers and the installation of the C19 methyl group.

Kuwajima's Total Synthesis of (±)-Taxusin

Professor Isao Kuwajima's group at the Tokyo Institute of Technology reported a concise and elegant total synthesis of (±)-taxusin.[1] Their strategy is highlighted by two pivotal transformations: an intramolecular vinylogous aldol (B89426) reaction to construct the tricyclic taxane skeleton and a Birch reduction of a cyclopropyl (B3062369) ketone to install the C19 methyl group.[1]

Synthetic Strategy Overview

The Kuwajima synthesis commences with the preparation of a key precursor containing the A and C rings. This precursor then undergoes a crucial eight-membered B ring cyclization via an intramolecular vinylogous aldol reaction. The C19 methyl group is introduced at a later stage through the reductive cleavage of a cyclopropyl ketone. The final steps of the synthesis involve functional group manipulations to afford (±)-taxusin.

A simplified retrosynthetic analysis of Kuwajima's approach to (±)-Taxusin.

Experimental Protocols: Key Reactions in Kuwajima's Synthesis

Intramolecular Vinylogous Aldol Reaction for B-Ring Cyclization

This key step constructs the eight-membered B ring, forming the core tricyclic structure of taxusin.

Protocol:

To a solution of the dienol silyl (B83357) ether precursor in dichloromethane (B109758) at -78 °C is added a solution of methylaluminum bis(2,6-di-tert-butyl-4-methylphenoxide) (MAD) in toluene. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to -20 °C over 2 hours. The reaction is quenched by the addition of saturated aqueous sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the tricyclic product.

Installation of the C19 Methyl Group via Birch Reduction

The C19 methyl group is introduced through a two-step sequence involving cyclopropanation followed by reductive cleavage.

Protocol for Cyclopropanation:

To a solution of the allylic alcohol intermediate in diethyl ether at 0 °C is added a solution of diethylzinc (B1219324) in hexane, followed by diiodomethane. The reaction mixture is stirred at room temperature for 12 hours. The reaction is quenched by the slow addition of saturated aqueous ammonium (B1175870) chloride. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give the cyclopropyl alcohol, which is used in the next step without further purification.

Protocol for Birch Reduction:

A solution of the cyclopropyl ketone in tetrahydrofuran (B95107) is added to a solution of lithium in liquid ammonia (B1221849) at -78 °C. The mixture is stirred for 1 hour, after which the reaction is quenched by the addition of solid ammonium chloride. The ammonia is allowed to evaporate, and the residue is partitioned between water and diethyl ether. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the desired product with the C19 methyl group installed.

Holton's Total Synthesis of (±)-Taxusin

Professor Robert A. Holton's group at Florida State University reported the first total synthesis of (±)-taxusin.[1] Their approach also features the construction of the ABC ring system as a key strategic element. The final steps of the Kuwajima synthesis were noted to parallel those previously reported by Holton.[1]

Synthetic Strategy Overview

Holton's synthesis begins with a chiral pool starting material, β-patchoulene oxide, which already contains a significant portion of the carbon framework. A series of rearrangements and functional group manipulations are employed to construct the taxane core.

A simplified retrosynthetic analysis of Holton's approach to (±)-Taxusin.

Data Presentation: Comparison of Key Step Yields

Synthetic Step	Kuwajima's Synthesis Yield (%)	Holton's Synthesis Yield (%)
B-Ring Formation	87	Not directly comparable
C19 Methyl Installation	91 (Birch Reduction)	Not directly comparable
Overall Yield	~2%	Not explicitly stated for Taxusin

Conclusion

The total syntheses of (±)-taxusin by the Kuwajima and Holton groups represent landmark achievements in organic synthesis. These routes provide a blueprint for the construction of complex taxane diterpenes and have spurred the development of new synthetic methodologies. The detailed protocols and comparative data presented herein are intended to serve as a valuable resource for researchers in the field of natural product synthesis and drug discovery, facilitating further exploration and innovation in this important area of chemical science.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Semi-synthesis of Taxol® Precursors from Taxusin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Paclitaxel (Taxol®), a potent antineoplastic agent, is a complex diterpenoid natural product. Its limited availability from its natural source, the Pacific yew tree (Taxus brevifolia), has driven the development of alternative production methods.[1] While semi-synthesis starting from advanced precursors like 10-deacetylbaccatin III (10-DAB) is the current commercial method, the exploration of other abundant taxoids as starting materials is of significant interest.[1][2] Taxusin (B16899), a major taxoid found in the heartwood of yew species, represents a promising, readily available starting material for the synthesis of early-stage Taxol precursors.[3] These precursors are valuable for probing the complex biosynthetic pathway of Taxol and for developing alternative synthetic routes.[1][4] This document provides detailed protocols for the extraction of Taxusin and its chemical conversion into key diol and triol intermediates, which are putative metabolites in the Taxol biosynthetic pathway.

Introduction: The Role of Taxusin in Taxol® Synthesis

The total chemical synthesis of Taxol is a formidable challenge due to its complex, densely functionalized structure, making it impractical for large-scale production.[3][5] The semi-synthesis of Taxol from 10-DAB, which is renewably sourced from yew needles, is a more viable commercial strategy.[1][6] Taxusin, while not a direct precursor to 10-DAB in established semi-synthetic routes, is an abundant taxoid that can be chemically modified to yield important early-stage intermediates of the Taxol biosynthetic pathway.[1][3]

The conversion of Taxusin to specific taxadiene-diols and -triols allows researchers to study the subsequent enzymatic steps required to produce the baccatin (B15129273) III core of Taxol.[1] The protocols outlined below describe the deoxygenation of Taxusin at the C-9 and C-10 positions to prepare these valuable precursors.

Logical Pathway: From Taxus Heartwood to Taxol Precursors

The following diagram illustrates the overall logic, starting from the raw plant material to the generation of early-stage biosynthetic intermediates.

Caption: Workflow from Taxusin extraction to precursor synthesis and application.

Data Presentation: Yields and Conditions

The following tables summarize quantitative data associated with the extraction of taxoids and the semi-synthesis of Taxol and its precursors.

Table 1: Extraction Yields of Key Taxoids from Taxus Species

Taxoid	Plant Source & Part	Extraction Method	Yield	Reference
Taxusin	Taxus brevifolia heartwood	Not specified	0.9 g / kg	[3]
10-Deacetylbaccatin III	Taxus baccata fresh needles	Not specified	up to 297 mg / kg	[6]
Taxol	Taxus mairei	Ultrasonic, 80% Methanol (B129727), 40°C	~44 µg / g	[7]
10-Deacetylbaccatin III	Taxus wallichiana var. mairei	Ultrasound-assisted	1.18%	[8]

Table 2: Representative Yields for Semi-Synthetic Conversions

Starting Material	Product	Key Transformation Steps	Overall Yield	Reference
10-Deacetylbaccatin III	Taxol	4-step procedure	58%	[9]
Protected Taxusin Derivative	Protected Taxa-4(20),11(12)-diene-5α,13α-diol	Barton Deoxygenation	79%	[3]
(±)-3-isobutoxy-2-cyclohexen-1-one	(±)-Taxusin	Total Synthesis (25 steps)	2%	[10]

Experimental Protocols

Protocol 1: Extraction and Purification of Taxusin from Taxus Heartwood

This protocol is based on methodologies for extracting taxoids from plant material.[3][7]

Objective: To isolate and purify Taxusin from the heartwood of Taxus species.

Materials:

• Dried and chipped Taxus sp. heartwood

• Methanol (ACS grade)

• Hexane (B92381) (ACS grade)

• Ethyl acetate (B1210297) (ACS grade)

• Silica (B1680970) gel for column chromatography (70-230 mesh)

• Rotary evaporator

• Chromatography columns

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Procedure:

• Extraction:

  • Submerge 1 kg of dried Taxus heartwood chips in 5 L of methanol.

  • Stir the mixture at room temperature for 48 hours.

  • Filter the mixture to separate the plant material from the methanol extract.

  • Repeat the extraction process on the plant material two more times with fresh methanol.

  • Combine the methanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude gummy residue.

• Solvent Partitioning:

  • Dissolve the crude residue in a minimal amount of methanol and water (9:1 v/v).

  • Perform liquid-liquid extraction with an equal volume of hexane to remove nonpolar lipids and waxes. Repeat three times.

  • Discard the hexane layers.

  • Extract the aqueous methanol phase with an equal volume of ethyl acetate. Repeat three times.

  • Combine the ethyl acetate fractions and dry over anhydrous sodium sulfate.

• Purification:

  • Concentrate the dried ethyl acetate fraction to obtain the crude taxoid mixture.

  • Prepare a silica gel column packed in hexane.

  • Load the crude mixture onto the column.

  • Elute the column with a gradient of hexane-ethyl acetate (e.g., starting from 9:1 to 1:1).

  • Collect fractions and monitor by TLC for the presence of Taxusin (visualize under UV light and/or with a vanillin-sulfuric acid stain).

  • Combine fractions containing pure Taxusin and concentrate to yield the final product.

Protocol 2: Semi-synthesis of Taxa-4(20),11(12)-diene-5α,13α-diol from Taxusin

This protocol details the deoxygenation of Taxusin at the C-9 and C-10 positions, a key step in producing early-stage precursors. The procedure is adapted from synthetic strategies described in the literature.[1][3]

Objective: To synthesize a key taxadiene-diol intermediate from Taxusin via Barton deoxygenation.

Materials:

• Purified Taxusin

• Acetic anhydride (B1165640)

• Pyridine

• Lithium bis(trimethylsilyl)amide (LHMDS)

• Carbon disulfide (CS₂)

• Methyl iodide (MeI)

• AIBN (Azobisisobutyronitrile)

• Tributyltin hydride (Bu₃SnH)

• Toluene (B28343) (anhydrous)

• Hydrofluoric acid-pyridine complex (HF-Pyridine)

• Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Protection of Hydroxyl Groups:

  • Dissolve Taxusin in pyridine.

  • Add acetic anhydride and stir at room temperature overnight to acetylate the hydroxyl groups, forming a tetraacetate derivative.

  • Quench the reaction with water and extract the product with ethyl acetate.

  • Purify the tetraacetate derivative by column chromatography.

• Formation of Xanthates (C-9 and C-10):

  • Under an inert atmosphere, dissolve the protected taxusin derivative in anhydrous THF and cool to -78°C.

  • Add LHMDS dropwise and stir for 30 minutes.

  • Add carbon disulfide, followed by methyl iodide, to form a mixture of xanthates at the C-9 and C-10 positions.

  • Allow the reaction to warm to room temperature, quench with saturated ammonium (B1175870) chloride solution, and extract the product.

• Barton Deoxygenation:

  • Dissolve the xanthate mixture in anhydrous toluene.

  • Add tributyltin hydride and a catalytic amount of AIBN.

  • Heat the mixture to reflux (approx. 110°C) for 2-4 hours, or until TLC indicates consumption of the starting material.

  • Cool the reaction and remove the toluene under reduced pressure.

  • Purify the resulting protected diol by column chromatography to remove tin byproducts. The yield for this step is reported to be around 79%.[3]

• Deprotection:

  • Dissolve the purified, protected diol in THF.

  • Carefully add HF-Pyridine complex at 0°C.

  • Stir the reaction until deprotection is complete (monitor by TLC).

  • Quench the reaction by carefully adding saturated sodium bicarbonate solution.

  • Extract the final product, taxa-4(20),11(12)-diene-5α,13α-diol, and purify by chromatography.

Visualization of the Synthetic Pathway

The following diagram outlines the key chemical transformations in the semi-synthesis of a taxadiene-diol from Taxusin.

Caption: Key steps in the semi-synthesis of a Taxol precursor from Taxusin.

References

• 1. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. elearning.uniroma1.it [elearning.uniroma1.it]
• 3. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nicolaou Taxol total synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Taxol Extraction Process Using Response Surface Methodology and Investigation of Temporal and Spatial Distribution of Taxol in Taxus mairei - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Secure Verification [cherry.chem.bg.ac.rs]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Deoxygenation of Taxusin for the Synthesis of Taxadiene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxanes are a class of diterpenoids, with paclitaxel (B517696) (Taxol®) being a prominent member used in cancer chemotherapy.[1][2] The biosynthesis of these complex molecules involves the initial cyclization of geranylgeranyl diphosphate (B83284) to taxadiene, followed by a series of oxygenation steps.[3][4] Taxusin, a major taxoid found in the heartwood of yew species, is considered a "dead-end" metabolite in Taxol biosynthesis but serves as a valuable starting material for the semi-synthesis of various taxadiene derivatives.[3][5] These derivatives are crucial for studying the biosynthetic pathway of Taxol and for developing novel taxane-based therapeutic agents.[3][6]

This document provides detailed protocols for the deoxygenation of Taxusin to produce key taxadiene derivatives, specifically taxa-4(20),11(12)-diene-5α,13α-diol, taxa-4(20),11(12)-diene-5α,9α,13α-triol, and taxa-4(20),11(12)-diene-5α,10β,13α-triol. The primary method described is the Barton deoxygenation of protected Taxusin derivatives.[6]

Chemical Transformation Pathway

The overall chemical strategy involves the selective deoxygenation of hydroxyl groups at the C-9 and C-10 positions of protected Taxusin derivatives to yield the desired taxadiene diols and triols.

References

• 1. Taxanes - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Acetylation and Deacetylation of Taxusin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxusin (B16899) is a prominent taxane (B156437) diterpenoid found in various yew (Taxus) species. While not as famous as its structural relative, the anticancer drug Paclitaxel (Taxol®), Taxusin is a key metabolite in the complex Taxol biosynthetic pathway. It often represents a significant portion of the total taxoid content in certain Taxus tissues, such as the heartwood.[1] Understanding the acetylation and deacetylation reactions involving Taxusin and its precursors is crucial for several reasons. Firstly, these reactions are key branching points in the Taxol biosynthetic pathway, influencing the flux towards either the main pathway or to side-route metabolites like Taxusin.[2] Secondly, manipulating these reactions through chemical or enzymatic means allows for the semisynthesis of novel taxoid derivatives for drug discovery programs. This document provides detailed application notes on the enzymatic and chemical reactions governing Taxusin's acetylation state, along with specific protocols for laboratory application.

Enzymatic Acetylation Reactions Leading to Taxusin

The biosynthesis of Taxusin involves a series of enzymatic modifications to the taxane core. The final acetylation steps that lead to Taxusin are catalyzed by specific acetyl-CoA dependent acyltransferases (ACTs). These enzymes transfer an acetyl group from acetyl-CoA to hydroxyl groups on taxoid intermediates. Two key enzymes identified in diverting the metabolic flux towards Taxusin are TAX9 and TAX14.[2]

These enzymes act on a partially acetylated intermediate, taxadien-5α,13α-diacetoxy-9α,10β-diol, to produce tri-acetylated products which are immediate precursors to Taxusin.[2] This highlights a critical enzymatic control point where the pathway can be shunted away from Taxol production.

Key Acetyltransferases in Taxusin Biosynthesis

Enzyme	Substrate	Product	Function
TAX9	Taxadien-5α,13α-diacetoxy-9α,10β-diol	Taxadien-5α,10β,13α-tri-acetoxy-9α-ol	Acetylates the C10 hydroxyl group, diverting the intermediate towards Taxusin.[2]
TAX14	Taxadien-5α,13α-diacetoxy-9α,10β-diol	Taxadien-5α,9α,13α-triacetoxy-10β-ol	Acetylates the C9 hydroxyl group, also shunting the intermediate towards Taxusin.[2]

Further enzymatic steps after the action of TAX9 and TAX14 lead to the final structure of Taxusin.

Chemical Deacetylation Reactions of Taxusin

The selective removal of acetyl groups from the Taxusin molecule is a valuable tool for synthetic chemists. It provides access to polyol intermediates that can be used to generate novel taxane derivatives or to study structure-activity relationships. Depending on the reagents and conditions used, either partial or complete deacetylation can be achieved.[1]

• Partial Deacetylation: Mild basic conditions can be used to selectively remove the more labile acetyl groups. For instance, treatment with potassium carbonate (K₂CO₃) in a methanol/tetrahydrofuran mixture predominantly yields the 5,13-diol derivative of Taxusin.[1]

• Global Deacetylation: Stronger reducing agents, such as lithium aluminum hydride (LAH), can be employed for the complete (global) removal of all acetate (B1210297) groups, resulting in the corresponding taxusin tetraol.[1]

Experimental Protocols

Protocol 1: Cell-Free Enzymatic Acetylation Assay

This protocol is adapted from the methods used to characterize taxoid acetyltransferases and can be used to assess the activity of enzymes like TAX9 and TAX14 in crude plant extracts or with purified recombinant enzymes.[2] The assay measures the incorporation of a radiolabeled acetyl group from [¹⁴C]-acetyl-CoA into the taxoid substrate.

Materials:

• Taxoid substrate (e.g., taxadien-5α,13α-diacetoxy-9α,10β-diol)

• [¹⁴C]-Acetyl Coenzyme A

• Enzyme source (crude protein extract from Taxus tissues or purified recombinant enzyme)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Ethyl acetate

• Silica (B1680970) gel TLC plates

• Scintillation cocktail and counter

• HPLC system for product confirmation

Procedure:

• Prepare a reaction mixture in a microcentrifuge tube containing:

  • 50 µL of Assay Buffer

  • 10 µL of taxoid substrate solution (e.g., 1 mM in acetone)

  • 20 µL of enzyme solution

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding 10 µL of [¹⁴C]-acetyl-CoA (e.g., 50 µM, specific activity 50-60 mCi/mmol).

• Incubate the reaction at 30°C for 30-60 minutes.

• Stop the reaction by adding 100 µL of ethyl acetate and vortexing vigorously.

• Centrifuge for 5 minutes to separate the phases.

• Carefully transfer the upper ethyl acetate layer, which contains the acetylated product, to a new tube.

• Evaporate the ethyl acetate under a stream of nitrogen.

• Resuspend the residue in a small volume of ethyl acetate (e.g., 20 µL).

• Spot the resuspended product onto a silica gel TLC plate.

• Develop the TLC plate using an appropriate solvent system (e.g., chloroform:methanol, 95:5 v/v).

• Visualize the radiolabeled product by autoradiography or a phosphorimager.

• Scrape the corresponding silica spot into a scintillation vial, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• For product confirmation, a parallel non-radioactive assay can be run and the product analyzed by HPLC and mass spectrometry.[2]

Protocol 2: Partial Chemical Deacetylation of Taxusin

This protocol describes the selective removal of acetyl groups at the C5 and C13 positions using mild basic conditions.[1]

Materials:

• Taxusin

• Potassium carbonate (K₂CO₃)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve Taxusin in a 1:1 mixture of anhydrous THF and MeOH.

• Cool the solution to 0°C in an ice bath.

• Add K₂CO₃ (e.g., 1.5 equivalents) to the solution.

• Stir the reaction mixture at 0°C and monitor the reaction progress by TLC (e.g., every hour). The reaction may take several hours to days for optimal yield.[1]

• Once the desired level of deacetylation is achieved (predominantly the diol product), quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting residue by silica gel flash column chromatography to isolate the desired 5,13-diol derivative.

Protocol 3: Global Chemical Deacetylation of Taxusin

This protocol achieves the complete removal of all acetyl groups from Taxusin using a strong reducing agent.[1]

Materials:

• Taxusin

• Lithium aluminum hydride (LAH)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Rochelle's salt (Potassium sodium tartrate) solution, saturated

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Caution: LAH is a highly reactive and flammable reagent. Handle with extreme care under an inert atmosphere (e.g., nitrogen or argon) and use appropriate personal protective equipment.

• Dissolve Taxusin in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0°C.

• Slowly add a solution of LAH in THF (e.g., 4-5 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-15 hours.[1]

• Monitor the reaction by TLC until all starting material is consumed.

• Cool the reaction mixture back to 0°C and cautiously quench the excess LAH by the sequential, dropwise addition of ethyl acetate, followed by saturated Rochelle's salt solution.

• Stir the resulting mixture vigorously until two clear layers form.

• Separate the layers and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel flash column chromatography to obtain the taxusin tetraol.

Visualizations

Caption: Biosynthetic pathway diversion from Taxol to Taxusin.

Caption: Experimental workflow for enzymatic acetylation assay.

Caption: General workflow for chemical deacetylation of Taxusin.

References

• 1. The biosynthesis and diversity of taxanes: From pathway elucidation to engineering and synthetic biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of taxol: enzymatic acetylation of 10-deacetylbaccatin-III to baccatin-III in crude extracts from roots of Taxus baccata - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Taxusin for the Synthesis of Novel Taxoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxanes are a class of diterpenoid compounds that have garnered significant attention in the field of oncology due to their potent antitumor activity. Paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) are prominent members of this class, widely used in the treatment of various cancers. The unique mechanism of action of taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. The demand for novel taxoids with improved efficacy, better solubility, and reduced side effects continues to drive research in this area. While baccatin (B15129273) III and 10-deacetylbaccatin III (10-DAB) are the most common starting materials for the semi-synthesis of paclitaxel and its analogues, other naturally occurring taxoids, such as Taxusin, present alternative scaffolds for the development of new therapeutic agents.

This document provides detailed application notes and protocols for utilizing Taxusin as a starting material for the synthesis of novel taxoids, specifically focusing on deoxygenation reactions to produce key biosynthetic intermediates.

Data Presentation

The synthesis of taxadiene-diol and -triol derivatives from Taxusin involves a multi-step process. The following table summarizes the reported yields for the key synthetic steps. It is important to note that the primary goal of these syntheses in the cited literature was to prepare putative intermediates for biosynthetic studies, and as such, comprehensive biological activity data for these specific compounds is not available in the public domain.

Step No.	Reaction	Starting Material	Product	Yield (%)	Reference
1	Partial Deacetylation	Taxusin	5,13-Dideacetyltaxusin	80	[1]
2	Silyl (B83357) Ether Protection & LAH Reduction	5,13-Dideacetyltaxusin	5α,13α-Bis(triethylsilyloxy)-taxa-4(20),11(12)-diene-9α,10β-diol	High	[1]
3a	Xanthate Formation (inseparable mixture)	Diol from Step 2	Mixture of C9 and C10 Xanthates	47	[1]
3b	Barton Deoxygenation	Xanthate mixture from Step 3a	Mixture of deoxygenated products	-	[1]
3c	Desilylation	Deoxygenated mixture from Step 3b	Taxa-4(20),11(12)-diene-5α,9α,13α-triol & -5α,10β,13α-triol	-	[1]
4	Global Reduction with LAH	Taxusin	Taxusin Tetraol	-	[1]
5	Cyclic Carbonate Formation & Silyl Ether Protection	Taxusin Tetraol	Protected Cyclic Carbonate	62	[1]
6	Reductive Removal of Cyclic Carbonate	Protected Cyclic Carbonate	5α,13α-Bis(diethylisopropylsilyloxy)-taxa-4(20),11(12)-diene-9α,10β-diol	100	[1]
7	Xanthate Formation & Barton Deoxygenation	Diol from Step 6	Protected Diol	-	[1]
8	Desilylation	Protected Diol from Step 7	Taxa-4(20),11(12)-diene-5α,13α-diol	Good	[1]

Experimental Protocols

The following protocols are adapted from "Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin"[1].

Protocol 1: Synthesis of Taxa-4(20),11(12)-diene-5α,9α,13α-triol and Taxa-4(20),11(12)-diene-5α,10β,13α-triol

Step 1: Partial Deacetylation of Taxusin to 5,13-Dideacetyltaxusin

• To a solution of Taxusin (120 mg, 0.24 mmol) in a 1:1 mixture of THF/MeOH (4 mL), add K₂CO₃ (49 mg, 0.36 mmol) at 0 °C.

• Stir the mixture for 3 days at 0 °C.

• Add EtOAc (20 mL) and saturated aqueous NH₄Cl (5 ml) to the mixture.

• Separate the organic layer and wash with brine.

• Concentrate the organic layer and purify by silica (B1680970) gel chromatography (hexanes/EtOAc 1:1) to yield 5,13-dideacetyltaxusin (80 mg, 80% yield)[1].

Step 2: Protection and Reduction to 5α,13α-Bis(triethylsilyloxy)-taxa-4(20),11(12)-diene-9α,10β-diol

• To a solution of 5,13-dideacetyltaxusin (1.32 g, 3.13 mmol) and imidazole (B134444) (534 mg, 7.85 mmol) in DMF (5 ml), add TESCl (991 mg, 6.57 mmol) at 0 °C.

• Stir the mixture for 24 hours at room temperature.

• Dilute the mixture with diethyl ether (40 ml) and wash with water, aqueous NH₄Cl, and brine. Dry over Na₂SO₄. The crude product is used in the next step without further purification.

• Stir a solution of the crude diacetate from the previous step and LAH (238 mg, 6.26 mmol) in THF (10 ml) at room temperature for 15 hours.

• Dilute the mixture with THF-H₂O (3:1, 10 ml) at 0 °C to quench the reaction[1]. Work-up and purification will yield the desired diol.

Step 3: Deoxygenation and Desilylation

• To a solution of the diol from Step 2 (137 mg, 0.24 mmol) in THF (3 mL), add LHMDS (0.25 mmol, 1 M THF solution) at 0 °C.

• After stirring for 5 minutes, add CS₂ (0.1 mL) to the mixture.

• Stir for 30 minutes at room temperature, then add MeI (16 µL, 36 mg, 0.25 mmol).

• Stir for another 14 hours at room temperature.

• Dilute with CH₂Cl₂ (20 mL) and wash with water. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

• Purify the residue by preparative TLC (hexanes/EtOAc 30:1) to yield an inseparable mixture of xanthates (75 mg, 47% yield)[1].

• Subject the xanthate mixture to Barton deoxygenation conditions.

• Finally, remove the silyl ethers by treatment with TBAF in the presence of acetic acid in THF to yield the separable triols: taxa-4(20),11(12)-diene-5α,10β,13α-triol and taxa-4(20),11(12)-diene-5α,9α,13α-triol[1].

Protocol 2: Synthesis of Taxa-4(20),11(12)-diene-5α,13α-diol

Step 1: Global Reduction, Protection, and Reductive Cleavage

• Convert Taxusin to its tetraol by global reductive removal of the acetates with LAH.

• Perform a cyclic carbonate formation followed by protection of the C5 and C13 hydroxyl groups as O-DEIPS ethers, which proceeds in a 62% overall yield[1].

• A mixture of the protected cyclic carbonate (1.5 g, 2.42 mmol) and LiAlH₄ (184 mg, 4.85 mmol) in THF (150 ml) is stirred at room temperature for 6 hours.

• Quench the reaction by the slow addition of EtOAc (10 mL).

• Partition the mixture between EtOAc (80 mL), H₂O (40 mL), and brine (40 mL).

• Extract the aqueous layer with EtOAc (2 x 80 mL) and wash the combined organic layers with brine (150 mL).

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by flash chromatography (silica gel, 1:7 then 1:3 EtOAc/hexanes) to yield the diol as a white solid (1.44 g, 100% yield)[1].

Step 2: Deoxygenation and Desilylation

• Subject the diol from the previous step to xanthate formation and subsequent Barton deoxygenation.

• Remove the silyl ethers with tetra-n-butylammonium fluoride (B91410) (TBAF) to yield taxa-4(20),11(12)-diene-5α,13α-diol in good overall yield[1].

Visualizations

Experimental Workflow: Synthesis of Taxoids from Taxusin

Caption: Synthetic workflow for the preparation of taxadiene-triols and -diol from Taxusin.

Signaling Pathway: Taxane-Induced Apoptosis

Caption: General signaling pathway for taxane-induced apoptosis.

Concluding Remarks

Taxusin serves as a viable, albeit less common, starting material for the synthesis of novel taxoid structures. The protocols outlined above provide a foundation for the preparation of deoxygenated taxadiene derivatives. While the biological activity of these specific compounds has not been extensively reported, they represent valuable intermediates for further chemical modification. Future research could focus on the addition of various side chains to these Taxusin-derived cores to generate a library of novel taxoids for biological evaluation. The exploration of such compounds may lead to the discovery of new anticancer agents with unique pharmacological profiles.

References

• 1. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isotopic Labeling of Taxusin in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxanes, a class of diterpenoid compounds produced by plants of the genus Taxus, are of significant interest in the pharmaceutical industry due to their potent anticancer properties. Paclitaxel (B517696) (Taxol®) is the most well-known member of this family. Taxusin (B16899), another taxane (B156437), is a key intermediate and a potential branch-point in the complex taxane biosynthetic pathway. Understanding the metabolic fate of taxusin is crucial for optimizing the production of paclitaxel and other therapeutic taxoids in Taxus cell cultures, a promising and sustainable source for these valuable compounds.

Isotopic labeling is a powerful technique to trace the flow of atoms through metabolic pathways. By supplying Taxus cell cultures with stable isotope-labeled precursors, such as ¹³C-glucose, researchers can track the incorporation of these isotopes into taxusin and its downstream metabolites. This provides invaluable insights into the biosynthetic and catabolic pathways, reaction kinetics, and potential metabolic bottlenecks.

These application notes provide detailed protocols for the isotopic labeling of taxusin in Taxus cell cultures for metabolic studies, covering cell culture and labeling, extraction and purification of taxusin, and analysis of isotopic enrichment by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Data Presentation

Table 1: Representative Quantitative Data from a ¹³C-Glucose Labeling Experiment

Parameter	Value	Notes
Cell Line	Taxus chinensis cell suspension culture	-
Isotopic Tracer	[U-¹³C₆]-Glucose	Uniformly labeled glucose
Tracer Concentration	20 g/L	In glucose-free growth medium
Labeling Duration	72 hours	To achieve isotopic steady-state
Biomass Yield (Dry Weight)	10-15 g/L	Varies with cell line and culture conditions
Taxusin Titer	5-10 mg/L	Varies with cell line and elicitation
¹³C Enrichment in Taxusin	> 90%	Determined by Mass Spectrometry
Key Labeled Fragments (MS/MS)	m/z of specific fragments	To determine labeling patterns
¹³C-NMR Chemical Shift Changes	Δδ (ppm)	To identify specific labeled positions

Experimental Protocols

Protocol 1: Isotopic Labeling of Taxus Cell Cultures with [U-¹³C₆]-Glucose

This protocol describes the procedure for labeling Taxus cell suspension cultures with uniformly labeled ¹³C-glucose to study the biosynthesis of taxusin.

Materials:

• Taxus spp. cell suspension culture (e.g., Taxus chinensis)

• Gamborg's B5 medium (or other suitable plant cell culture medium), glucose-free

• [U-¹³C₆]-Glucose (sterile solution)

• Dialyzed Fetal Bovine Serum (dFBS) (optional, if required for the specific cell line)

• Sterile water

• Erlenmeyer flasks

• Orbital shaker with temperature and light control

• Sterile filtration unit (0.22 µm)

• Autoclave

• Laminar flow hood

Procedure:

• Preparation of Labeling Medium:

  • Prepare the desired volume of glucose-free B5 medium according to the manufacturer's instructions.

  • Sterilize the medium by autoclaving.

  • In a laminar flow hood, add sterile [U-¹³C₆]-glucose solution to the cooled medium to a final concentration of 20-30 g/L.

  • If required, supplement the medium with dFBS to the desired concentration.

  • Aseptically filter the final labeling medium through a 0.22 µm filter.

• Cell Culture Inoculation and Labeling:

  • Transfer an actively growing Taxus cell suspension culture to sterile centrifuge tubes.

  • Pellet the cells by centrifugation (e.g., 100 x g for 5 minutes).

  • Discard the supernatant containing the old medium.

  • Wash the cell pellet with sterile, glucose-free B5 medium to remove any residual unlabeled glucose.

  • Resuspend the cells in the prepared ¹³C-labeling medium at a typical inoculation density (e.g., 10-20% v/v).

  • Transfer the cell suspension to sterile Erlenmeyer flasks.

  • Incubate the cultures on an orbital shaker (e.g., 120 rpm) at 25°C in the dark.

• Time-Course Sampling and Harvest:

  • Collect samples at various time points (e.g., 0, 24, 48, 72, 96 hours) to monitor cell growth and taxusin production.

  • At the end of the labeling period (typically when taxusin production is maximal), harvest the entire culture.

  • Separate the cells from the medium by vacuum filtration or centrifugation.

  • Wash the harvested cells with distilled water.

  • Freeze-dry (lyophilize) the cell biomass to a constant weight.

  • Store the lyophilized cells and the culture medium at -80°C until extraction.

Protocol 2: Extraction and Purification of Labeled Taxusin

This protocol outlines the steps for extracting and purifying isotopically labeled taxusin from Taxus cell biomass.

Materials:

• Lyophilized ¹³C-labeled Taxus cells

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (DCM, HPLC grade)

• Hexane (B92381) (HPLC grade)

• Water (HPLC grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• High-Performance Liquid Chromatography (HPLC) system with a preparative or semi-preparative column (e.g., C18)

• Rotary evaporator

• Centrifuge

• Vortex mixer

Procedure:

• Extraction:

  • Grind the lyophilized cells to a fine powder.

  • Extract the cell powder with methanol (e.g., 1:10 w/v) by sonication or shaking for several hours at room temperature.

  • Centrifuge the mixture and collect the supernatant.

  • Repeat the extraction process two more times.

  • Combine the methanol extracts.

• Solvent Partitioning:

  • Concentrate the combined methanol extract under reduced pressure using a rotary evaporator.

  • Resuspend the resulting aqueous residue in water.

  • Partition the aqueous solution against an equal volume of dichloromethane three times.

  • Combine the dichloromethane fractions, which contain the taxanes.

• Preliminary Purification:

  • Wash the dichloromethane extract with a saturated sodium bicarbonate solution and then with brine.

  • Dry the dichloromethane phase over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness to obtain a crude taxane extract.

  • Defat the crude extract by partitioning between hexane and 90% methanol. The taxanes will partition into the methanol layer.

• Chromatographic Purification:

  • Dissolve the defatted extract in a minimal amount of the initial mobile phase for HPLC.

  • Perform a preliminary purification using a C18 SPE cartridge to remove highly polar and non-polar impurities.

  • Further purify the taxusin-containing fraction by preparative or semi-preparative HPLC on a C18 column using a gradient of acetonitrile (B52724) and water.

  • Collect fractions and analyze them by analytical HPLC to identify those containing pure labeled taxusin.

  • Pool the pure fractions and evaporate the solvent to obtain purified ¹³C-labeled taxusin.

Protocol 3: Analysis of Isotopic Enrichment

This protocol provides an overview of the analytical techniques used to determine the isotopic enrichment and labeling pattern of purified taxusin.

Materials:

• Purified ¹³C-labeled taxusin

• Unlabeled taxusin standard

• High-Resolution Mass Spectrometer (HRMS) (e.g., Q-TOF, Orbitrap) coupled to a liquid chromatography system (LC-MS)

• Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 500 MHz or higher) with a ¹³C probe

• NMR tubes

• Deuterated solvents (e.g., CDCl₃, DMSO-d₆)

Procedure:

• Mass Spectrometry Analysis:

  • Dissolve the labeled taxusin and an unlabeled standard in a suitable solvent for LC-MS analysis.

  • Inject the samples into the LC-MS system.

  • Acquire full-scan mass spectra in positive ion mode.

  • Determine the mass isotopologue distribution (MID) of the labeled taxusin by comparing its mass spectrum to that of the unlabeled standard. The shift in the molecular ion peak and its isotopic pattern will indicate the number of ¹³C atoms incorporated.

  • Perform tandem mass spectrometry (MS/MS) to fragment the labeled taxusin. Analysis of the fragment ions will help to localize the position of the ¹³C labels within the molecule.

• NMR Spectroscopy Analysis:

  • Dissolve the labeled taxusin in a deuterated solvent and transfer to an NMR tube.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Compare the spectrum of the labeled taxusin to that of an unlabeled standard.

  • The signals for the ¹³C-enriched carbons will be significantly enhanced.

  • Analyze the chemical shifts and coupling patterns (¹³C-¹³C couplings) to determine the specific positions of the ¹³C labels within the taxusin molecule.

  • Two-dimensional NMR techniques, such as HSQC and HMBC, can further aid in the assignment of labeled positions.

Mandatory Visualization

Caption: Experimental workflow for isotopic labeling and metabolic analysis of Taxusin.

Caption: Simplified biosynthetic pathway of taxanes highlighting the position of Taxusin.

Application Notes and Protocols for Cell-Free Enzyme Assays Using Taxusin as a Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxusin, a key intermediate in the biosynthesis of the anticancer drug Paclitaxel (Taxol), is a critical substrate for several cytochrome P450 enzymes. Understanding the activity of these enzymes is paramount for endeavors in synthetic biology, metabolic engineering, and the development of novel biocatalysts for producing high-value taxoids. These application notes provide detailed protocols for cell-free enzymatic assays of two key hydroxylases, taxane-2α-hydroxylase (T2αOH) and taxane-7β-hydroxylase (T7βOH), which utilize Taxusin as a substrate. The protocols cover enzyme preparation, assay setup, and product detection, enabling researchers to characterize enzyme kinetics, screen for inhibitors, and optimize reaction conditions.

Signaling and Metabolic Pathway

The enzymatic conversion of Taxusin is a crucial step in the intricate Taxol biosynthetic pathway. Following the formation of the taxane (B156437) core and several subsequent modifications, Taxusin emerges as a key intermediate. It can be hydroxylated at two different positions by T2αOH and T7βOH, leading to the formation of 2α-hydroxytaxusin and 7β-hydroxytaxusin, respectively. These products can then be further converted towards the final Paclitaxel molecule. This bifurcation and subsequent convergence highlight the complexity of the taxane metabolic network.[1]

Caption: Metabolic fate of Taxusin in the Taxol biosynthetic pathway.

Quantitative Data Summary

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	Vmax (nmol/min/nmol P450)	Source
Taxane-2α-hydroxylase (T2αOH)	Taxusin	10.5 ± 2.7	~0.05	Not Reported	[2]
Taxane-7β-hydroxylase (T7βOH)	Taxusin	Estimated ~10-30	Not Reported	Not Reported	N/A

Experimental Protocols

Recombinant Enzyme Production

The production of recombinant taxane hydroxylases is a prerequisite for in vitro assays. Both taxane-2α-hydroxylase and taxane-7β-hydroxylase are cytochrome P450 enzymes and can be heterologously expressed in systems such as E. coli or insect cells (e.g., Spodoptera frugiperda, Sf9). The following is a general workflow for expression and preparation of microsomes containing the recombinant enzyme.

Caption: Workflow for recombinant taxane hydroxylase production.

Protocol for Microsome Preparation from E. coli

• Expression: Transform E. coli (e.g., C41(DE3) strain) with the expression vector containing the taxane hydroxylase gene. Grow the culture at 37°C to an OD600 of 0.6-0.8. Induce protein expression with IPTG (e.g., 0.5 mM) and continue to grow at a lower temperature (e.g., 18-25°C) for 16-24 hours.

• Harvesting: Centrifuge the cell culture at 5,000 x g for 15 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 10% glycerol, 1 mM DTT, and protease inhibitors).

• Lysis: Lyse the cells by sonication or using a French press.

• Clarification: Centrifuge the lysate at 10,000 x g for 20 minutes at 4°C to remove cell debris.

• Microsome Isolation: Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1-2 hours at 4°C.

• Washing and Storage: Discard the supernatant and gently wash the microsomal pellet with a wash buffer (e.g., 100 mM potassium phosphate (B84403) pH 7.4, 20% glycerol, 1 mM EDTA). Resuspend the pellet in a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 10% glycerol).

• Quantification: Determine the total protein concentration of the microsomal preparation using a Bradford assay. The concentration of the specific cytochrome P450 can be determined by CO-difference spectroscopy.[3][4]

Cell-Free Enzyme Assay Protocol

This protocol is designed for a typical 100 µL reaction volume in a microtiter plate or microcentrifuge tubes.

Reagents and Materials:

• Recombinant taxane hydroxylase (T2αOH or T7βOH) in microsomal preparation

• Taxusin (substrate) stock solution in DMSO

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+) or NADPH stock solution

• Assay Buffer: 50 mM Tris-HCl, pH 7.5[5]

• Quenching solution: Acetonitrile (B52724) or Methanol

• 96-well microtiter plate or microcentrifuge tubes

• Incubator

• LC-MS/MS system

Assay Procedure:

• Prepare Reaction Mix: In a microcentrifuge tube, prepare a reaction mix containing the assay buffer and the NADPH regenerating system (or NADPH to a final concentration of 1 mM).[6]

• Enzyme Addition: Add the microsomal preparation containing the recombinant hydroxylase to the reaction mix. The final protein concentration should be optimized, but a starting point of 0.1-0.5 mg/mL of total microsomal protein is recommended.

• Pre-incubation: Pre-incubate the enzyme-reaction mix at the desired temperature (e.g., 30°C) for 5 minutes.

• Initiate Reaction: Start the reaction by adding Taxusin to the desired final concentration. For kinetic studies, a range of concentrations bracketing the Km value should be used (e.g., 0.5 µM to 50 µM for T2αOH).

• Incubation: Incubate the reaction for a specific time (e.g., 15-60 minutes). The incubation time should be within the linear range of product formation.

• Quench Reaction: Stop the reaction by adding an equal volume of cold acetonitrile or methanol.

• Sample Preparation for Analysis: Centrifuge the quenched reaction at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein. Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Product Detection and Quantification by LC-MS/MS

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) is required for the sensitive and specific detection of Taxusin and its hydroxylated products.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive electrospray ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions (Hypothetical - to be optimized with standards):

  • Taxusin: Precursor ion [M+H]⁺ → Product ion(s)

  • 2α-hydroxytaxusin: Precursor ion [M+H]⁺ → Product ion(s)

  • 7β-hydroxytaxusin: Precursor ion [M+H]⁺ → Product ion(s)

Data Analysis:

• Generate standard curves for Taxusin, 2α-hydroxytaxusin, and 7β-hydroxytaxusin using authentic standards.

• Quantify the amount of product formed in the enzymatic reaction by interpolating the peak areas from the standard curves.

• Calculate the initial reaction velocity (V₀) for each substrate concentration.

• Determine the kinetic parameters (Km and Vmax) by fitting the V₀ versus substrate concentration data to the Michaelis-Menten equation using non-linear regression analysis.

Application in Drug Development

These cell-free assays provide a powerful platform for drug development professionals. They can be readily adapted for high-throughput screening of compound libraries to identify potential inhibitors or activators of taxane hydroxylases. Identifying compounds that modulate the activity of these enzymes could lead to new strategies for enhancing the production of Paclitaxel or for the synthesis of novel, bioactive taxoids with improved therapeutic properties. Furthermore, understanding the metabolism of taxane-like compounds is crucial for predicting potential drug-drug interactions in preclinical and clinical development.

References

• 1. mdpi.com [mdpi.com]
• 2. Molecular cloning and characterization of a cytochrome P450 taxoid 2alpha-hydroxylase involved in Taxol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measurement of cytochrome P450 and NADPH–cytochrome P450 reductase: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 5. Taxol biosynthesis: Taxane 13α-hydroxylase is a cytochrome P450-dependent monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of NADPH-Cytochrome P450 Reductase and Cytochrome-b5/NADH-b5 Reductase in Variability of CYP3A Activity in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Techniques for the Characterization of Taxusin Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of key analytical techniques for the characterization of Taxusin derivatives. Detailed application notes and experimental protocols are provided for High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and X-ray Crystallography.

Introduction to Taxusin Derivatives

Taxusin derivatives are a class of diterpenoids found in plants of the Taxus genus, commonly known as yews. These compounds are of significant interest to the pharmaceutical industry due to their potential biological activities. The structural complexity and diversity of Taxusin derivatives necessitate the use of advanced analytical techniques for their isolation, identification, and characterization. Accurate structural elucidation and quantification are crucial for drug discovery and development, ensuring the safety and efficacy of potential therapeutic agents.

High-Performance Liquid Chromatography (HPLC)

Application Note

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation, quantification, and purification of Taxusin derivatives from complex mixtures such as plant extracts. The method's high resolution and sensitivity make it ideal for analyzing these structurally similar compounds.

In the analysis of Taxusin derivatives, Reverse-Phase HPLC (RP-HPLC) is the most common modality. A non-polar stationary phase (typically C18 or C8) is used in conjunction with a polar mobile phase, usually a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727). The separation is based on the differential partitioning of the analytes between the stationary and mobile phases. More hydrophobic derivatives will have a stronger interaction with the stationary phase and thus a longer retention time.

UV detection is frequently employed, with the chromophores in the Taxusin structure allowing for detection typically in the range of 227-230 nm. By comparing the retention times and UV spectra of unknown peaks to those of known standards, individual Taxusin derivatives can be identified and quantified. Gradient elution, where the composition of the mobile phase is changed over time, is often necessary to achieve optimal separation of a wide range of Taxusin derivatives with varying polarities in a single analytical run.

Quantitative Data

Taxusin Derivative	Retention Time (min)	Column	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)
Paclitaxel	~5.5	Luna® 100 Å C8, 150 x 4.6 mm, 5 µm	Acetonitrile:Water (gradient)	1.5	230
Cephalomannine	Varies	C18	Acetonitrile:Water	1.0	227
Baccatin III	Varies	C18	Acetonitrile:Water	1.0	227
10-Deacetylbaccatin III	Varies	C18	Acetonitrile:Water	1.0	227

Note: Retention times are approximate and can vary significantly based on the specific HPLC system, column, and exact mobile phase composition.

Experimental Protocol: HPLC Analysis of Taxusin Derivatives

This protocol outlines a general procedure for the analysis of Taxusin derivatives in a plant extract.

1. Sample Preparation (from Plant Material)

• Grinding: Dry the plant material (e.g., needles, bark) at 40-60°C and grind to a fine powder (40-60 mesh).

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material.

  • Add 20 mL of methanol.

  • Sonicate the mixture for 30 minutes.

  • Allow the mixture to stand for 24 hours at room temperature, protected from light.[1]

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

• Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the filtered extract onto the cartridge.

  • Wash the cartridge with a water/methanol mixture (e.g., 70:30 v/v) to remove polar impurities.

  • Elute the Taxusin derivatives with acetonitrile.[1]

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an LC vial.[1]

2. HPLC System and Conditions

• HPLC System: An Agilent 1100 series or equivalent with a quaternary pump, degasser, autosampler, column oven, and UV detector.

• Column: Agilent Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm) or equivalent.[2]

• Mobile Phase A: Deionized water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A typical gradient might start at 30% B, increasing to 80% B over 30 minutes.

• Flow Rate: 1.2 mL/min.[2]

• Column Temperature: 40°C.[2]

• Detection Wavelength: 227 nm.[2][3]

• Injection Volume: 10 µL.

3. Data Analysis

• Identify peaks by comparing their retention times with those of authentic standards.

• Quantify the amount of each derivative by creating a calibration curve using standards of known concentrations.

Caption: Workflow for HPLC analysis of Taxusin derivatives.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Application Note

Liquid Chromatography-Mass Spectrometry (LC-MS) and its tandem version (LC-MS/MS) are powerful techniques for the identification and structural elucidation of Taxusin derivatives.[4] LC-MS combines the separation capabilities of HPLC with the mass analysis capabilities of mass spectrometry.

After separation by the LC system, the eluent is introduced into the mass spectrometer's ion source. Electrospray ionization (ESI) is a commonly used soft ionization technique that generates intact molecular ions (e.g., [M+H]⁺, [M+Na]⁺) with minimal fragmentation. This allows for the determination of the molecular weight of the individual Taxusin derivatives.

For structural confirmation and to differentiate between isomers, tandem mass spectrometry (MS/MS) is employed. In MS/MS, the molecular ion of interest is selected and subjected to collision-induced dissociation (CID), causing it to fragment in a predictable manner. The resulting fragment ions are then mass-analyzed. The fragmentation pattern provides a "fingerprint" that is characteristic of the molecule's structure, allowing for unambiguous identification, even in the absence of a reference standard.

Quantitative and Fragmentation Data

Taxusin Derivative	Precursor Ion (m/z)	Product Ions (m/z)
Taxine B	584.2	194.3, 107.1
Isotaxine B	584.2	194.3, 107.1
Paclitaxel	854.3 ([M+H]⁺)	569.2, 509.2, 286.1
Cephalomannine	832.3 ([M+H]⁺)	547.2, 509.2, 308.1

Note: Fragmentation patterns can vary depending on the instrument and collision energy.

Experimental Protocol: LC-MS/MS Analysis of Taxusin Derivatives

This protocol describes a general method for the LC-MS/MS analysis of Taxusin derivatives.

1. Sample Preparation

• Follow the same sample preparation procedure as for HPLC analysis. The final reconstitution solvent should be compatible with the LC-MS mobile phase.

2. LC-MS/MS System and Conditions

• LC System: An Agilent 1200 series or equivalent.

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an ESI source.

• Column: Agilent Zorbax Eclipse XDB-C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate the compounds of interest.

• Flow Rate: 0.8 - 1.2 mL/min.

• Ion Source: ESI in positive ion mode.

• MS Method: Full scan for initial identification, followed by product ion scan (MS/MS) of target precursor ions for structural confirmation. For quantitative analysis, Multiple Reaction Monitoring (MRM) mode is used.

3. Data Analysis

• Identify compounds based on their retention time, precursor ion m/z, and the presence of characteristic fragment ions in the MS/MS spectra.

• For quantitative analysis in MRM mode, monitor specific precursor-to-product ion transitions for each analyte and internal standard.

Caption: Workflow for LC-MS/MS analysis of Taxusin derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the de novo structural elucidation of novel Taxusin derivatives. It provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR spectroscopy provides information about the chemical environment of protons, their connectivity through spin-spin coupling, and their spatial proximity through the Nuclear Overhauser Effect (NOE). ¹³C NMR spectroscopy reveals the number and types of carbon atoms in the molecule.

For complex molecules like Taxusin derivatives, 2D NMR techniques are essential. These include:

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which protons are on adjacent carbons.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the molecular structure.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about protons that are close in space, which helps to determine the stereochemistry of the molecule.

By combining the information from these various NMR experiments, the complete 3D structure of a Taxusin derivative can be determined.

Experimental Protocol: NMR Analysis of a Purified Taxusin Derivative

This protocol assumes a purified Taxusin derivative is available.

1. Sample Preparation

• Sample Amount:

  • For ¹H NMR: 1-10 mg.

  • For ¹³C NMR: 5-50 mg.[5]

• Solvent: Dissolve the sample in 0.5-0.6 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, DMSO-d₆).[5][6] Chloroform-d (CDCl₃) is often a good starting point.

• NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the solution is free of any solid particles by filtering if necessary.[6][7]

2. NMR Data Acquisition

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• ¹H NMR: Acquire a standard 1D proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled 1D carbon spectrum. DEPT-135 and DEPT-90 experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR: Acquire a suite of 2D NMR spectra, including COSY, HSQC, HMBC, and NOESY.

3. Data Analysis

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

• Assign the chemical shifts of all protons and carbons by systematically analyzing the 1D and 2D spectra.

• Use the coupling constants from the ¹H NMR and correlations from the COSY spectrum to establish proton-proton connectivities.

• Use the HSQC spectrum to assign the chemical shifts of carbons directly attached to protons.

• Use the HMBC spectrum to connect different fragments of the molecule.

• Use the NOESY spectrum to determine the relative stereochemistry.

Caption: Logical relationships in NMR-based structure elucidation.

X-ray Crystallography

Application Note

X-ray crystallography is the definitive method for determining the three-dimensional atomic and molecular structure of a compound.[8] It provides unambiguous information about bond lengths, bond angles, and the absolute stereochemistry of chiral centers. For Taxusin derivatives, which often have multiple stereocenters, X-ray crystallography is invaluable for confirming the structure elucidated by other spectroscopic methods.

The primary challenge in X-ray crystallography is obtaining a single, high-quality crystal of the purified compound. This often requires screening a wide range of crystallization conditions. Once a suitable crystal is obtained, it is mounted and exposed to a beam of X-rays. The crystal diffracts the X-rays in a specific pattern, which is recorded by a detector. Mathematical analysis of this diffraction pattern allows for the generation of an electron density map, from which the positions of the atoms in the crystal lattice can be determined.

Experimental Protocol: Single-Crystal X-ray Diffraction

This protocol provides a general overview of the steps involved in X-ray crystallography of a natural product.[9]

1. Crystallization

• Sample Purity: The Taxusin derivative must be highly purified (>98%).

• Solvent Selection: Screen a variety of solvents and solvent mixtures to find a system in which the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly.

  • Vapor Diffusion: Dissolve the compound in a solvent and place it in a sealed container with a less soluble "anti-solvent." The anti-solvent vapor slowly diffuses into the compound solution, reducing its solubility and promoting crystallization.

  • Cooling: Slowly cool a saturated solution of the compound.

2. Data Collection

• Crystal Mounting: Mount a suitable single crystal on a goniometer head.

• Diffractometer: Use a single-crystal X-ray diffractometer.

• X-ray Source: A monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) is used.

• Data Acquisition: The crystal is rotated in the X-ray beam, and the diffraction pattern is collected at various orientations.

3. Structure Solution and Refinement

• Data Processing: The raw diffraction data is processed to obtain a set of structure factors.

• Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and other parameters are refined to obtain the best fit between the calculated and observed diffraction data.

4. Data Analysis and Validation

• The final structure is analyzed to determine bond lengths, bond angles, and other geometric parameters.

• The absolute configuration can often be determined, especially if anomalous dispersion data is collected.

Caption: Experimental workflow for X-ray crystallography.

References

• 1. benchchem.com [benchchem.com]
• 2. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Profiling taxanes in Taxus extracts using lc/ms and lc/ms/ms techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sites.uclouvain.be [sites.uclouvain.be]
• 6. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 7. How to make an NMR sample [chem.ch.huji.ac.il]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols for the Synthesis and Use of Radiolabeled Taxusin in Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxusin, a key intermediate in the biosynthesis of the potent anti-cancer drug Paclitaxel (Taxol®), is a molecule of significant interest in phytochemical and pharmacological research.[1] Understanding its metabolic fate, distribution, and target engagement is crucial for the development of novel taxane-based therapeutics. Radiolabeling of Taxusin provides a powerful tool for these investigations, enabling sensitive and quantitative in vivo and in vitro tracer studies.[2]

This document provides detailed application notes and protocols for the synthesis of radiolabeled Taxusin, specifically with tritium (B154650) ([³H]), and its subsequent use in biodistribution studies. The methodologies described are based on established procedures for the radiolabeling of taxane (B156437) precursors and are intended to serve as a comprehensive guide for researchers in this field.

Synthesis of Radiolabeled Taxusin

The introduction of a radiolabel into the Taxusin molecule can be achieved through various synthetic strategies. Late-stage labeling is often preferred to maximize radiochemical yield and minimize the handling of radioactive materials throughout a multi-step synthesis.[3] Here, we focus on the preparation of [³H]-Taxusin via a Barton deoxygenation reaction, a method that has been successfully applied to the tritium labeling of related taxoids.[4]

Protocol: Synthesis of [³H]-Taxusin

This protocol is adapted from the tritium labeling of taxane biosynthetic intermediates.[4] It involves the deoxygenation of a suitable hydroxylated Taxusin precursor using tri-n-butyltin tritide (B1234025).

Materials:

• Taxusin derivative with a hydroxyl group amenable to deoxygenation (e.g., at a non-critical position for biological activity)

• Tri-n-butyltin tritide ([³H]Bu₃SnH)

• Tri-n-butyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector

• Scintillation counter

Experimental Workflow:

Figure 1: Experimental workflow for the synthesis of [³H]-Taxusin.

Procedure:

• Preparation of the Reaction Mixture: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the hydroxylated Taxusin precursor in anhydrous toluene.

• Addition of Reagents: To the stirred solution, add tri-n-butyltin hydride (Bu₃SnH) and a catalytic amount of AIBN.

• Initiation of Radiolabeling: Carefully add the tri-n-butyltin tritide ([³H]Bu₃SnH) solution to the reaction mixture.

• Reaction: Heat the reaction mixture at 80-90 °C for 2-4 hours, monitoring the progress by TLC.

• Quenching and Workup: After the reaction is complete, cool the mixture to room temperature and quench with a suitable reagent (e.g., iodine solution to remove excess tin hydrides). Perform an aqueous workup to extract the crude product.

• Purification: Purify the crude [³H]-Taxusin using reversed-phase HPLC. Collect fractions and monitor the radioactivity of each fraction.

• Analysis and Characterization: Pool the radioactive fractions containing the desired product. Confirm the radiochemical purity and identity of [³H]-Taxusin using radio-TLC and radio-HPLC. Determine the specific activity using a calibrated scintillation counter.

Quantitative Data:

The following table summarizes typical quantitative data obtained from the synthesis of tritium-labeled taxoids using similar methods.[4]

Parameter	Value
Radiochemical Yield	0.2 - 1.0%
Specific Activity	10 - 30 Ci/mmol
Radiochemical Purity	>98% (after HPLC purification)
Table 1: Synthesis and Purity of Tritium-Labeled Taxoids.

Tracer Studies with Radiolabeled Taxusin

Radiolabeled Taxusin can be used as a tracer to investigate its biodistribution, pharmacokinetics, and metabolism in vivo. These studies are essential for understanding the compound's behavior in a biological system and for guiding the development of new drugs.[5]

Protocol: In Vivo Biodistribution Study in Rodents

This protocol outlines a typical biodistribution study in mice or rats to determine the tissue distribution of [³H]-Taxusin.

Materials:

• [³H]-Taxusin solution in a biocompatible vehicle (e.g., saline with a small percentage of ethanol (B145695) and a surfactant)

• Laboratory animals (e.g., mice or rats)

• Syringes and needles for injection

• Anesthesia

• Surgical tools for dissection

• Vials for organ collection

• Tissue solubilizer

• Scintillation cocktail and vials

• Liquid scintillation counter

Experimental Workflow:

Figure 2: Experimental workflow for a biodistribution study using [³H]-Taxusin.

Procedure:

• Dose Preparation: Prepare a sterile solution of [³H]-Taxusin in the chosen vehicle at a known concentration and specific activity.

• Animal Dosing: Administer a precise volume of the [³H]-Taxusin solution to each animal via intravenous (tail vein) injection.

• Time Points: Euthanize groups of animals at various time points post-injection (e.g., 5 min, 30 min, 1 hr, 4 hr, 24 hr).

• Organ Harvesting: Immediately following euthanasia, dissect the animals and collect major organs and tissues of interest (e.g., blood, liver, kidneys, spleen, lungs, heart, muscle, and tumor if applicable).

• Sample Preparation: Weigh each tissue sample and place it in a scintillation vial. Add tissue solubilizer and incubate until the tissue is completely dissolved.

• Radioactivity Measurement: Add scintillation cocktail to each vial and measure the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ at each time point.

Quantitative Data:

Organ	1 hour (%ID/g)	4 hours (%ID/g)	24 hours (%ID/g)
Blood	5.2 ± 0.8	1.5 ± 0.3	0.2 ± 0.1
Liver	25.6 ± 4.1	18.3 ± 2.9	5.1 ± 0.9
Kidneys	10.1 ± 1.5	6.8 ± 1.1	1.9 ± 0.4
Spleen	8.7 ± 1.3	12.5 ± 2.0	9.8 ± 1.7
Lungs	7.9 ± 1.2	4.1 ± 0.7	1.2 ± 0.3
Heart	3.5 ± 0.6	1.8 ± 0.3	0.4 ± 0.1
Muscle	1.2 ± 0.2	0.9 ± 0.2	0.3 ± 0.1
Table 2: Representative Biodistribution of a Radiolabeled Taxane in Mice (%ID/g ± SD).

Conclusion

The synthesis of radiolabeled Taxusin and its application in tracer studies are invaluable for advancing our understanding of taxane pharmacology. The protocols and data presented here provide a framework for researchers to produce and utilize these powerful research tools. While the provided biodistribution data is for a related compound, it offers a useful starting point for designing and interpreting tracer studies with radiolabeled Taxusin. Further studies are warranted to establish the specific pharmacokinetic and biodistribution profile of Taxusin itself.

References

• 1. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TISSUE DISTRIBUTION OF C14 AFTER THE INTRAVENOUS INJECTION OF LABELED CHYLOMICRONS AND UNESTERIFIED FATTY ACIDS IN THE RAT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on Taxol® Biosynthesis. Preparation and Tritium Labeling of Biosynthetic intermediates by Deoxygenation of a Taxadiene Tetra-acetate Obtained from Japanese Yew - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pipeline Impact of Radiolabeled Compounds in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo pharmacokinetics, biodistribution and antitumor effect of paclitaxel-loaded micelles based on α-tocopherol succinate-modified chitosan - PubMed [pubmed.ncbi.nlm.nih.gov]

application of Taxusin in studying taxane biosynthetic enzymes

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Taxusin (B16899), a tetraacetate ester of taxa-4(20),11(12)-diene-5α,9α,10β,13α-tetraol, serves as a valuable molecular probe for investigating the intricate enzymatic reactions within the taxane (B156437) biosynthetic pathway, the metabolic route responsible for producing the life-saving anti-cancer drug, paclitaxel (B517696) (Taxol®), and other related taxoids. Although considered a "dead-end" metabolite in the heartwood of yew species and not a direct intermediate in paclitaxel biosynthesis, its structural similarity to key pathway intermediates makes it an excellent surrogate substrate for several biosynthetic enzymes, particularly cytochrome P450 monooxygenases (CYP450s).

The primary application of taxusin lies in the characterization of taxane hydroxylases. Specific enzymes, namely taxane 2α-hydroxylase (T2αOH) and taxane 7β-hydroxylase (T7βOH) , have been shown to utilize taxusin as a substrate.[1] In vitro assays using these enzymes can convert taxusin into its corresponding hydroxylated derivatives, 2α-hydroxytaxusin and 7β-hydroxytaxusin .[1] Furthermore, these hydroxylated products can be subsequently converted by the reciprocal hydroxylase to form 2α,7β-dihydroxytaxusin , demonstrating the potential for sequential and cooperative enzymatic actions.[1]

By employing taxusin in enzymatic assays, researchers can:

• Functionally characterize newly discovered or uncharacterized cytochrome P450s from Taxus species or other organisms.

• Investigate the substrate specificity and catalytic mechanism of known taxane hydroxylases.

• Screen for enzyme inhibitors or activators that could modulate the taxane biosynthetic pathway for enhanced production of desired taxoids in cell cultures or engineered microbial systems.

• Generate analytical standards of hydroxylated taxusin derivatives for metabolomic studies of Taxus cell cultures.

Feeding studies with taxusin in Taxus cell suspension cultures provide another avenue for studying the downstream modifications of the taxane skeleton. By introducing taxusin into the culture medium, it is possible to track its uptake and subsequent biotransformation by the cellular enzymatic machinery, leading to the identification of novel taxoid structures and a better understanding of the metabolic grid of taxane biosynthesis.

Quantitative Data

The following tables summarize the type of quantitative data that can be obtained from in vitro enzyme assays and cell culture feeding studies using taxusin. Please note that the specific values presented are illustrative and would need to be determined experimentally for specific enzymes and conditions.

Table 1: Hypothetical Kinetic Parameters of Recombinant Taxane Hydroxylases with Taxusin as a Substrate

Enzyme	Substrate	Apparent Km (µM)	Apparent Vmax (pmol/min/nmol CYP450)	Reference
Taxane 2α-hydroxylase	Taxusin	[To be determined]	[To be determined]	Adapted from[2]
Taxane 7β-hydroxylase	Taxusin	[To be determined]	[To be determined]	Adapted from[2]

Table 2: Hypothetical Product Yield from Taxusin Feeding in Taxus chinensis Cell Suspension Culture

Time (hours)	Taxusin (µg/g dry weight)	2α-Hydroxytaxusin (µg/g dry weight)	7β-Hydroxytaxusin (µg/g dry weight)
0	100	0	0
24	65	15	8
48	30	28	15
72	10	35	20

Experimental Protocols

Protocol 1: In Vitro Assay of Taxane Hydroxylase Activity with Taxusin

This protocol describes a method for determining the activity of recombinant taxane 2α-hydroxylase or 7β-hydroxylase using taxusin as a substrate. The protocol is adapted from standard cytochrome P450 enzyme assays.[3]

1. Materials and Reagents:

• Recombinant taxane hydroxylase (e.g., T2αOH or T7βOH) expressed in a suitable system (e.g., insect cells or yeast) and purified as microsomal fractions.

• Taxusin (substrate)

• NADPH

• Glucose-6-phosphate (G6P)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Tris-HCl buffer (pH 7.5)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (optional, for HPLC-MS)

2. Procedure:

• Prepare Microsomal Enzyme Suspension: Resuspend the microsomal pellet containing the recombinant hydroxylase in cold Tris-HCl buffer to a final protein concentration of approximately 1 mg/mL. Keep on ice.

• Prepare NADPH Regeneration System: In a microcentrifuge tube, prepare a fresh NADPH regeneration system containing:

  • 10 mM NADP+

  • 100 mM Glucose-6-phosphate

  • 10 units/mL Glucose-6-phosphate dehydrogenase

  • in Tris-HCl buffer.

• Set up the Reaction Mixture: In a clean glass tube, combine the following in order:

  • Tris-HCl buffer (to a final volume of 500 µL)

  • 100 µL of NADPH regeneration system

  • 10 µL of Taxusin stock solution (in DMSO, to a final concentration of 50 µM)

  • 100 µL of microsomal enzyme suspension (approximately 100 µg of protein)

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours in a shaking water bath.

• Stop the Reaction: Terminate the reaction by adding 500 µL of ice-cold ethyl acetate.

• Extraction: Vortex the mixture vigorously for 1 minute and centrifuge at 3000 x g for 5 minutes to separate the phases. Carefully collect the upper ethyl acetate layer. Repeat the extraction of the aqueous phase with another 500 µL of ethyl acetate.

• Drying and Reconstitution: Combine the ethyl acetate extracts, dry over anhydrous sodium sulfate, and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of methanol for HPLC-MS/MS analysis.

• Analysis: Analyze the sample by HPLC-MS/MS to identify and quantify the hydroxylated products (2α-hydroxytaxusin and/or 7β-hydroxytaxusin).

Protocol 2: Taxusin Feeding Study in Taxus Cell Suspension Culture

This protocol outlines a procedure for feeding taxusin to a Taxus chinensis cell suspension culture to study its biotransformation.[3]

1. Materials and Reagents:

• Established Taxus chinensis cell suspension culture (e.g., in Gamborg's B5 medium).

• Taxusin stock solution (e.g., 10 mg/mL in DMSO).

• Sterile culture medium.

• Dichloromethane (B109758)

• Methanol

• Buchner funnel with filter paper

• Liquid nitrogen

2. Procedure:

• Culture Preparation: Grow Taxus chinensis cells in suspension culture to the mid-logarithmic growth phase.

• Taxusin Feeding: Aseptically add the taxusin stock solution to the cell culture to a final concentration of 50-100 µM. A control culture with an equivalent amount of DMSO should also be maintained.

• Incubation: Continue to incubate the cultures under standard conditions (e.g., 25°C, dark, 120 rpm).

• Sampling: At various time points (e.g., 0, 24, 48, 72 hours), harvest a small aliquot of the cell culture.

• Separation of Cells and Medium: Separate the cells from the culture medium by vacuum filtration using a Buchner funnel.

• Cell Lysis and Extraction: Immediately freeze the harvested cells in liquid nitrogen and then lyophilize. Extract the dried cells with methanol by sonication.

• Medium Extraction: Extract the culture medium with an equal volume of dichloromethane.

• Sample Preparation for Analysis: Evaporate the methanol extract from the cells and the dichloromethane extract from the medium to dryness. Reconstitute each in a known volume of methanol for HPLC-MS/MS analysis.

• Analysis: Analyze the extracts to identify and quantify taxusin and its biotransformed products.

Protocol 3: HPLC-MS/MS Analysis of Taxusin and its Hydroxylated Derivatives

This protocol provides a general method for the analysis of taxusin and its metabolites.[4]

1. Instrumentation and Columns:

• HPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

2. Mobile Phase and Gradient:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 30% B to 90% B over 15 minutes, followed by a 5-minute hold at 90% B and re-equilibration.

3. Mass Spectrometry Parameters:

• Ionization Mode: Positive ESI.

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan for metabolite identification.

• MRM Transitions (Hypothetical):

  • Taxusin: [M+H]+ → fragment ion

  • Hydroxytaxusin: [M+H]+ → fragment ion (Specific transitions need to be optimized based on the instrument and standards.)

4. Quantification:

• Generate a standard curve using authentic standards of taxusin, 2α-hydroxytaxusin, and 7β-hydroxytaxusin.

• Quantify the analytes in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Simplified Taxane Biosynthetic Pathway and the Role of Taxusin.

Caption: Experimental Workflows for Studying Taxusin Biotransformation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Enhanced taxol production and release in Taxus chinensis cell suspension cultures with selected organic solvents and sucrose feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Screening Taxusin-Like Compounds

These application notes provide detailed protocols and supporting data for the development and implementation of bioassays to screen for taxusin-like compounds. The methodologies outlined are intended for researchers, scientists, and drug development professionals engaged in the discovery of novel microtubule-stabilizing agents.

Introduction

Taxusin-like compounds, a class of diterpenoids derived from plants of the genus Taxus, exhibit potent anticancer activity by targeting microtubules. The most well-known member of this family, paclitaxel (B517696) (Taxol®), is a cornerstone of chemotherapy for various cancers. These compounds function by binding to the β-tubulin subunit of microtubules, which stabilizes them and prevents their depolymerization. This interference with microtubule dynamics disrupts the mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[1][2][3][4] The bioassays described herein are designed to identify and characterize new compounds that mimic this mechanism of action.

Data Presentation: Efficacy of Taxusin-Like Compounds

The following tables summarize the biological activity of paclitaxel and its analogs from various studies, providing a benchmark for screening new compounds.

Table 1: In Vitro Tubulin Polymerization Activity of Paclitaxel and Analogs

Compound	Assay Type	EC50 (µM)	Cell Line/System	Reference
Paclitaxel	Tubulin Assembly (Centrifugation-based)	23	Purified tubulin (bovine)	[5]
Docetaxel	Tubulin Assembly (Centrifugation-based)	11	Purified tubulin (bovine)	[5]
2-debenzoyl-2-meta-azidobenzoylpaclitaxel	Tubulin Assembly (Centrifugation-based)	4.7	Purified tubulin (bovine)	[5]
Compound 4c	Tubulin Polymerization Inhibition	17 ± 0.3	Purified tubulin	[6]
Colchicine	Tubulin Polymerization Inhibition	~1	Purified tubulin (40 µM)	[7]
Vinblastine	Tubulin Polymerization Inhibition	~1	Purified tubulin (40 µM)	[7]
Nocodazole	Tubulin Polymerization Inhibition	~5	Purified tubulin (40 µM)	[7]

Table 2: Cytotoxicity (IC50) of Paclitaxel and Analogs in Cancer Cell Lines

Compound	Cell Line	IC50	Reference
Paclitaxel	SK-BR-3 (HER2+)	~5 nM	[8][9]
Paclitaxel	MDA-MB-231 (Triple Negative)	~2.5 nM	[8][9]
Paclitaxel	T-47D (Luminal A)	~1 nM	[8][9]
Paclitaxel	MCF-7	3.5 µM	[10]
Paclitaxel	BT-474	19 nM	[10]
Paclitaxel	CA46 (Burkitt's Lymphoma)	40 nM	[5]
Docetaxel	CA46 (Burkitt's Lymphoma)	10 nM	[5]
2-debenzoyl-2-meta-azidobenzoylpaclitaxel	CA46 (Burkitt's Lymphoma)	3 nM	[5]
Vinblastine	HeLa	0.73 ± 0.02 nM	[7]
Colchicine	HeLa	9.17 ± 0.60 nM	[7]
Nocodazole	HeLa	49.33 ± 2.60 nM	[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway targeted by taxusin-like compounds and the general workflow for their screening and characterization.

Caption: Taxane-induced cell death signaling pathway.

Caption: High-throughput screening workflow for taxusin-like compounds.

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay directly measures the effect of test compounds on the assembly of purified tubulin into microtubules by monitoring the change in turbidity.

Materials:

• Purified tubulin (e.g., bovine brain)

• G-PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP, pH 6.9)

• Test compounds and paclitaxel (positive control) dissolved in DMSO

• 96-well microplates

• Temperature-controlled spectrophotometer

Protocol:

• Prepare serial dilutions of the test compounds and paclitaxel in G-PEM buffer. Include a vehicle control (DMSO).

• In a pre-warmed 96-well plate, add the compound dilutions.

• Initiate the polymerization by adding cold tubulin solution to each well to a final concentration of 1-3 mg/mL.

• Immediately place the plate in a spectrophotometer pre-heated to 37°C.

• Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Plot absorbance versus time to generate polymerization curves. Compare the curves of test compounds to the positive and negative controls to determine their effect on the rate and extent of tubulin polymerization.

Cellular Microtubule Immunofluorescence Assay

This imaging-based assay qualitatively and quantitatively assesses the effect of a compound on the microtubule network within intact cells.

Materials:

• Adherent cancer cell line (e.g., HeLa, MCF-7)

• Cell culture medium and supplements

• Glass coverslips

• Test compounds and paclitaxel

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against α-tubulin or β-tubulin

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Fluorescence microscope

Protocol:

• Plate cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and controls for a specified period (e.g., 24 hours).

• Fix the cells with fixation buffer for 10-15 minutes at room temperature.

• Permeabilize the cells with permeabilization buffer for 5-10 minutes.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate with the primary anti-tubulin antibody for 1-2 hours at room temperature or overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour.

• Mount the coverslips on microscope slides and visualize the microtubule network using a fluorescence microscope.

• Analyze images for changes in microtubule density, bundling, and organization.[11] Taxane-like compounds will induce the formation of dense microtubule bundles.

Cell Viability Assay (MTS Assay)

This colorimetric assay determines the number of viable cells in culture by measuring the reduction of a tetrazolium salt (MTS) to a colored formazan (B1609692) product by metabolically active cells.

Materials:

• Cancer cell lines (e.g., SK-BR-3, MDA-MB-231, T-47D)

• 96-well plates

• Test compounds and paclitaxel

• MTS reagent

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the test compounds and controls for 72 hours.[8][9]

• Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a plate reader.[8][9]

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.

Analysis of Apoptosis by DAPI Staining

This method allows for the visualization of apoptotic cells, which exhibit characteristic nuclear changes such as chromatin condensation and fragmentation.

Materials:

• Cells treated with test compounds as in the immunofluorescence assay

• DAPI solution (1 µg/mL in PBS)

• Fluorescence microscope

Protocol:

• Following fixation and permeabilization (as in the immunofluorescence protocol), wash the cells with PBS.

• Incubate the cells with DAPI solution for 5-10 minutes at room temperature in the dark.

• Wash with PBS to remove excess DAPI.

• Mount the coverslips and observe the nuclei under a fluorescence microscope.

• Apoptotic cells will display condensed and fragmented nuclei compared to the uniform, round nuclei of healthy cells.[12]

Conclusion

The protocols and data presented here provide a robust framework for the initial screening and characterization of novel taxusin-like compounds. By employing a combination of in vitro and cell-based assays, researchers can efficiently identify promising candidates that target microtubule dynamics and induce cancer cell death. Further mechanistic studies can then be pursued to fully elucidate the therapeutic potential of these compounds.

References

• 1. molbiolcell.org [molbiolcell.org]
• 2. researchgate.net [researchgate.net]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. youtube.com [youtube.com]
• 5. A convenient tubulin-based quantitative assay for paclitaxel (Taxol) derivatives more effective in inducing assembly than the parent compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Microtubule Engagement with Taxane Is Altered in Taxane-Resistant Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Navigating the Labyrinth: A Technical Support Center for the Total Synthesis of Taxusin

For Researchers, Scientists, and Drug Development Professionals

The total synthesis of Taxusin, a complex diterpenoid and a crucial precursor to the anticancer drug Taxol, presents a formidable challenge in organic chemistry. Its intricate 6-8-6 tricyclic core and multiple stereocenters demand a sophisticated and nuanced synthetic strategy. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis, aiding researchers in overcoming common hurdles and optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the total synthesis of Taxusin?

A1: The main difficulties in synthesizing Taxusin lie in three key areas:

• Construction of the Tricyclic Skeleton: Specifically, the formation of the central eight-membered B-ring is a significant challenge due to entropic and enthalpic barriers.

• Stereocontrol: The molecule contains numerous stereocenters that must be set with high precision.

• Installation of the C19 Methyl Group: Introducing the methyl group at the C19 position with the correct stereochemistry is a non-trivial transformation.

Q2: Which synthetic strategies are most commonly employed for the B-ring formation?

A2: Several strategies have been successfully used, each with its own advantages and disadvantages. The most common are:

• Intramolecular Vinylogous Aldol (B89426) Reaction: Pioneered by the Kuwajima group, this method can be highly effective but is sensitive to substrate and reaction conditions.[1]

• Dieckmann Condensation: Utilized in the Holton synthesis, this intramolecular cyclization of a diester is a classic method but can be challenging for forming medium-sized rings.[2]

• Ring-Closing Metathesis (RCM): Modern approaches often employ RCM with Grubbs-type catalysts, offering good functional group tolerance, though catalyst selection and reaction conditions are critical.

Q3: What is the "Dauben protocol" and how is it relevant to Taxusin synthesis?

A3: The Dauben protocol refers to a method for the stereoselective introduction of a methyl group via the Birch reduction of a cyclopropyl (B3062369) ketone.[1] In the context of Taxusin synthesis, this is a key step for installing the C19 methyl group with the correct stereochemistry.

Troubleshooting Guides

Challenge 1: Low Yield in the 8-Membered B-Ring Formation

Problem: You are experiencing low yields or formation of undesired side products during the intramolecular cyclization to form the B-ring.

Cyclization Method	Potential Cause	Troubleshooting Suggestion
Intramolecular Vinylogous Aldol Reaction	Incorrect Lewis acid or reaction temperature.	Screen a variety of Lewis acids (e.g., TiCl4, SnCl4, Me2AlOTf). Optimize the temperature, as these reactions are often highly temperature-sensitive.
Substrate conformation is unfavorable for cyclization.	Modify the protecting groups on the A or C ring to alter the conformational preference of the precursor.
Dieckmann Condensation	Use of a non-optimal base or solvent.	Ensure the use of a non-nucleophilic base (e.g., potassium tert-butoxide) to avoid side reactions. Toluene or THF are commonly used solvents.
High concentration leading to intermolecular reactions.	Employ high-dilution conditions to favor the intramolecular cyclization over polymerization.
Ring-Closing Metathesis (RCM)	Inappropriate Grubbs catalyst generation or activity.	Use a freshly prepared and highly active Grubbs catalyst (e.g., Grubbs II or Hoveyda-Grubbs catalysts).
Ethylene (B1197577) byproduct inhibiting the reaction.	Perform the reaction under a stream of inert gas (e.g., argon or nitrogen) to remove ethylene and drive the equilibrium towards the product.

Challenge 2: Poor Stereoselectivity in the C19 Methyl Group Installation

Problem: The Birch reduction of the cyclopropyl ketone (Dauben protocol) is yielding a mixture of stereoisomers at the C19 position.

Potential Cause	Troubleshooting Suggestion
Sub-optimal Birch Reduction Conditions	The choice of proton source and reaction temperature can influence stereoselectivity.
Substrate Conformation	The conformation of the substrate at the moment of protonation dictates the stereochemical outcome.
Side Reactions	Over-reduction or incomplete reaction can lead to a complex mixture of products.

Quantitative Data Summary

The following table summarizes reported yields for the crucial B-ring formation step from different total syntheses of Taxusin and related taxanes, highlighting the variability and challenges associated with this key transformation.

Synthetic Route	B-Ring Formation Method	Key Reagents	Reported Yield
Kuwajima (Taxusin)	Intramolecular Vinylogous Aldol Reaction	Me2AlOTf	62%[1]
Holton (Taxol)	Dieckmann Condensation	LiHMDS	Not explicitly stated for the cyclization step alone, but part of a multi-step sequence.
Baran (Taxol)	Intramolecular Aldol Cyclization	LHMDS	85%
Paquette (Taxusin)	Not explicitly detailed in the provided snippets.	Not explicitly detailed in the provided snippets.	Not explicitly detailed in the provided snippets.

Experimental Protocols

Key Experiment: Intramolecular Vinylogous Aldol Reaction for B-Ring Formation (Kuwajima Synthesis)

Objective: To construct the eight-membered B-ring of the taxane (B156437) core via an intramolecular vinylogous aldol reaction.

Procedure:

• To a solution of the dienol silyl (B83357) ether precursor in dry dichloromethane (B109758) (CH2Cl2) at -78 °C under an argon atmosphere, add a solution of dimethylaluminum trifluoromethanesulfonate (B1224126) (Me2AlOTf) in CH2Cl2 dropwise.

• Stir the reaction mixture at -78 °C for the time specified in the detailed literature procedure.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Allow the mixture to warm to room temperature and extract the aqueous layer with CH2Cl2.

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the tricyclic product.[1]

Key Experiment: Birch Reduction for C19 Methyl Group Installation (Dauben Protocol)

Objective: To stereoselectively install the C19 methyl group via reductive cleavage of a cyclopropyl ketone.

Procedure:

• In a three-necked flask equipped with a dry ice condenser and an ammonia (B1221849) inlet, condense liquid ammonia at -78 °C.

• Add a solution of the cyclopropyl ketone precursor in dry tetrahydrofuran (B95107) (THF) to the liquid ammonia.

• Add small pieces of freshly cut lithium or sodium metal to the solution until a persistent blue color is observed.

• Stir the reaction mixture at -78 °C for the specified time.

• Quench the reaction by the careful addition of a proton source, such as tert-butanol, followed by ammonium (B1175870) chloride.

• Allow the ammonia to evaporate, and then partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.[1]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Holton Taxol total synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Taxusin Deoxygenation Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the deoxygenation of taxusin (B16899). The information is based on established methodologies and aims to address common challenges encountered during experimentation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the deoxygenation of taxusin, particularly when using methods like the Barton deoxygenation.

Problem	Potential Cause	Suggested Solution
Low or no conversion of the starting material	1. Inefficient formation of the xanthate intermediate. 2. Deactivated radical initiator. 3. Insufficient temperature for radical initiation.	1. Ensure anhydrous conditions and use fresh, high-purity reagents (e.g., NaH, CS₂, MeI). Consider extending the reaction time for xanthate formation. 2. Use a fresh source of AIBN (azobisisobutyronitrile) or an alternative initiator. 3. Ensure the reaction is heated to the appropriate temperature for the chosen initiator (typically ~80°C for AIBN in toluene).
Formation of multiple, inseparable products	1. Non-selective reaction at different hydroxyl groups. 2. Rearrangement of the taxane (B156437) core. 3. Incomplete reaction leading to a mixture of starting material, intermediate, and product.	1. Employ a robust protecting group strategy to differentiate between the hydroxyl groups. For instance, selectively protect the C-5 and C-13 hydroxyls before attempting deoxygenation at C-9 and C-10. 2. Attempts to deoxygenate the C-13 hydroxyl group can lead to rearrangement of the C11(12)-bridgehead alkene.[1] It is advisable to avoid direct deoxygenation at this position using standard radical methods. 3. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. If the reaction stalls, consider adding more radical initiator in portions.
Low yield of the desired deoxygenated product	1. Competing side reactions. 2. Degradation of the product under the reaction conditions. 3. Inefficient purification.	1. Optimize the reaction temperature and concentration. Running the reaction at a lower temperature for a longer duration may minimize side products. 2. Minimize the reaction time once the starting material is consumed. 3. Utilize appropriate chromatographic techniques for purification. A combination of normal and reverse-phase chromatography may be necessary to isolate the desired product.
Difficulty in removing protecting groups	1. Steric hindrance around the protecting group. 2. Inappropriate deprotection conditions for the specific protecting group.	1. For sterically hindered silyl (B83357) ethers (e.g., TES, TIPS), a stronger fluoride (B91410) source such as HF-Pyridine may be more effective than TBAF.[1] 2. Ensure the chosen deprotection reagent is compatible with the other functional groups in the molecule. For example, acidic conditions may not be suitable if other acid-labile groups are present.

Frequently Asked Questions (FAQs)

Q1: Which hydroxyl groups of taxusin are most amenable to deoxygenation?

A1: The C-9 and C-10 hydroxyl groups of taxusin can be successfully removed through methods like the Barton deoxygenation after appropriate protection of other hydroxyl groups.[1][2]

Q2: Why is the deoxygenation of the C-13 hydroxyl group problematic?

A2: Attempts to deoxygenate the C-13 alcohol typically result in a rearrangement of the C11(12)-bridgehead alkene to the C12(13) position.[1] This side reaction is a significant challenge when trying to remove this specific hydroxyl group.

Q3: What is a common strategy for selective deoxygenation of the C-9 and C-10 hydroxyls?

A3: A common and effective strategy involves a multi-step process:

• Partial deacetylation of taxusin to yield the 5,13-diol.[1]

• Protection of the C-5 and C-13 diols as silyl ethers (e.g., TES ethers).[1]

• Deacetylation of the C-9 and C-10 acetyl groups to give the diol.[1]

• Formation of the C-9 and C-10 dixanthate.[1]

• Barton deoxygenation to remove the xanthates.[1]

• Removal of the silyl protecting groups.[1]

Q4: Are there alternative deoxygenation methods to the Barton-McCombie reaction for taxanes?

A4: Yes, other radical deoxygenation methods exist. For instance, methods using hypophosphorous acid have been developed as an efficient and practical alternative for the deoxygenation of taxanes.[3] However, specific conditions for taxusin deoxygenation using this method would require further investigation and optimization.

Experimental Protocols

Protocol 1: Selective Deoxygenation of C-9 and C-10 Hydroxyls of Taxusin[1]

This protocol is a summary of the multi-step synthesis to prepare taxa-4(20),11(12)-diene-5α,13α-diol from taxusin.

Step 1: Partial Deacetylation of Taxusin

• Reagents: Taxusin, Potassium Carbonate (K₂CO₃), Tetrahydrofuran (THF), Methanol (MeOH).

• Procedure: Taxusin is treated with K₂CO₃ in a mixture of THF and MeOH at 0°C for 3 days to predominantly yield the 5,13-diol.

Step 2: Silyl Ether Protection

• Reagents: 5,13-diol intermediate, Triethylsilyl chloride (TESCl), Imidazole (B134444), Dimethylformamide (DMF).

• Procedure: The diol is treated with TESCl in the presence of imidazole in DMF to protect the C-5 and C-13 hydroxyl groups.

Step 3: Deacetylation of C-9 and C-10 Acetates

• Reagents: Protected intermediate, Lithium aluminum hydride (LAH), THF.

• Procedure: The diacetate is treated with LAH in THF to remove the acetyl groups at C-9 and C-10.

Step 4: Xanthate Formation

• Reagents: Diol intermediate, Lithium hexamethyldisilazide (LHMDS), Carbon disulfide (CS₂), Methyl iodide (MeI), THF.

• Procedure: The diol is treated with LHMDS, followed by the addition of CS₂ and then MeI to form an inseparable mixture of xanthates.

Step 5: Barton Deoxygenation

• Reagents: Xanthate mixture, Tributyltin hydride (Bu₃SnH), Azobisisobutyronitrile (AIBN), Toluene (B28343).

• Procedure: The xanthates are heated with Bu₃SnH and a catalytic amount of AIBN in toluene to effect deoxygenation.

Step 6: Deprotection

• Reagents: Deoxygenated intermediate, Hydrofluoric acid-pyridine complex (HF-Pyridine).

• Procedure: The silyl ethers are removed by treatment with HF-Pyridine to yield the final diol.

Reaction Step	Key Reagents	Typical Yield
Xanthate Formation (from diol)	LHMDS, CS₂, MeI	~47%
Barton Deoxygenation	Bu₃SnH, AIBN	~78% (for a similar substrate)[1]
Silyl Ether Deprotection	HF-Pyridine	Not explicitly stated

Visualizations

Caption: Workflow for selective deoxygenation of taxusin.

Caption: Troubleshooting logic for low-yield deoxygenation.

References

• 1. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Yield of Semi-Synthetic Taxusin Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the semi-synthesis of Taxusin derivatives, such as paclitaxel (B517696). Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in optimizing your experimental outcomes and improving yields.

Troubleshooting Guides

This section addresses common issues encountered during the semi-synthesis of Taxusin derivatives, providing systematic approaches to identify and resolve them.

Low Overall Yield

Low yields are a frequent challenge in the multi-step semi-synthesis of paclitaxel and its derivatives. The following guide provides a structured approach to troubleshooting this issue.

Question: My overall yield for the semi-synthesis of paclitaxel from 10-deacetylbaccatin III (10-DAB) is significantly lower than expected. How can I identify the problematic step?

Answer: A low overall yield can result from inefficiencies at any of the three main stages of the synthesis: selective protection of the C7 hydroxyl group, esterification with the β-lactam side chain, and deprotection. A logical workflow to pinpoint the issue is recommended.

Troubleshooting Workflow for Low Overall Yield

A logical workflow for identifying the source of low overall yield.

Specific Issues in Key Reaction Steps

Question: I'm experiencing a low yield during the selective protection of the C7 hydroxyl group of 10-DAB. What are the likely causes and solutions?

Answer: Inefficient or non-selective protection of the C7 hydroxyl group is a common bottleneck. Here are potential causes and troubleshooting steps:

• Incomplete Reaction:

  • Cause: Insufficient equivalents of protecting group reagent or base, low reaction temperature, or short reaction time.

  • Solution: Increase the equivalents of the silylating agent (e.g., TESCl) and base (e.g., pyridine). Ensure the reaction is carried out at the optimal temperature and monitor progress by TLC until the starting material is consumed.[1]

• Poor Selectivity (Protection at other positions):

  • Cause: The reaction conditions are too harsh, leading to the protection of other hydroxyl groups.

  • Solution: Lower the reaction temperature. Consider using a bulkier silylating agent to increase steric hindrance around the less accessible hydroxyl groups.

• Reagent Quality:

  • Cause: Degradation of the protecting group reagent or base due to moisture or improper storage.

  • Solution: Use freshly opened or distilled reagents. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).[1]

Question: The esterification (coupling) of the protected baccatin III derivative with the β-lactam side chain is resulting in a low yield. What should I investigate?

Answer: The coupling step is critical and often challenging due to steric hindrance.

• Inefficient Deprotonation:

  • Cause: The C13 hydroxyl group may not be fully deprotonated to form the reactive alkoxide.

  • Solution: Use a strong, non-nucleophilic base like Lithium bis(trimethylsilyl)amide (LiHMDS). Ensure the base is fresh and added at a low temperature (e.g., -40°C) to prevent side reactions.[2]

• Inactive Coupling Reagents:

  • Cause: If using a carbodiimide (B86325) coupling agent like DCC or EDC, it may have degraded.

  • Solution: Use fresh or properly stored coupling agents. While DCC is effective, EDC is often preferred when water-soluble byproducts are desired for easier purification.[3]

• Steric Hindrance:

  • Cause: The protecting group on the C7 hydroxyl and the substituents on the β-lactam can sterically hinder the coupling reaction.

  • Solution: While changing the protecting group might be a significant deviation, ensure that the chosen β-lactam side chain is optimal.

• Side Reactions:

  • Cause: Epimerization at the C2' position of the side chain can occur under basic conditions, leading to a mixture of diastereomers that are difficult to separate and reduce the yield of the desired product.[1]

  • Solution: Maintain a low reaction temperature during the coupling and carefully control the amount of base used.

Question: I am observing a low yield after the deprotection step. What are the common pitfalls?

Answer: Deprotection can lead to the formation of byproducts if not carried out under optimal conditions.

• Incomplete Deprotection:

  • Cause: Insufficient deprotection reagent or reaction time.

  • Solution: Increase the amount of deprotecting agent (e.g., HF-Pyridine or TFA) and monitor the reaction by TLC until all the protected starting material is consumed.

• Degradation of the Product:

  • Cause: Paclitaxel is sensitive to harsh acidic or basic conditions.

  • Solution: Perform the deprotection at a low temperature (e.g., 0°C) and quench the reaction as soon as it is complete. Use a buffered workup to neutralize the acid or base promptly.

• Formation of Rearrangement Products:

  • Cause: Certain deprotection conditions can lead to skeletal rearrangements of the taxane (B156437) core.

  • Solution: Carefully select the deprotection method based on the protecting groups used. For example, a Troc group can be removed under milder conditions using zinc and acetic acid.[2]

Frequently Asked Questions (FAQs)

Q1: Which precursor is better for paclitaxel semi-synthesis: 10-deacetylbaccatin III (10-DAB) or Baccatin III?

A1: The choice of precursor depends on several factors. 10-DAB is generally more abundant in the needles of various Taxus species, making it a more readily available and cost-effective starting material.[4][] However, its conversion to paclitaxel requires an additional step of selective acetylation at the C10 position. Baccatin III already possesses the C10 acetyl group, simplifying the synthetic route.[4] The overall yield from 10-DAB can be in the range of 50-60%.[4]

Decision Workflow for Precursor Selection

Decision-making for precursor selection in paclitaxel semi-synthesis.

Q2: What are some common side reactions to be aware of during the semi-synthesis?

A2: Several side reactions can occur:

• During protection: Non-selective protection of other hydroxyl groups.

• During coupling: Epimerization of the C2' stereocenter of the β-lactam side chain.[1]

• During deprotection: Skeletal rearrangements of the taxane core under harsh acidic or basic conditions.

• General: Formation of 7-epi-paclitaxel and other isomers, which can be difficult to separate from the final product.[6]

Q3: How can I effectively monitor the progress of my reactions?

A3:

• Thin-Layer Chromatography (TLC): A quick and effective method for monitoring the disappearance of starting materials and the appearance of products.

• High-Performance Liquid Chromatography (HPLC): Provides more accurate quantitative information on the reaction progress and can also be used to check the purity of the intermediates and the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the reaction by observing the disappearance of signals corresponding to the starting material and the appearance of new signals for the product. It is particularly useful for confirming the structure of intermediates.

• Mass Spectrometry (MS): Can be used to confirm the molecular weight of the products at each step.

Q4: What are the best practices for purifying the final paclitaxel product?

A4: Purification is typically achieved through column chromatography.

• Stationary Phase: Silica (B1680970) gel is commonly used.

• Mobile Phase: A gradient of ethyl acetate (B1210297) in hexane (B92381) is often employed.

• Troubleshooting:

  • Co-elution of impurities: If impurities with similar polarity are present, a very shallow gradient or a different solvent system may be required.

  • Product precipitation on the column: Ensure the product is fully dissolved in the loading solvent and that the loading is not too concentrated.

  • For challenging separations: Preparative HPLC can be used for final purification to achieve high purity.

Quantitative Data

The following tables summarize representative yields for the key steps in the semi-synthesis of paclitaxel and its derivatives. Note that actual yields may vary depending on the specific reaction conditions, scale, and purity of reagents.

Table 1: Comparison of Precursors for Paclitaxel Semi-Synthesis

Feature	10-Deacetylbaccatin III (10-DAB)	Baccatin III
Natural Abundance	Generally more abundant in Taxus species needles.	Less abundant than 10-DAB.[4]
Key Structural Difference	Lacks the C10 acetyl group.	Possesses the C10 acetyl group.[4]
Number of Steps to Paclitaxel	Typically 4 steps (Protection, Acetylation, Coupling, Deprotection).	Typically 3 steps (Protection, Coupling, Deprotection).
Reported Overall Yield Range	50-60%[4]	Varies, can be higher per step but limited by availability.

Table 2: Representative Step-wise Yields in Paclitaxel Semi-Synthesis from 10-DAB

Step	Reaction	Reagents/Conditions	Representative Yield
1	C7-OH Protection	TESCl, Pyridine (B92270)	~80-90%
2	C10-OH Acetylation	Acetic Anhydride (B1165640), DMAP	~85-95%
3	C13-OH Side-Chain Coupling	β-lactam, LiHMDS	~70-85%
4	Deprotection	HF-Pyridine or TFA	~80-90%

Table 3: Comparison of Coupling Agents for Esterification

Coupling Agent	Key Advantages	Key Disadvantages	Typical Application
DCC	Low cost, effective for many standard couplings.	Byproduct (DCU) is insoluble and can be difficult to remove completely; potent allergen.[3][7][8]	Organic synthesis where byproduct insolubility is an advantage for purification by filtration.[9][7][8]
EDC	Water-soluble byproduct is easily removed by aqueous workup.	O-acylisourea intermediate is prone to hydrolysis in aqueous solutions.[7]	Bioconjugation and reactions in aqueous or mixed aqueous/organic solvents.[7]
DIC	Similar reactivity to DCC, but byproduct is more soluble in organic solvents, potentially aiding purification.	More expensive than DCC.	A good alternative to DCC with potentially easier workup.

Experimental Protocols

The following are generalized experimental protocols for the key steps in the semi-synthesis of paclitaxel from 10-deacetylbaccatin III (10-DAB). Note: These protocols should be adapted and optimized for specific laboratory conditions and scales.

Protocol 1: Selective Protection of the C7 Hydroxyl Group of 10-DAB with Triethylsilyl Chloride (TESCl)

Objective: To selectively protect the C7 hydroxyl group of 10-DAB to prevent its reaction in subsequent steps.

Materials:

• 10-Deacetylbaccatin III (10-DAB)

• Triethylsilyl chloride (TESCl)

• Anhydrous pyridine

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography

Procedure:

• Dissolve 10-DAB in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TESCl (1.1-1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the residue by silica gel column chromatography using a gradient of ethyl acetate in hexane to obtain 7-O-TES-10-deacetylbaccatin III.

Protocol 2: Acetylation of the C10 Hydroxyl Group

Objective: To acetylate the C10 hydroxyl group of 7-O-TES-10-deacetylbaccatin III to yield 7-O-TES-baccatin III.

Materials:

• 7-O-TES-10-deacetylbaccatin III

• Acetic anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous pyridine

• DCM

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography

Procedure:

• Dissolve 7-O-TES-10-deacetylbaccatin III and a catalytic amount of DMAP in anhydrous pyridine under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add acetic anhydride (1.2-2.0 equivalents).

• Stir the reaction at 0 °C for 1-2 hours and then at room temperature until completion, as monitored by TLC.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the residue by silica gel column chromatography (hexane/ethyl acetate) to obtain 7-O-TES-baccatin III.

Protocol 3: Attachment of the β-Lactam Side Chain

Objective: To couple the protected baccatin core with a β-lactam side chain precursor.

Materials:

• 7-O-TES-baccatin III

• Protected β-lactam side chain

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography

Procedure:

• Dissolve 7-O-TES-baccatin III in anhydrous THF under an inert atmosphere and cool to -40 °C.

• Slowly add LiHMDS solution (typically 1.1 equivalents) and stir for 30-60 minutes.

• In a separate flask, dissolve the β-lactam in anhydrous THF and add it to the reaction mixture.

• Stir the reaction at -40 °C to 0 °C for the required duration (monitor by TLC).

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate to dryness.

• Purify the residue by silica gel column chromatography to obtain the protected paclitaxel intermediate.

Protocol 4: Deprotection to Yield Paclitaxel

Objective: To remove the protecting groups to obtain the final paclitaxel product.

Materials:

• Protected paclitaxel intermediate

• Hydrogen fluoride-pyridine complex (HF-Py) or Trifluoroacetic acid (TFA)

• Anhydrous acetonitrile (B52724) or DCM

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography or preparative HPLC

Procedure:

• Dissolve the protected paclitaxel intermediate in acetonitrile or DCM.

• Carefully add HF-Py or TFA at 0 °C.

• Stir the reaction at 0 °C to room temperature for the required duration (monitor by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until the pH is neutral.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate to dryness.

• Purify the final product by silica gel chromatography or preparative HPLC to obtain high-purity paclitaxel.

Visualizations

Experimental Workflow for Paclitaxel Semi-Synthesis from 10-DAB

A generalized workflow for the semi-synthesis of paclitaxel from 10-DAB.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 6. [The impurity profiling of paclitaxel and its injection by UPLC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. interchim.fr [interchim.fr]
• 8. peptide.com [peptide.com]
• 9. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Overcoming Rearrangement During Taxusin C13 Deoxygenation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the C13 deoxygenation of Taxusin and its derivatives. The primary issue addressed is the undesired skeletal rearrangement involving the migration of the C11-C12 double bond.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge encountered during the C13 deoxygenation of Taxusin?

A1: The main obstacle is a competing rearrangement reaction where the C11-C12 bridgehead double bond migrates to the C12-C13 position.[1] This rearrangement is often a significant side reaction and can become the exclusive pathway under certain conditions, preventing the formation of the desired 13-deoxy Taxusin derivative.

Q2: Why does this rearrangement occur?

A2: The rearrangement is thought to be driven by the formation of a carbocation intermediate at C13 upon activation of the hydroxyl group. This carbocation can be stabilized by the migration of the adjacent C11-C12 alkene, leading to a more stable carbocation and subsequently the rearranged product. Conditions that favor carbocation formation, such as the use of strong acids or reagents that generate ionic intermediates, are likely to promote this rearrangement.

Q3: Are there deoxygenation methods that can avoid this rearrangement?

A3: Radical-mediated deoxygenation reactions, such as the Barton-McCombie reaction, are generally preferred for substrates prone to carbocation rearrangements.[1] These reactions proceed through radical intermediates, which are less susceptible to the types of skeletal rearrangements observed with carbocations. However, even with radical methods, complete suppression of the rearrangement in the case of Taxusin C13 deoxygenation has proven to be challenging.[1]

Q4: What is the Barton-McCombie reaction and how can it be applied here?

A4: The Barton-McCombie reaction is a two-step deoxygenation process. First, the alcohol is converted to a thiocarbonyl derivative, typically a xanthate. In the second step, the thiocarbonyl derivative is treated with a radical initiator (like AIBN) and a hydrogen atom donor (traditionally tributyltin hydride) to generate a carbon-centered radical at C13, which is then quenched to give the deoxygenated product. This method avoids the formation of a C13 carbocation.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low to no yield of the desired 13-deoxy product, with the major product being the rearranged C12-C13 alkene.	The reaction conditions favor a cationic mechanism over a radical pathway.	Ensure strictly radical conditions. Use a well-established radical deoxygenation protocol like the Barton-McCombie reaction. Avoid acidic conditions or reagents that can generate carbocations.
Incomplete conversion of the starting material (C13-hydroxy Taxusin derivative).	1. Inefficient formation of the thiocarbonyl intermediate (e.g., xanthate).2. Insufficient radical initiator or hydrogen atom donor in the deoxygenation step.	1. For xanthate formation, ensure anhydrous conditions and use a strong, non-nucleophilic base like LHMDS or NaH to fully deprotonate the C13 hydroxyl group before adding CS₂ and MeI.2. Increase the equivalents of the radical initiator (e.g., AIBN) and the hydrogen atom donor (e.g., Bu₃SnH or a less toxic alternative). Consider slow addition of the initiator and donor over the course of the reaction to maintain a steady concentration of radicals.
Difficulty in separating the desired product from the rearranged byproduct.	The two isomers may have very similar polarities.	Optimize chromatographic separation conditions. Consider using different solvent systems or specialized chromatography columns. If separation is still challenging, derivatization of the product mixture might alter the polarities enough to allow for separation.
Concerns about the toxicity of tributyltin hydride (Bu₃SnH).	Tributyltin compounds are known to be toxic and difficult to remove from the final product.	Several less toxic alternatives to tributyltin hydride have been developed. These include silanes (e.g., tris(trimethylsilyl)silane, (TMS)₃SiH) or phosphorus-based reagents like hypophosphorous acid and its salts. These alternatives may require optimization of the reaction conditions.

Experimental Protocols

Representative Protocol: Barton-McCombie Deoxygenation (Two-Step)

This protocol is based on the successful deoxygenation of other hydroxyl groups in Taxusin derivatives and is a starting point for the C13 deoxygenation.[1]

Step 1: Xanthate Formation

• Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve the C13-hydroxy Taxusin derivative (1 equivalent) in anhydrous THF.

• Deprotonation: Cool the solution to 0 °C and add a solution of lithium hexamethyldisilazide (LHMDS) (1.05 equivalents, 1 M in THF) dropwise. Stir for 5-10 minutes.

• Xanthate Formation: To the cooled solution, add carbon disulfide (CS₂) (5 equivalents), followed by methyl iodide (MeI) (1.1 equivalents).

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude xanthate by flash column chromatography (silica gel, hexane/ethyl acetate (B1210297) gradient).

Step 2: Radical Deoxygenation

• Preparation: Dissolve the purified xanthate (1 equivalent) in a degassed solvent such as toluene (B28343) or benzene.

• Reaction Mixture: Add tributyltin hydride (Bu₃SnH) (2-3 equivalents) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) (0.1-0.2 equivalents).

• Reaction: Heat the mixture to reflux (typically 80-110 °C, depending on the solvent) for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography. It is often necessary to use specific techniques to remove the tin byproducts, such as treatment with DBU/I₂ or KF.

Data Presentation

Table 1: Illustrative Outcomes of Taxusin C13 Deoxygenation Attempts

Deoxygenation Method	Position	Result	Reference
Classical Radical Deoxygenation (e.g., Barton-McCombie)	C13	Rearrangement of the C11(12)-bridgehead alkene to the C12(13) alkene is the major or exclusive outcome.	[1]
Classical Radical Deoxygenation (e.g., Barton-McCombie)	C9 and C10	Successful deoxygenation without rearrangement.	[1]

Visualizations

Caption: Reaction pathways for Taxusin C13 deoxygenation.

Caption: Proposed cationic rearrangement mechanism.

Caption: Troubleshooting workflow for Taxusin C13 deoxygenation.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

stability of Taxusin under acidic and basic conditions

This technical support center provides guidance and answers to frequently asked questions regarding the stability of Taxusin under various experimental conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Taxusin?

A1: Taxusin, a member of the taxane (B156437) family, is a complex diterpenoid with multiple reactive functional groups, including ester linkages and a strained oxetane (B1205548) ring. Its stability is highly dependent on the pH of the solution. Generally, Taxusin exhibits optimal stability in slightly acidic conditions (around pH 4-5)[1][2]. It is susceptible to degradation under both acidic and basic conditions.

Q2: What are the primary degradation pathways for Taxusin under acidic conditions?

A2: Under acidic conditions (pH < 4), the primary degradation pathways for taxanes like Taxusin involve the hydrolysis of its ester groups and potential cleavage of the oxetane ring[2]. Epimerization at the C7 position is generally not observed under acidic conditions[2].

Q3: What happens to Taxusin under basic or neutral conditions?

A3: In neutral to basic solutions (pH > 6), Taxusin is prone to base-catalyzed hydrolysis of its ester groups[3]. A significant degradation pathway under these conditions is epimerization at the C7 position, which can lead to the formation of less active or inactive isomers[1][4]. The rate of epimerization increases in basic aqueous solutions[1][4].

Q4: How should I store Taxusin solutions to ensure stability?

A4: For short-term storage, it is recommended to prepare Taxusin solutions in a buffer with a pH of 4-5 and store them at refrigerated temperatures (2-8 °C) to minimize degradation. For long-term storage, it is advisable to store Taxusin as a solid in a cool, dry, and dark place.

Troubleshooting Guide

Q1: I am observing unexpected peaks in my HPLC chromatogram during a stability study. What could be the cause?

A1: Unexpected peaks in your HPLC chromatogram are likely due to the formation of degradation products.

• Under basic/neutral conditions: These peaks could correspond to the C7 epimer of Taxusin or products resulting from the hydrolysis of the side chain and other ester groups[3].

• Under acidic conditions: The additional peaks may represent products from the hydrolysis of ester linkages or cleavage of the oxetane ring[2]. To identify these products, using a mass spectrometer (LC-MS) in conjunction with your HPLC is recommended[2][3][4].

Q2: My Taxusin sample shows a significant loss of purity even when stored in what I believed to be neutral water. Why is this happening?

A2: Even in seemingly neutral water, the pH can fluctuate and may not be optimal for Taxusin stability. The optimal pH for taxane stability is in the acidic range of 4-5[1][2]. In neutral or near-neutral solutions, base-catalyzed epimerization and hydrolysis can still occur, leading to a decrease in purity[3][4]. It is crucial to use a buffered solution to maintain a stable pH.

Q3: The results from my stability studies are inconsistent between experiments. What are the potential sources of this variability?

A3: Inconsistent results in stability studies can arise from several factors:

• pH Control: Small variations in the pH of your buffer can significantly impact the rate of degradation. Ensure your buffers are accurately prepared and their pH is verified.

• Temperature Fluctuations: Degradation reactions are temperature-dependent. Maintain a constant and controlled temperature throughout your experiments.

• Buffer Concentration: The concentration of buffer components can sometimes influence the degradation kinetics[4]. Use a consistent buffer concentration across all experiments.

• Light Exposure: Although less documented for Taxusin specifically, many complex organic molecules are sensitive to light. It is good practice to protect your samples from light, especially during long-term studies.

Quantitative Data Summary

The following table summarizes the general stability of taxanes at different pH values, which can be considered indicative for Taxusin. The degradation rate is a qualitative representation based on available literature.

pH Range	Condition	Primary Degradation Pathways	Relative Degradation Rate
1-3	Acidic	Hydrolysis of ester groups, oxetane ring cleavage[2]	Moderate to High
4-5	Mildly Acidic	Minimal degradation[1][2]	Low (Optimal Stability)
6-8	Neutral	Base-catalyzed epimerization at C7, hydrolysis of side chain[3][4]	Moderate
> 8	Basic	Rapid base-catalyzed hydrolysis of all ester groups, epimerization[3][4]	High to Very High

Experimental Protocols

Forced Degradation Study of Taxusin

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods[5][6]. The following is a general protocol for conducting forced degradation studies on Taxusin.

1. Acid Hydrolysis:

• Dissolve Taxusin in a suitable organic solvent (e.g., methanol, acetonitrile) and dilute with 0.1 N HCl to a final concentration of approximately 1 mg/mL.

• Incubate the solution at a controlled temperature (e.g., 60 °C) for a specified period (e.g., 2, 4, 8, 24 hours).

• At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 N NaOH, and dilute with the mobile phase to an appropriate concentration for analysis.

• Analyze the sample by a stability-indicating HPLC method.

2. Base Hydrolysis:

• Dissolve Taxusin in a suitable organic solvent and dilute with 0.1 N NaOH to a final concentration of approximately 1 mg/mL.

• Incubate the solution at room temperature, monitoring at shorter time intervals (e.g., 30 minutes, 1, 2, 4 hours) due to faster degradation.

• At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 N HCl, and dilute with the mobile phase.

• Analyze the sample by HPLC.

3. Oxidative Degradation:

• Dissolve Taxusin in a suitable organic solvent and dilute with a solution of 3% hydrogen peroxide to a final concentration of approximately 1 mg/mL.

• Incubate the solution at room temperature for a specified period (e.g., 24 hours), protected from light.

• Dilute the sample with the mobile phase and analyze by HPLC.

4. Photolytic Degradation:

• Expose a solution of Taxusin (in a transparent container) to a light source with a specific wavelength (e.g., UV-A at 365 nm and cool white fluorescent light) in a photostability chamber.

• Simultaneously, keep a control sample, wrapped in aluminum foil to protect it from light, under the same temperature conditions.

• Analyze both the exposed and control samples by HPLC at appropriate time points.

5. Thermal Degradation:

• Place solid Taxusin powder in a controlled temperature oven (e.g., 80 °C).

• At specified time points, withdraw samples, allow them to cool to room temperature, and prepare solutions for HPLC analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medcraveonline.com [medcraveonline.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Separation of Taxusin from Co-eluting Taxoid Impurities

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the purification of Taxusin from complex mixtures containing co-eluting taxoid impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of Taxusin.

Problem	Potential Cause	Recommended Solution
Low Recovery of Taxusin	1. Suboptimal Extraction: Inefficient initial extraction from Taxus biomass. 2. Degradation: Instability of Taxusin under the employed purification conditions (e.g., pH, temperature). 3. Irreversible Adsorption: Strong binding to the chromatographic stationary phase.	1. Optimize extraction solvent (e.g., methanol (B129727), ethanol, or acetone) and conditions (e.g., sonication, maceration time).[1] 2. Conduct stability studies to determine optimal pH and temperature ranges. Avoid harsh acidic or basic conditions. 3. Select a different stationary phase (e.g., C18, C8 for reversed-phase; silica (B1680970) for normal-phase) or modify the mobile phase to reduce strong interactions.[1]
Co-elution with Taxoid Impurities	1. Structurally Similar Taxanes: Presence of other taxoids with similar polarity to Taxusin. 2. Insufficient Resolution: The chromatographic method lacks the selectivity to separate Taxusin from closely related compounds.	1. Employ multi-step purification, combining different chromatographic techniques (e.g., normal-phase followed by reversed-phase HPLC).[2] 2. Optimize the mobile phase composition, gradient profile, and column chemistry. Consider using high-resolution preparative HPLC columns.[1][2]
Peak Tailing or Broadening in Chromatogram	1. Column Overload: Injecting too much crude extract onto the column. 2. Secondary Interactions: Unwanted interactions between Taxusin and the stationary phase. 3. Poor Sample Solubility: The sample is not fully dissolved in the injection solvent.	1. Reduce the sample load or use a column with a larger capacity. 2. Add a competing agent to the mobile phase or adjust the pH to suppress secondary interactions. 3. Ensure the sample is completely dissolved in a solvent compatible with the mobile phase.
Presence of Chlorophyll and Other Pigments	Inadequate Pre-purification: Failure to remove non-polar impurities from the initial extract.	Incorporate a defatting step using a non-polar solvent like hexane (B92381) or perform a solid-phase extraction (SPE) clean-up prior to chromatography.[2] The use of activated carbon (charcoal) during extraction can also aid in decolorizing the extract.[3][4]
Inconsistent Results Between Batches	Variability in Starting Material: The concentration of Taxusin and the profile of impurities can vary significantly in the natural source material.	Standardize the source material as much as possible (e.g., plant species, age, and harvest time). Perform a small-scale analytical run for each new batch of crude extract to adjust the purification protocol accordingly.

Frequently Asked Questions (FAQs)

Q1: What is Taxusin and why is its purification challenging?

A1: Taxusin is a taxane (B156437) diterpenoid found in yew (Taxus) species.[5] Its purification is challenging due to the presence of a complex mixture of structurally similar taxoids in the crude extract, which often co-elute during chromatography.

Q2: What are the most common impurities that co-elute with Taxusin?

A2: Common co-eluting impurities are other taxane analogues with similar polarity. These can include other acetylated taxoids present in the Taxus extract. The specific impurities will depend on the Taxus species and the extraction method used.

Q3: What analytical techniques are recommended for assessing Taxusin purity?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for assessing the purity of Taxusin. A high-resolution reversed-phase column (e.g., C18) with a gradient elution using a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed. Detection is typically performed using a UV detector at around 227-230 nm.

Q4: Is Taxusin prone to degradation during purification?

A4: Like other taxanes, Taxusin can be susceptible to degradation under certain conditions. It is advisable to avoid prolonged exposure to strong acids, bases, and high temperatures. Conducting stability studies on the purified compound is recommended.

Q5: What is a recommended starting point for a Taxusin purification protocol?

A5: A general approach begins with the extraction of dried and ground Taxus biomass using a solvent like methanol or ethanol. This is followed by a liquid-liquid partition to remove non-polar impurities. Subsequent purification often involves a combination of chromatographic techniques, such as silica gel column chromatography followed by preparative reversed-phase HPLC.

Experimental Protocols

General Protocol for Preparative HPLC of Taxoids

This protocol provides a general framework that can be adapted for the purification of Taxusin.

• Sample Preparation:

  • Dissolve the crude or partially purified taxane extract in a suitable solvent (e.g., methanol, acetonitrile, or a mixture compatible with the mobile phase).

  • Filter the sample solution through a 0.45 µm filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: A preparative reversed-phase C18 column (e.g., 250 mm x 20 mm, 5 µm) is a common choice.[1]

  • Mobile Phase: A gradient elution is typically used. For example, a gradient of acetonitrile (Solvent B) in water (Solvent A). A common starting point could be a linear gradient from 40% B to 60% B over 20-30 minutes. The exact gradient should be optimized based on analytical scale separations.

  • Flow Rate: The flow rate will depend on the column dimensions. For a 20 mm ID column, a flow rate of 10-20 mL/min is typical.[1]

  • Detection: UV detection at 227 nm.[1]

  • Injection Volume: The injection volume will depend on the sample concentration and the column capacity. This should be determined through loading studies.

• Fraction Collection:

  • Collect fractions based on the retention time of the target peak corresponding to Taxusin.

  • Analyze the collected fractions by analytical HPLC to determine their purity.

• Post-Purification:

  • Pool the pure fractions.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator).

  • The purified Taxusin can be obtained as a solid powder.

Quantitative Data Summary

The following table summarizes typical purity and recovery data for taxane purification from various sources, which can serve as a benchmark for Taxusin purification.

Purification Method	Target Taxane(s)	Purity Achieved	Recovery Rate	Source
Preparative HPLC	10-deacetyltaxol (10-DAT) and Paclitaxel (PTX)	95.33% (10-DAT), 99.15% (PTX)	Not specified	[6]
Antisolvent Recrystallization	Total Taxanes	Purity increased from 0.20% to 23.238%	Not specified

Visualizations

Caption: General workflow for the extraction and purification of Taxusin.

Caption: Troubleshooting decision tree for Taxusin purification.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 4. US5478736A - Process for the isolation and purification of taxol and taxanes from Taxus using methanol or acetone - Google Patents [patents.google.com]
• 5. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

troubleshooting low yields in Taxusin extraction from Taxus

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields during the extraction of Taxusin compounds from Taxus species.

Frequently Asked Questions (FAQs) - Troubleshooting Low Yields

Q1: My Taxusin yield is significantly lower than expected. What are the most common initial factors to investigate?

A1: Low Taxusin yields can stem from several factors, broadly categorized into the quality of the raw material, the extraction procedure, and the analytical method. Start by systematically evaluating the following:

• Plant Material: The concentration of Taxusins, including the prominent anticancer agent Paclitaxel (B517696), varies significantly between different Taxus species, and even between different parts of the same plant (e.g., bark, needles, twigs).[1][2][3] The age of the plant, geographical location, and harvesting season also play a crucial role.

• Extraction Method and Parameters: The efficiency of the extraction process is highly dependent on the chosen method and its parameters. Key variables to scrutinize include the solvent type and concentration, temperature, extraction time, and the solid-to-liquid ratio.[4][5][6][7]

• Sample Preparation: The particle size of the ground Taxus material is important. A smaller particle size increases the surface area for solvent interaction, but if too fine, it can lead to difficulties in filtration and potential solvent trapping.

• Accurate Quantification: Ensure your analytical method (typically HPLC or LC-MS/MS) is properly validated for accuracy and precision.[8][9][10][11] Inaccurate quantification can be mistaken for a low extraction yield.

Q2: Which Taxus species and plant part should I use for the highest potential yield?

A2: Paclitaxel content, a key Taxusin, varies significantly across species and plant parts. Bark generally contains the highest concentrations, but using needles and twigs is often more sustainable.

• Taxus brevifolia : The bark is a well-known source of Paclitaxel, with concentrations ranging from 0.01% to 0.05%.[12]

• Taxus media : This hybrid species is a major industrial source due to its relatively high Paclitaxel content.[1] Dried twigs of T. media have been found to contain significantly more paclitaxel than T. mairei.[1]

• Taxus cuspidata : The needles and stems are often used for extraction.[2]

• Taxus wallichiana (Himalayan Yew): This species is also a significant source of Paclitaxel.[13]

For a comparative overview of Paclitaxel content in various Taxus species, please refer to the table below.

Data Presentation

Table 1: Paclitaxel Content in Various Taxus Species and Plant Parts

Taxus Species	Plant Part	Paclitaxel Content (µg/g dry weight)	Reference(s)
Taxus media	Twigs	460	[1]
Taxus mairei	Twigs	90	[1]
Taxus cuspidata	Tree Part	46 - 1670	[2]
Taxus chinensis	Tree Part	15 - 90	[2]
Taxus yunnanensis	Tree Part	84	[2]
Taxus fuana	Tree Part	27	[2]
Taxus brevifolia	Bark	100 - 690	[3]
Taxus baccata	Needles	~30	[3]
Taxus canadensis	Needles	~90	[3]

Note: Yields can vary significantly based on genetic and environmental factors.

Experimental Protocols & Method-Specific Troubleshooting

Q3: I am using conventional solvent extraction. How can I optimize this method for better yield?

A3: Conventional solvent extraction (maceration, percolation, Soxhlet) is a common method, and its efficiency can be improved by optimizing several parameters.

• Solvent Choice: Methanol (B129727) is frequently reported as one of the most effective solvents for Taxusin extraction.[7][14][15] A mixture of methanol and water (e.g., 90:10 v/v) can also be highly effective.[5] For secondary extraction or liquid-liquid partitioning, solvents like ethyl acetate (B1210297) and dichloromethane (B109758) show high partition coefficients for Paclitaxel.[16]

• Temperature: Higher temperatures can increase the solubility and diffusion rate of Taxusins. However, temperatures that are too high can cause degradation of these compounds.[15]

• Extraction Time: While longer extraction times can increase yield, there is a point of diminishing returns. For some advanced methods like microwave-assisted extraction, the time can be significantly reduced to minutes compared to many hours for conventional methods.[4][5]

• Solid-to-Liquid Ratio: A lower solid-to-liquid ratio (i.e., more solvent) can lead to a more complete extraction, but also results in a more dilute extract that requires more energy to concentrate. A common starting point is a 1:10 to 1:20 solid-to-liquid ratio (g/mL).

Table 2: Comparison of Different Taxusin Extraction Methods

Extraction Method	Typical Extraction Time	Key Advantages	Key Disadvantages	Reference(s)
Soxhlet Extraction	8 - 24+ hours	Well-established, can be exhaustive	Time-consuming, large solvent volume, potential for thermal degradation	[7][17]
Microwave-Assisted Extraction (MAE)	3 - 10 minutes	Rapid, reduced solvent consumption, high efficiency	Requires specialized equipment, pressure build-up can be a safety concern	[4][5][18]
Ultrasonic-Assisted Extraction (UAE)	30 - 60 minutes	Enhanced extraction efficiency, can be performed at lower temperatures	Potential for localized heating, equipment cost	[6][15]
Pressurized Liquid Extraction (PLE)	10 - 20 minutes	High extraction efficiency, low solvent consumption, automated	High initial equipment cost, high pressure operation	[7][17]

Detailed Protocol: Microwave-Assisted Extraction (MAE) of Taxusins

This protocol is a generalized procedure based on published literature.[4][5] Optimization is recommended for specific Taxus species and plant parts.

• Sample Preparation: Dry the Taxus plant material (e.g., needles) at 40-50°C and grind it to a fine powder (e.g., 40-60 mesh).

• Extraction Setup: Place a precisely weighed amount of the powdered sample (e.g., 1.5 g) into a microwave-safe extraction vessel.

• Solvent Addition: Add the extraction solvent. A mixture of 90% methanol in water is often effective.[5] Use a solid-to-liquid ratio of approximately 1:7 (g/mL).

• Microwave Irradiation: Seal the vessel and place it in the microwave extractor. Set the temperature to 95°C and the extraction time to 7 minutes.[4][5]

• Cooling and Filtration: After the extraction is complete, allow the vessel to cool to room temperature. Filter the extract to separate the solid plant material from the liquid. A vacuum filtration setup with Whatman No. 1 filter paper is suitable.

• Analysis: The resulting extract can often be analyzed directly by HPLC without a preliminary clean-up step.[4][5]

Q4: My final purified product yield is low, even though the crude extract seemed promising. What could be the issue?

A4: Significant loss of product during purification is a common problem. Here are some potential causes and solutions:

• Suboptimal Liquid-Liquid Extraction (LLE): The choice of solvent for LLE is critical for both recovery and selectivity. While ethyl acetate and dichloromethane have high partition coefficients for Paclitaxel, they may have low selectivity over other similar taxanes like cephalomannine.[16] N-hexane can offer better selectivity.[16] Adjusting the pH of the aqueous phase can also improve partitioning and selectivity.[16]

• Inefficient Precipitation/Recrystallization: The concentration of the crude extract and the choice of anti-solvent are key factors in purification by recrystallization.[19] For instance, the purity and recovery of taxanes can be maximized at a specific crude extract concentration (e.g., 500 mg/mL in one study) before adding an anti-solvent.[19]

• Degradation: Paclitaxel is susceptible to degradation at pH values above 8.0.[16] Ensure that the pH of your solutions is maintained within a stable range (typically pH 4.0-8.0).

• Multiple Chromatography Steps: While necessary for high purity, each chromatography step (e.g., silica (B1680970) gel, HPLC) will inevitably lead to some product loss. Optimize loading, mobile phase composition, and fraction collection to minimize these losses.

Visualizations

Troubleshooting Workflow for Low Taxusin Yield

The following diagram outlines a logical workflow for diagnosing the cause of low Taxusin yields.

Caption: A step-by-step workflow for troubleshooting low Taxusin extraction yields.

Key Parameters Influencing Taxusin Extraction Yield

This diagram illustrates the critical experimental parameters that directly impact the efficiency of Taxusin extraction.

Caption: Core experimental factors that influence the final Taxusin extraction yield.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Natural Taxanes: From Plant Composition to Human Pharmacology and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization of the extraction of paclitaxel from Taxus baccata L. by the use of microwave energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Characteristics, Properties and Analytical Methods of Paclitaxel: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. applications.emro.who.int [applications.emro.who.int]
• 10. Quantitation of paclitaxel, and its 6-alpha-OH and 3-para-OH metabolites in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 12. Research Advances in Clinical Applications, Anticancer Mechanism, Total Chemical Synthesis, Semi-Synthesis and Biosynthesis of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Selection of high yielding elite chemotypes of paclitaxel producing Himalayan yew (Taxus wallichiana) from different geographical regions of the Himalayas [presiuniv.ndl.gov.in]
• 14. bio-conferences.org [bio-conferences.org]
• 15. mdpi.com [mdpi.com]
• 16. Liquid-Liquid Extraction for Recovery of Paclitaxel from Plant Cell Culture: Solvent Evaluation and Use of Extractants for Partitioning and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Separation and Purification of Taxanes from Crude Taxus cuspidata Extract by Antisolvent Recrystallization Method [mdpi.com]

Technical Support Center: Optimization of HPLC Methods for Resolving Taxusin Isomers

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) methods for resolving Taxusin isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the HPLC separation of Taxusin isomers.

Q1: What are the main challenges in separating Taxusin isomers by HPLC?

A1: The primary challenge lies in the structural similarity of Taxusin isomers. Many are diastereomers or positional isomers with very close physicochemical properties, leading to co-elution or poor resolution. Additionally, crude extracts from Taxus species are complex matrices, which can interfere with the separation and contaminate the HPLC column.

Q2: Which type of HPLC column is most effective for separating Taxusin isomers?

A2: Reversed-phase columns are most commonly used.

• C18 (Octadecylsilane) columns are a good starting point for method development due to their versatility.[1][2]

• Phenyl columns can offer different selectivity for aromatic compounds like Taxusins.[3]

• Pentafluorophenyl (PFP) and F5 columns have been shown to provide excellent separation for paclitaxel (B517696) and its related taxanes, suggesting their utility for other Taxusin isomers.[4]

Q3: What is a typical mobile phase for Taxusin isomer separation?

A3: A typical mobile phase for reversed-phase HPLC of Taxusins consists of a mixture of water and an organic modifier.

• Acetonitrile (B52724)/Water gradients are very common and effective.[1][4]

• Methanol (B129727)/Water mixtures, sometimes with a small amount of acid (e.g., 0.05-0.3% acetic acid), are also frequently used.[2][5] The choice between acetonitrile and methanol can affect the selectivity of the separation.

Q4: What is the optimal detection wavelength for Taxusin analysis?

A4: A UV detector is commonly used for the analysis of Taxusins. The detection wavelength is typically set between 227 nm and 230 nm , where taxanes exhibit strong absorbance.[1][2] A photodiode array (PDA) detector can be beneficial for method development to monitor peak purity and identify the optimal wavelength.

Q5: How can I improve the resolution between two closely eluting Taxusin isomers?

A5: To improve resolution, you can systematically adjust several parameters:

• Optimize the mobile phase: Change the organic solvent (acetonitrile vs. methanol), adjust the gradient slope, or modify the pH with additives like formic or acetic acid.[6][7]

• Change the stationary phase: If mobile phase optimization is insufficient, try a column with a different chemistry (e.g., from C18 to PFP or Phenyl).[3][4]

• Adjust the temperature: Lowering or raising the column temperature can alter selectivity.[8]

• Reduce the flow rate: This can increase efficiency but will also increase the run time.[8]

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your HPLC analysis of Taxusin isomers.

Problem	Potential Cause(s)	Solution(s)
Poor Resolution / Peak Co-elution	1. Inappropriate mobile phase composition. 2. Unsuitable column chemistry. 3. Gradient is too steep.	1. Adjust mobile phase: Try switching the organic solvent (e.g., from methanol to acetonitrile) or add a small percentage of a different solvent. Adjust the initial mobile phase composition for better retention of early eluting peaks. 2. Change column: Test a column with a different stationary phase (e.g., Phenyl or PFP) to alter selectivity.[3][4] 3. Optimize gradient: Decrease the gradient slope (make it shallower) to allow more time for separation.
Peak Tailing	1. Secondary interactions with the stationary phase (silanol groups). 2. Column overload. 3. Column contamination or degradation.	1. Modify mobile phase: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress silanol (B1196071) interactions.[5] 2. Reduce sample concentration: Dilute the sample to avoid overloading the column. 3. Clean or replace column: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Shifting Retention Times	1. Inconsistent mobile phase preparation. 2. Column temperature fluctuations. 3. HPLC system issues (e.g., pump malfunction, leaks). 4. Insufficient column equilibration time.	1. Ensure consistency: Prepare fresh mobile phase daily and ensure accurate measurements. 2. Use a column oven: Maintain a constant column temperature to ensure reproducibility.[8] 3. System maintenance: Check for leaks and ensure the pump is delivering a consistent flow rate. 4. Equilibrate properly: Allow sufficient time for the column to equilibrate with the initial mobile phase conditions before each injection.
High Backpressure	1. Blockage in the system (e.g., clogged frit, tubing, or guard column). 2. Sample precipitation in the mobile phase. 3. High mobile phase viscosity.	1. Identify and clear blockage: Systematically disconnect components to locate the source of the high pressure. Replace the guard column or column inlet frit if necessary. 2. Filter samples: Ensure all samples are filtered through a 0.22 µm or 0.45 µm filter before injection.[9] 3. Adjust mobile phase/temperature: Consider using a less viscous solvent or increasing the column temperature.

Quantitative Data Summary

The following tables summarize typical HPLC conditions used for the separation of paclitaxel and related taxoids, which can serve as a starting point for optimizing the separation of other Taxusin isomers.

Table 1: HPLC Columns for Taxusin Isomer Separation

Stationary Phase	Dimensions	Particle Size	Manufacturer/Model (Example)	Reference
C18	150 x 4.6 mm	3.5 µm	Agilent Eclipse XDB-C18	[1]
F5 (Pentafluorophenyl)	15 cm x 4.6 mm	5 µm	Ascentis® Express F5
Phenyl	-	-	Nova-Pak Phenyl	[3]
Biphenyl	-	-	-	[10]

Table 2: Example HPLC Method Parameters

Parameter	Method 1 (Gradient)	Method 2 (Isocratic)	Method 3 (Isocratic)
Column	Agilent Eclipse XDB-C18 (150 x 4.6 mm, 3.5 µm)	Ascentis® Express F5 (15 cm x 4.6 mm, 5 µm)	C18 (250 x 4.6 mm, 5 µm)
Mobile Phase A	Water	Water	0.3% Acetic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile	Methanol
Gradient/Isocratic	Gradient	Isocratic (40% B)	Isocratic (60% B)
Flow Rate	1.2 mL/min	1.5 mL/min	1.0 mL/min
Temperature	40 °C	30 °C	Not specified
Detection	227 nm	227 nm	290 nm
Reference	[1]		[5]

Experimental Protocols

Protocol 1: Sample Preparation from Taxus Plant Material

This protocol provides a general guideline for the extraction of Taxusins for HPLC analysis.

• Grinding: Grind dried plant material (e.g., needles, bark) into a fine powder.

• Extraction:

  • Accurately weigh about 1 g of the powdered sample into a flask.

  • Add 20 mL of methanol (or a methanol/water mixture).

  • Sonicate for 30-60 minutes in an ultrasonic bath.

  • Alternatively, perform maceration by shaking for 24 hours at room temperature.

• Filtration: Filter the extract through filter paper to remove solid plant material.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure (using a rotary evaporator) to obtain a crude extract.

• Reconstitution and Final Filtration:

  • Dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol or the initial mobile phase).

  • Filter the solution through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial.[9]

Protocol 2: General HPLC Method Development for Taxusin Isomers

This protocol outlines a systematic approach to developing a separation method.

• Initial Column and Mobile Phase Selection:

  • Start with a standard C18 column (e.g., 150 x 4.6 mm, 5 µm).[11]

  • Choose a simple mobile phase system, such as Acetonitrile/Water or Methanol/Water.[6]

• Scouting Gradient Run:

  • Perform a broad linear gradient run (e.g., 10% to 90% organic solvent over 20-30 minutes).

  • This will help determine the approximate elution conditions for the isomers.

• Optimization of Selectivity (α):

  • Vary the organic modifier: If using acetonitrile, try methanol, and vice versa. The change in solvent can alter the elution order.

  • Adjust the pH: For acidic or basic isomers, add a small amount of acid (e.g., 0.1% formic or acetic acid) to the mobile phase. This can significantly impact retention and peak shape.[12]

  • Change the column: If necessary, switch to a column with a different stationary phase (e.g., Phenyl or PFP) to achieve better selectivity.[4]

• Optimization of Retention (k'):

  • Adjust the gradient slope or the isocratic mobile phase strength to achieve retention factors (k') between 2 and 10 for the peaks of interest.[12]

• Optimization of Efficiency (N):

  • Adjust the flow rate. A lower flow rate generally increases efficiency but also analysis time.

  • Consider using a longer column or a column with smaller particles (UHPLC) for higher efficiency.

• Method Validation:

  • Once the desired separation is achieved, validate the method for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: A logical workflow for troubleshooting poor resolution in HPLC.

Caption: General workflow for HPLC method development for Taxusin isomers.

References

• 1. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of taxol and major taxoids in Himalayan yew, Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mastelf.com [mastelf.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. glsciencesinc.com [glsciencesinc.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stereoselective Synthesis of the Taxusin Core

Welcome to the technical support center for the stereoselective synthesis of the Taxusin core. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis of this complex molecule. The Taxusin core, a highly oxygenated diterpene, presents significant synthetic hurdles due to its unique [6-8-6] tricyclic system, numerous stereocenters, and strained bridgehead double bond.[1][2][3]

FAQ 1: Poor Diastereoselectivity in B-Ring Closure

Question: My attempts at forming the eight-membered B-ring via intramolecular cyclization (e.g., McMurry, Heck, or Aldol reactions) are resulting in low yields and poor diastereoselectivity. What are the common pitfalls and how can I optimize this key step?

Answer: Constructing the sterically congested and conformationally complex eight-membered B-ring is a well-documented challenge in Taxol synthesis.[4] The stereochemical outcome is highly dependent on the chosen strategy and reaction conditions.

Troubleshooting Steps:

• Re-evaluate Your Cyclization Strategy: Different methods for B-ring closure are sensitive to different substrate features.

  • McMurry Reaction (Pinacol Coupling): This reductive coupling of two carbonyls is powerful but can be sensitive to the steric environment. Poor selectivity often arises from unfavorable pre-organization of the dialdehyde (B1249045) precursor. Ensure high-purity, low-valent titanium reagents, as impurities can drastically affect yields.

  • Intramolecular Heck Reaction: The choice of palladium catalyst, ligand, and base is critical. Poor diastereoselectivity can result from incorrect coordination geometry or competing β-hydride elimination pathways.

  • Aldol-type Cyclizations: Lewis acid mediated eight-membered B-ring cyclization can be effective.[5] However, success is highly dependent on the substrate's conformational bias. The stereochemistry at C8 is often difficult to control.[6]

• Optimize Reaction Conditions:

  • Temperature: Lowering the temperature can often enhance selectivity by favoring the thermodynamically more stable transition state.

  • Solvent: Solvent polarity can influence the conformation of the acyclic precursor and the stability of reaction intermediates. Conduct a solvent screen to identify optimal conditions.

  • Concentration: For intramolecular reactions, high-dilution conditions are crucial to minimize intermolecular side reactions, such as dimerization.

• Substrate Modification:

  • Protecting Groups: Bulky protecting groups on the A or C rings can be used to direct the conformation of the precursor, thereby influencing the facial selectivity of the ring closure. For example, studies on ring-closing metathesis (RCM) have shown that the choice of protecting group for the C1,C2-diol significantly influences the reaction's success.[7]

  • Conformational Tethers: Temporary tethers can be installed to pre-organize the acyclic precursor into a conformation that favors the desired cyclization pathway and stereochemical outcome.

Comparative Data on B-Ring Cyclization Strategies

Cyclization Method	Key Reagents	Reported Yield	Stereoselectivity	Reference
McMurry Reaction	TiCl₃, Zn-Cu couple	Variable, up to ~80%	Substrate dependent	[8]
Pd-catalyzed Alkenylation	Pd(OAc)₂, P(o-tol)₃	Excellent (97%)	High	[4]
Vinylogous Mukaiyama Aldol	TiCl₄, i-Pr₂NEt	~70-80%	High	[5]
Ring-Closing Metathesis (RCM)	Grubbs or Hoveyda-Grubbs Cat.	Variable, up to 82%	Substrate dependent	[7][9]

Workflow for Troubleshooting B-Ring Closure

This diagram outlines a logical workflow for addressing issues with the formation of the eight-membered B-ring.

Caption: A decision tree for troubleshooting poor outcomes in B-ring formation.

FAQ 2: Controlling Stereochemistry at C7 and Other Key Centers

Question: I am struggling to control the stereochemistry at the C7 hydroxyl group. Oxidation and reduction sequences are not providing the desired β-alcohol, and direct inversion methods have failed. What are the best strategies?

Answer: Achieving the correct stereochemistry at multiple centers, particularly the C1, C2, and C7 positions, is a major challenge. The C7 hydroxyl group is especially problematic due to steric hindrance and the influence of adjacent functional groups.[10][11]

Troubleshooting Strategies:

• Directed Oxidation/Reduction:

  • Substrate Control: The inherent topography of the taxane (B156437) core often dictates the stereochemical outcome of reactions. For instance, reductions of a C7 ketone may favor the undesired α-alcohol.

  • Reagent Control: Utilize sterically demanding reducing agents (e.g., L-Selectride®) or oxidizing agents to favor approach from the less hindered face. The Bouveault–Blanc reduction has been noted as highly substrate-specific for C2 reduction and may not be broadly applicable.[10]

• Redox Relay Approach: A successful, albeit complex, strategy involves a "redox relay." This approach uses a distal functional group to deliver an oxidizing agent to the C7 position intramolecularly, thereby controlling the stereochemistry of the resulting alcohol. This can overcome issues of direct C-H oxidation failures.[10][11]

• Protecting Group Strategy: The choice of protecting groups can influence the local steric and electronic environment. A bulky protecting group at a nearby position (e.g., C10) might block one face of the molecule, guiding incoming reagents to the opposite face.

• Stereoinversion: While direct stereoinversion via Mitsunobu or related conditions is often reported to be ineffective on complex taxane intermediates, this can be highly substrate-dependent.[10] If this is a critical step, a systematic screen of inversion conditions (different phosphines, azodicarboxylates, and nucleophiles) on a simplified model system may be warranted.

Key Experimental Protocol: C7 Oxidation via Redox Relay

While a full detailed protocol is highly substrate-specific, the general principle involves several steps:

• Installation of a Directing Group: A functional group (e.g., a silyl (B83357) enol ether) is installed at a position that can spatially reach the C7 C-H bond.

• Intramolecular Oxidation: An oxidant (e.g., DMDO) is introduced, which reacts with the directing group.

• Relay and C-H Oxidation: The oxidized directing group then delivers an oxygen atom intramolecularly to the C7 position with high stereocontrol.

• Removal of Directing Group: The directing group is subsequently removed or converted to the desired functionality.

This multi-step sequence, though longer, often provides the stereochemical control that is unattainable through direct, intermolecular reactions.[10]

Logical Flow for Establishing C7 Stereochemistry

This diagram illustrates the decision-making process for controlling the C7 stereocenter.

Caption: A workflow for selecting a strategy to control C7 stereochemistry.

FAQ 3: Formation of the Oxetane (B1205548) D-Ring

Question: I am having difficulty forming the oxetane D-ring late in my synthesis. The intramolecular Sₙ2 cyclization is low-yielding, and I observe competing elimination or decomposition. What factors are critical for this step?

Answer: The formation of the four-membered oxetane ring is a kinetically and thermodynamically challenging step due to significant ring strain.[12] Success typically relies on an intramolecular Sₙ2 reaction, where a C4-alkoxide displaces a leaving group at C5 (or vice-versa, depending on the specific synthetic route).

Troubleshooting Steps:

• Choice of Leaving Group: The leaving group at the C5 position must be highly effective. Mesylates (Ms) and tosylates (Ts) are commonly used. Unstable mesylates may need to be generated and used immediately in situ.[13]

• Base and Solvent: A strong, non-nucleophilic, hindered base (e.g., DIPEA, KHMDS) is often required to deprotonate the C4 hydroxyl without causing side reactions. The solvent should be aprotic and polar (e.g., THF, DMF) to facilitate the Sₙ2 reaction.

• Conformational Effects: The geometry of the ABC-tricyclic core must allow the C4-alkoxide and the C5-leaving group to achieve the proper anti-periplanar alignment for the Sₙ2 reaction. If the molecule is locked in an unfavorable conformation, the cyclization will fail. This is a common reason for failure in late-stage syntheses. The stereochemistry and steric bulk at C4 can play a crucial role in enabling the correct conformation for this step.[13]

• Timing of Ring Formation: In some synthetic strategies, forming the oxetane ring is one of the final steps.[10] However, if this proves difficult, consider alternative strategies where the oxetane is formed earlier from a more flexible precursor, before the full rigidity of the ABC-core is established. Biosynthetic studies suggest the oxetane ring is formed via successive epoxidation events prior to later-stage acylations.[14]

Representative Experimental Conditions for Oxetane Formation

Precursor	Reagents	Yield	Notes	Reference
C4-OH, C5-OMs Diol	1. MsCl, Et₃N; 2. DIPEA	68% (over 2 steps)	Mesylate was unstable and used immediately.	[13]
C5,C6-epoxide	KOt-Bu, (PhSeO)₂O	73%	Part of a sequence involving epoxide opening/rearrangement.	[13]
C4,C20-diol	1. TsCl, py; 2. KHMDS	Variable	Classic Sₙ2 cyclization strategy.	[8]

The oxetane ring is critical for the biological activity of Taxol, as it helps lock the molecule into its bioactive conformation when bound to microtubules.[15] Therefore, overcoming challenges in its formation is essential for a successful total synthesis.

References

• 1. Strategies and Lessons Learned from Total Synthesis of Taxol | CoLab [colab.ws]
• 2. Strategies and Lessons Learned from Total Synthesis of Taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Scalable, enantioselective taxane total synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ring-closing metathesis in the synthesis of BC ring-systems of taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nicolaou Taxol total synthesis - Wikipedia [en.wikipedia.org]
• 9. drughunter.com [drughunter.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ohira-sum.com [ohira-sum.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Two-Phase Synthesis of Taxol® - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oxetane Ring Formation in Taxol Biosynthesis Is Catalyzed by a Bifunctional Cytochrome P450 Enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Insights into the distinct mechanisms of action of taxane and non-taxane microtubule stabilizers from cryo-EM structures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Solubility of Taxusin for Biological Assays

This guide provides researchers, scientists, and drug development professionals with practical solutions and protocols for overcoming solubility challenges with Taxusin in experimental settings.

Frequently Asked Questions (FAQs)

Q1: Why is Taxusin difficult to dissolve in aqueous solutions?

Taxusin belongs to the taxane (B156437) family of compounds, which are known for their complex, bulky, and highly lipophilic molecular structures.[1] This inherent hydrophobicity makes them poorly soluble in water and aqueous buffers, which is a significant challenge for conducting biological assays.[1][2] For instance, Taxusin is practically insoluble in water, requiring organic solvents or specialized formulation strategies for dissolution.[3]

Q2: What is the recommended solvent for creating a high-concentration stock solution of Taxusin?

Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended solvent for preparing stock solutions of Taxusin for in vitro research.[1][2][4][5] It is a powerful polar aprotic solvent capable of dissolving Taxusin effectively. A stock solution can be prepared in 100% anhydrous DMSO and stored at -20°C for long-term use or -80°C for extended periods.[1][4]

Q3: My Taxusin precipitates when I dilute my DMSO stock solution into my aqueous cell culture medium or buffer. What can I do to prevent this?

This phenomenon, often called "solvent shock," is a common problem when diluting a compound from a high-concentration organic stock into an aqueous medium where its solubility is low.[1][6]

Here are several strategies to prevent precipitation:

• Slow, Dropwise Dilution: Add the DMSO stock solution drop-by-drop into your pre-warmed (e.g., 37°C) aqueous medium while gently vortexing or stirring. This helps prevent localized high concentrations that lead to precipitation.[1]

• Lower the Final Concentration: You may be exceeding the maximum solubility of Taxusin in the final assay medium. Try using a lower final concentration of the compound.[2]

• Optimize Final DMSO Concentration: Ensure the final percentage of DMSO in your working solution is sufficient to maintain solubility, but low enough to not cause toxicity in your assay. Most cell lines can tolerate DMSO up to 0.5-1.0%. Always include a vehicle control in your experiments with the same final DMSO concentration.[7]

• Use Sonication: Briefly sonicating the final solution can help break down small aggregates and improve dissolution.[2][8]

Q4: Are there alternative methods to using DMSO for solubilizing Taxusin?

Yes, if your assay is sensitive to organic solvents, several alternative formulation strategies can be employed. These methods are widely used for other poorly soluble taxanes and can be adapted for Taxusin.[9][10]

• Cyclodextrins: These molecules have a hydrophobic inner core and a hydrophilic outer surface. They can encapsulate hydrophobic molecules like Taxusin, forming a water-soluble inclusion complex.[1][10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative for this purpose.[10]

• Surfactants: Using biocompatible surfactants like Tween® 80 or Pluronic® F-68 can help solubilize Taxusin by forming micelles that entrap the hydrophobic drug.[1][6][11]

• Co-solvent Systems: For some applications, particularly in vivo studies, a mixture of solvents may be necessary. A common example is a combination of DMSO, PEG300, and Tween 80 in saline.[2]

Q5: I notice a precipitate in my culture plates after a few hours in the incubator. What is causing this delayed precipitation?

This can be due to a few factors:

• Metastable Solution: The initial working solution may have been a supersaturated, metastable solution. Over time and with temperature changes, the compound can crash out of solution.

• Compound Degradation: Taxanes can degrade in aqueous solutions over extended periods, and the degradation products may be less soluble.[1] For experiments running longer than a few hours, it may be necessary to prepare fresh media.

• Interaction with Media Components: Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), can sometimes interact with the compound, affecting its stability and solubility.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solutions
Taxusin powder will not dissolve in DMSO stock.	Insufficient solvent volume or presence of moisture.	Increase the volume of anhydrous DMSO. Use sonication to aid dissolution. Ensure DMSO is pure and anhydrous.[2][4]
Precipitation occurs immediately upon dilution into aqueous buffer.	Exceeding solubility limit; "solvent shock".	Decrease the final concentration of Taxusin. Pre-warm the aqueous buffer to 37°C. Add the DMSO stock slowly while vortexing.[1][2]
Inconsistent or poor results in biological assays.	Variable concentration of active compound due to poor solubility or aggregation.	Ensure complete dissolution before use; visually inspect and sonicate if needed. Use a formulation approach like a cyclodextrin (B1172386) complex for better dispersion.[6][10]
Low bioavailability in animal studies.	Limited dissolution of the compound in the gastrointestinal tract or rapid metabolism.	Formulate Taxusin using advanced methods like solid dispersions or nanoparticle systems to enhance dissolution rate and absorption.[10][12]

Quantitative Solubility Data

The solubility of Taxusin varies significantly depending on the solvent system used.

Solvent	Solubility / Recommendation	Reference(s)
Water	Practically Insoluble	[3]
Dimethyl Sulfoxide (DMSO)	6.25 mg/mL (12.39 mM). Sonication is recommended.	[4]
Ethanol	Soluble. Often used as a co-solvent.	[3]
Chloroform	Soluble. Primarily for analytical purposes.	[3]
Ether	Soluble. Primarily for analytical purposes.	[3]

Visualized Workflows and Pathways

Caption: Decision workflow for selecting a Taxusin solubilization strategy.

Caption: Experimental workflow for preparing a working solution from DMSO stock.

Experimental Protocols

Protocol 1: Preparing a Concentrated Taxusin Stock Solution in DMSO

This protocol is the standard method for preparing taxane compounds for in vitro cell-based assays.[1]

Materials:

• Taxusin powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer and/or sonicator

• Sterile microcentrifuge tubes or cryovials

Methodology:

• Calculation: Determine the mass of Taxusin required to prepare a stock solution of your desired concentration (e.g., 10 mM). The molecular weight of Taxusin is 504.61 g/mol .[4][5]

• Dissolution: Weigh the calculated amount of Taxusin powder and place it in a sterile vial. Add the appropriate volume of 100% anhydrous DMSO.

• Solubilization: Vortex the solution vigorously. If the powder does not dissolve completely, briefly sonicate the vial in a water bath until the solution is clear.[4]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[13] Store the aliquots in tightly sealed vials at -20°C for several months or at -80°C for long-term storage (up to a year).[4]

Protocol 2: Solubility Enhancement using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol describes the preparation of a Taxusin-cyclodextrin inclusion complex to improve aqueous solubility, adapted from methods used for similar hydrophobic compounds.[10]

Materials:

• Taxusin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or appropriate buffer

• Magnetic stirrer

• Freeze-dryer (lyophilizer)

Methodology:

• Prepare Cyclodextrin Solution: Dissolve a calculated amount of HP-β-CD in deionized water or your experimental buffer. The concentration will depend on the desired molar ratio (e.g., 1:1 or 1:2 of Taxusin to HP-β-CD).

• Add Taxusin: Slowly add the Taxusin powder to the HP-β-CD solution while stirring continuously at room temperature.

• Complexation: Continue stirring the mixture for 24-48 hours in a light-protected container to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm filter to remove any un-complexed, undissolved Taxusin.

• Isolation (Optional): To obtain a powder, freeze the resulting solution at -80°C and then lyophilize it until a dry powder is formed. This powder can be easily reconstituted in aqueous media for experiments.

• Quantification: It is crucial to determine the final concentration of solubilized Taxusin in the solution or the percentage of Taxusin in the lyophilized powder using an appropriate analytical method, such as HPLC-UV.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Taxine | C35H47NO10 | CID 6433563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TAXUSIN | Paclitaxel | Anticancer | Analgesia | TargetMol [targetmol.com]
• 5. aobious.com [aobious.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. benchchem.com [benchchem.com]
• 11. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rjptonline.org [rjptonline.org]
• 13. abmole.com [abmole.com]

preventing degradation of Taxusin during storage and handling

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of Taxusin compounds during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Taxusin degradation?

A1: The stability of Taxusin is primarily affected by chemical and physical factors. The most common causes of degradation are:

• pH: Taxusins are susceptible to hydrolysis, especially under acidic (pH < 4) and basic (pH > 7) conditions. The optimal pH for stability is generally between 4 and 5.[1][2]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation reactions like hydrolysis.[3]

• Light: Exposure to light, particularly UV light, can initiate oxidative degradation.[3][4]

• Oxidation: The presence of oxygen can lead to oxidative degradation of the molecule. This can be catalyzed by trace metals.[3][4]

• Enzymatic Degradation: If working with biological matrices, enzymes can cause degradation.[3]

Q2: How should I store my solid Taxusin compound?

A2: For optimal stability, solid Taxusin compounds should be stored in a tightly sealed container, protected from light, and kept at a controlled temperature. Refer to the table below for specific temperature guidelines.

Q3: What is the best way to store Taxusin in solution?

A3: Taxusin solutions are less stable than the solid form. If you must store solutions, use a suitable non-aqueous solvent, aliquot into single-use volumes to avoid repeated freeze-thaw cycles, and store at or below -20°C. The mobile phase for liquid chromatography often consists of 50% or more organic solvents like methanol (B129727) or acetonitrile, which can be indicative of better stability in non-aqueous environments.[2]

Q4: My Taxusin solution has changed color. Is it degraded?

A4: A change in color can be an indicator of degradation. It is crucial to analytically verify the purity and integrity of the compound using methods like HPLC or LC-MS before further use.

Q5: Can I sterilize a Taxusin solution by autoclaving?

A5: No, heat sterilization is not recommended. The high temperatures involved in autoclaving can significantly accelerate hydrolytic degradation.[4]

Troubleshooting Guides

Issue 1: Inconsistent or Poor Results in Biological Assays

• Question: I am observing lower-than-expected potency or high variability in my cell-based assays using a Taxusin compound. Could this be a stability issue?

• Answer: Yes, degradation of the active compound is a likely cause. A loss of potency is a common consequence of chemical decomposition.[4] Follow this troubleshooting workflow:

Caption: Workflow for troubleshooting inconsistent experimental results.

Issue 2: Appearance of Unknown Peaks in Chromatogram

• Question: My HPLC/LC-MS analysis of a Taxusin sample shows new, unidentified peaks that were not present previously. What could they be?

• Answer: The appearance of new peaks strongly suggests the formation of degradation products. Taxanes like Paclitaxel (B517696) can degrade through several pathways, including hydrolysis of ester groups and cleavage of the oxetane (B1205548) ring.[1][2]

  • Characterize the Peaks: Use mass spectrometry (MS) to determine the molecular weights of the unknown peaks. This can provide clues about the type of degradation (e.g., loss of an acetyl group).[5]

  • Review Sample History: Was the sample exposed to non-ideal pH, high temperature, or light? This can help identify the likely degradation pathway.

  • Perform Forced Degradation: To confirm your hypothesis, you can perform a forced degradation study by intentionally exposing a fresh sample to acidic, basic, oxidative, and photolytic conditions to see if you can reproduce the unknown peaks.

Data Presentation

Table 1: Recommended Storage Conditions for Taxusin Compounds

Form	Temperature Range	Humidity	Light Protection	Notes
Solid (Powder)	-20°C to -10°C (-13°F to 14°F)	< 40% RH	Required (Amber vial)	Long-term storage. Ensure container is tightly sealed.[6]
2°C to 8°C (36°F to 46°F)	< 65% RH	Required (Amber vial)	Short-term storage.[6][7]
15°C to 25°C (59°F to 77°F)	< 65% RH	Required (Amber vial)	Very short-term storage (days). Avoid temperature fluctuations.[6][7]
In Solution	≤ -20°C (-4°F)	N/A	Required (Amber vial)	Aliquot to avoid freeze-thaw. Use a suitable non-aqueous solvent.[6]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general method to assess the stability of a Taxusin compound and separate it from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and water is commonly used. The exact gradient will need to be optimized for your specific Taxusin.[2]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength appropriate for the Taxusin chromophore (e.g., 227 nm for Paclitaxel).

• Sample Preparation:

  • Accurately weigh and dissolve the Taxusin standard in the mobile phase or a suitable solvent (e.g., Acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Prepare samples from your storage stability study at the same concentration.

• Analysis:

  • Inject a reference standard to determine the retention time and peak area of the intact drug.

  • Inject the test samples.

  • Monitor for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

  • Purity can be calculated by the area normalization method: Purity (%) = (Area_parent / Area_total) * 100.

This is a general guideline. The method must be fully developed and validated for each specific Taxusin molecule.[5]

Visualizations

Key Factors in Preventing Taxusin Degradation

Caption: Core factors influencing the stability of Taxusin compounds.

References

• 1. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. ijmr.net.in [ijmr.net.in]
• 6. Pharmacist's Corner: Proper Storage and Handling of Medications - Veterinary Medicine at Illinois [vetmed.illinois.edu]
• 7. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]

Technical Support Center: Optimization of Protecting Group Strategies for Taxusin Synthesis

Welcome to the technical support center for Taxusin synthesis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to protecting group strategies. Here you will find frequently asked questions, troubleshooting guides, detailed experimental protocols, and comparative data to assist in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the most critical considerations when designing a protecting group strategy for a poly-oxygenated molecule like Taxusin?

A1: An effective protecting group strategy is crucial for the successful synthesis of complex molecules.[1] Key considerations include:

• Orthogonality: Protecting groups should be removable under specific conditions that do not affect other groups present in the molecule.[2] This allows for selective deprotection at various stages of the synthesis.

• Stability: The chosen groups must be stable to a wide range of reaction conditions, work-up procedures, and purification methods planned for the synthetic route.[1]

• Ease of Introduction and Removal: Both protection and deprotection steps should be high-yielding and use readily available, cost-effective reagents.[2]

• Minimal Interference: The protecting group should not introduce new stereogenic centers or complicate spectroscopic analysis.[2]

• Chemoselectivity: In a molecule with multiple similar functional groups, such as the various hydroxyls in Taxusin, protecting groups must be chosen that can be selectively installed based on steric and electronic differences.

Q2: Which hydroxyl groups on the Taxusin core are most commonly protected, and what are the typical protecting groups used?

A2: The hydroxyl groups at C2, C7, C10, and C13 are the most frequently manipulated. Silyl (B83357) ethers are very common due to their tunable stability.

• C7-OH: Often protected with a robust silyl group like Triethylsilyl (TES) or tert-Butyldimethylsilyl (TBDMS). The TES group is particularly common in many synthetic routes.[3]

• C13-OH: This secondary alcohol is crucial for the esterification with the side chain. It is often protected with a silyl group that can be removed selectively, such as a Triethylsilyl (TES) group. In some strategies, it's protected in tandem with another hydroxyl.[4]

• C2'-OH (Side Chain): The hydroxyl on the C13 side chain is highly reactive and requires protection during coupling. The [(2,2,2-trichloro-ethyl)oxy]carbonyl (Troc) group is a common choice.[5]

• C10-OH: Often protected as an acetate (B1210297), which is not essential for antitumor activity and can be modified.[6]

Q3: What does "orthogonal protection" mean in the context of Taxusin synthesis?

A3: Orthogonal protection refers to the use of multiple, distinct classes of protecting groups within the same molecule that can be removed in any order without affecting the others.[1][7] For example, a synthetic intermediate could have:

• A silyl ether (e.g., TES) at C7, removed by fluoride (B91410) ions (TBAF).

• An acetate ester (Ac) at C10, removed by basic hydrolysis (K₂CO₃/MeOH).

• A Troc group at C2', removed by reductive cleavage (Zn/AcOH).

This strategy allows for precise, stepwise manipulation of the molecule, which is essential for building the complex architecture of Taxol and its analogues.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield during selective deprotection of a silyl ether (e.g., C7-TES).	1. Reagent decomposition or insufficient equivalents. 2. Steric hindrance preventing reagent access. 3. Competing reaction with another functional group.	1. Use freshly prepared or titrated deprotection reagents (e.g., TBAF, HF•Py). 2. Increase reaction temperature or time, or switch to a less sterically hindered reagent if possible. 3. Re-evaluate the orthogonality of your protecting groups. Ensure conditions are specific for the target group.
Unwanted rearrangement of the C11(12) double bond during reactions at C13.	The C13 alcohol/derivative can participate in rearrangements, especially under acidic or radical conditions. Attempts to deoxygenate the C13 alcohol often lead to rearrangement to the C12(13) alkene.[8]	Avoid harsh acidic conditions or radical reactions involving C13. If deoxygenation is necessary, consider alternative synthetic routes that install the desired functionality earlier.[8]
Failure to achieve chemoselective protection of one secondary hydroxyl over another.	The hydroxyl groups (e.g., at C7, C9, C10, C13) have similar reactivity, making selective protection challenging.	Exploit subtle steric differences. Use a bulky protecting group (e.g., TIPS) which will favor the most sterically accessible hydroxyl. Alternatively, use a diol-protection strategy (e.g., forming a cyclic carbonate at the 9,10-diol) to differentiate those positions before protecting others.[8]
Side product formation during Troc group removal from the C2' position.	The conditions for Troc removal (e.g., Zn/AcOH) can sometimes affect other sensitive functional groups in the molecule.	Use buffered conditions to control pH. Ensure the reaction is run at a low temperature and monitored closely by TLC to avoid over-reaction. Consider alternative protecting groups if side reactions persist.
Low diastereoselectivity during the attachment of the C13 side chain.	The stereochemical outcome of the coupling reaction (e.g., Ojima acylation with a β-lactam) can be influenced by the protecting groups on the baccatin (B15129273) core and the side chain precursor.[4][9]	Screen different bases and solvents for the coupling reaction. The choice of protecting group on the C7 hydroxyl can influence the conformation of the C13 alkoxide, affecting facial selectivity. Consider using a different side chain precursor if selectivity remains poor.

Visualization of Protecting Group Strategy

Logical Workflow for Protecting Group Selection

The following diagram illustrates a typical decision-making process for establishing a protecting group strategy in a complex synthesis like that of Taxusin.

Caption: Decision workflow for selecting an orthogonal protecting group strategy.

Relative Lability of Common Hydroxyl Protecting Groups

This diagram shows the relative stability of common protecting groups used in Taxusin synthesis, from most labile (easiest to remove) to most stable. This is a crucial concept for planning selective deprotection steps.

References

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. researchgate.net [researchgate.net]
• 4. Two-Phase Synthesis of Taxol® - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of some water-soluble prodrugs and derivatives of taxol with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Protecting group - Wikipedia [en.wikipedia.org]
• 8. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

troubleshooting NMR signal overlap in Taxusin characterization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving NMR signal overlap during the characterization of Taxusin and related taxane (B156437) diterpenoids.

Troubleshooting Guides

This section offers detailed methodologies for resolving overlapping signals in the NMR spectra of Taxusin.

Initial Assessment and 1D ¹H NMR Optimization

Severe signal crowding, particularly in the proton NMR spectrum, is a common challenge in the analysis of complex molecules like Taxusin.[1] Before proceeding to more advanced techniques, ensure that the 1D ¹H NMR spectrum has been acquired under optimal conditions.

Experimental Protocol: Optimizing 1D ¹H NMR Acquisition

• Sample Preparation: Ensure the sample is free of particulate matter and paramagnetic impurities. Use high-quality deuterated solvents.[2]

• Shimming: Carefully shim the magnetic field to obtain the best possible resolution and lineshape. Poor shimming can lead to peak broadening, which exacerbates overlap issues.[3]

• Concentration: If peaks are broad, consider diluting the sample. High concentrations can lead to intermolecular interactions and viscosity-related line broadening.[2][3] Conversely, for very dilute samples where signal-to-noise is a limiting factor, longer acquisition times or the use of a cryoprobe may be necessary.[4][5]

• Pulse Width Calibration: Ensure the 90° pulse width is accurately calibrated for your sample to maximize signal intensity.

Resolving Overlap with 2D NMR Spectroscopy

Two-dimensional (2D) NMR is the most powerful tool for resolving signal overlap by dispersing the signals across a second frequency dimension.[6][7][8]

Experimental Protocol: Acquiring a Standard Set of 2D NMR Spectra

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar-coupled (typically through 2-3 bonds). It is useful for tracing out spin systems and identifying neighboring protons.[1]

• ¹H-¹H TOCSY (Total Correlation Spectroscopy): This experiment is highly effective for complex molecules as it reveals correlations between all protons within a given spin system.[1] By irradiating a well-resolved proton, the signals of all other protons in that same spin system can be identified.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is often the most effective experiment for resolving ¹H NMR overlap.[1] It correlates each proton with its directly attached carbon atom, spreading the proton signals out over the much wider ¹³C chemical shift range.[6][7]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over longer ranges (typically 2-3 bonds). It is crucial for piecing together different spin systems to build the complete molecular structure.

Advanced Troubleshooting Techniques

If significant overlap persists even in 2D spectra, the following advanced techniques can be employed.

1. Changing the NMR Solvent

Different deuterated solvents can alter the chemical shifts of solutes due to varying solute-solvent interactions, such as hydrogen bonding and aromatic solvent-induced shifts (ASIS).[2][9] This can often resolve overlapping signals.[3] For instance, spectra recorded in benzene-d₆ frequently show different patterns compared to those in chloroform-d₃.[3][9]

Experimental Protocol: Solvent Study

• Acquire a standard 1D ¹H NMR spectrum in your initial solvent (e.g., CDCl₃).

• Carefully evaporate the solvent in vacuo.

• Re-dissolve the sample in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or methanol-d₄).[3]

• Acquire a new 1D ¹H spectrum and compare the signal dispersion with the original spectrum.

2. Varying the Experimental Temperature

Variable Temperature (VT) NMR can be a powerful tool for resolving overlap.[2] Changing the temperature can affect molecular conformation and rotation, which in turn can alter chemical shifts. This is particularly useful if you suspect the presence of rotamers (rotational isomers), which can complicate spectra.[3]

Experimental Protocol: Variable Temperature (VT) Study

• Acquire a 1D ¹H NMR spectrum at room temperature.

• Incrementally increase the temperature of the NMR probe (e.g., in 10°C steps, from 25°C to 55°C).

• Acquire a spectrum at each temperature and observe any changes in chemical shifts or peak coalescence.

3. Utilizing High-Sensitivity Probes (CryoProbes)

For mass-limited samples, achieving sufficient signal-to-noise for 2D experiments can be challenging. Cryogenically cooled probes (CryoProbes) significantly enhance sensitivity (by a factor of 3-4 or more) by reducing thermal noise in the probe's electronics.[4][5][10] This allows for the acquisition of high-quality 2D spectra on smaller quantities of material or in a much shorter time frame.[11][12]

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR signals for my Taxusin sample overlapping?

A1: Taxusin is a complex diterpenoid with numerous protons in similar chemical environments.[13][14] This structural complexity leads to many signals appearing in a narrow region of the ¹H NMR spectrum, causing significant overlap.

Q2: What is the first and most effective step to resolve severe proton signal overlap?

A2: The most effective initial step is to utilize 2D NMR spectroscopy.[1] Specifically, a ¹H-¹³C HSQC experiment is often the most powerful tool as it disperses the crowded proton signals based on the much larger chemical shift range of the attached ¹³C nuclei.[1][6][7]

Q3: My ¹H-¹H COSY spectrum is too crowded around the diagonal to interpret. What should I do?

A3: When cross-peaks are very close to the diagonal in a COSY spectrum, it can be difficult to distinguish them.[12] In this situation, a ¹H-¹H TOCSY experiment can be more informative by revealing correlations to all other protons in the spin system, even those that are not directly coupled. Additionally, heteronuclear experiments like HSQC and HMBC will provide clarity by using the ¹³C dimension for dispersion.

Q4: Can changing the NMR solvent really make a significant difference?

A4: Yes. The choice of solvent can have a profound effect on the chemical shifts in an NMR spectrum.[9][15] Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant shifts (ASIS effect) compared to chloroform-d₃, often resolving previously overlapped signals.[3][9] Switching to a more polar solvent like methanol-d₄ or DMSO-d₆ can also alter chemical shifts, particularly for protons near polar functional groups.[16]

Q5: When should I consider using a CryoProbe?

A5: You should consider using a CryoProbe when your sample amount is limited (e.g., in the low microgram range) and you are struggling to obtain adequate signal-to-noise for essential 2D experiments like HSQC or HMBC.[11] CryoProbes provide a significant sensitivity enhancement, making it possible to analyze very dilute samples that would be challenging with conventional probes.[4][5]

Data Presentation

Table 1: Typical NMR Chemical Shift Ranges for Key Moieties in Taxusin

Functional Group/Proton Type	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)	Potential for Overlap
Methyl Protons (CH₃)	0.8 - 2.2	15 - 30	High (especially acetate (B1210297) methyls)
Methylene Protons (CH₂)	1.0 - 4.5	20 - 60	Very High
Methine Protons (CH)	1.5 - 5.5	30 - 70	Very High
Protons on Carbons Bearing Oxygen	3.5 - 6.0	60 - 90	High
Olefinic Protons	4.5 - 6.5	100 - 150	Moderate
Acetate Methyls (-OCOCH₃)	1.9 - 2.2	20 - 23	High
Carbonyls (Acetate)	-	168 - 172	N/A

Note: These are approximate ranges and can vary based on the specific taxane derivative and the solvent used.

Visualizations

Caption: Workflow for troubleshooting NMR signal overlap.

Caption: Decision tree for NMR experiment selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. books.rsc.org [books.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. NMR methods for the analysis of mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Natural Products | Bruker [bruker.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. thieme-connect.de [thieme-connect.de]
• 16. unn.edu.ng [unn.edu.ng]

Technical Support Center: Strategies to Improve Taxusin Enzymatic Conversion Efficiency

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of Taxusin enzymatic conversion experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic conversion of Taxusin precursors, providing potential causes and solutions in a question-and-answer format.

Q1: Why is the yield of my target taxane (B156437) derivative consistently low?

Possible Causes & Solutions:

• Suboptimal Enzyme Activity: The enzyme's catalytic efficiency is a primary factor. Ensure the enzyme is properly folded and active.

  • Solution: Verify the activity of your enzyme preparation using a standard assay with a known substrate. If activity is low, consider expressing and purifying a fresh batch of the enzyme.

• Incorrect Reaction Conditions: Temperature, pH, and buffer composition can significantly impact enzyme performance.

  • Solution: Optimize these parameters for your specific enzyme. Refer to the data in Table 1 for reported optimal conditions for key enzymes in the Taxol biosynthetic pathway.

• Substrate or Cofactor Limitation: The concentration of the taxane precursor or necessary cofactors (e.g., acetyl-CoA, NADPH) may be insufficient.

  • Solution: Increase the concentration of the limiting substrate or cofactor. For costly cofactors, consider implementing a regeneration system.

• Product Inhibition: Accumulation of the final product can inhibit enzyme activity.

  • Solution: Consider strategies for in situ product removal, such as two-phase reaction systems or continuous flow reactors.

• Poor Solubility of Substrates: Taxanes are often poorly soluble in aqueous solutions, limiting their availability to the enzyme.

  • Solution: The addition of a small amount of a water-miscible organic co-solvent, like DMSO or methanol, can improve solubility. However, the concentration must be optimized to avoid enzyme denaturation.

Q2: I am observing the formation of multiple unwanted byproducts. What could be the cause?

Possible Causes & Solutions:

• Enzyme Promiscuity: Some enzymes in the Taxol pathway, like taxadiene-5α-hydroxylase (T5αH), are known to be promiscuous, leading to the formation of multiple products.

  • Solution: Consider protein engineering to improve the selectivity of the enzyme. Alternatively, optimizing reaction conditions such as temperature and pH can sometimes favor the desired reaction.

• Spontaneous Rearrangement of Intermediates: Some taxane intermediates are unstable and can undergo non-enzymatic rearrangements.

  • Solution: Minimize reaction time and maintain optimal temperature and pH to reduce the likelihood of spontaneous side reactions. Prompt purification of the product is also recommended.

Q3: My enzyme appears to be inactive or loses activity quickly. What should I do?

Possible Causes & Solutions:

• Improper Enzyme Storage: Enzymes are sensitive to temperature fluctuations and freeze-thaw cycles.

  • Solution: Ensure enzymes are stored at the recommended temperature (typically -80°C) in appropriate buffers containing cryoprotectants like glycerol.

• Presence of Proteases: Contamination with proteases from the expression host can degrade your enzyme.

  • Solution: Include protease inhibitors during the purification process.

• Absence of Essential Cofactors: Many enzymes require metal ions or other cofactors for stability and activity.

  • Solution: Check the literature for the specific cofactor requirements of your enzyme and ensure they are present in the reaction buffer. For example, taxadiene synthase requires Mg2+ for optimal activity.[1]

Frequently Asked Questions (FAQs)

Q1: Which enzymes are the most common bottlenecks in the enzymatic synthesis of Taxol precursors?

The two most frequently cited bottlenecks in the heterologous production of Taxol precursors are:

• Taxadiene Synthase (TS): This is the first committed step in the pathway and is often a rate-limiting enzyme.[2][3] Its low solubility and catalytic activity can limit the overall flux towards taxadiene.

• Taxadien-5α-hydroxylase (T5αH / CYP725A4): This cytochrome P450 enzyme is notoriously difficult to express functionally in microbial hosts and exhibits product promiscuity, leading to the formation of off-pathway intermediates.[4]

Q2: What are the key strategies to improve the production of taxadiene in microbial hosts?

Several strategies have been successfully employed to increase taxadiene titers:

• Metabolic Engineering of Host Strains: Overexpression of genes in the upstream mevalonate (B85504) (MVA) or methylerythritol phosphate (B84403) (MEP) pathways can increase the supply of the precursor geranylgeranyl pyrophosphate (GGPP).

• Enzyme Engineering of Taxadiene Synthase (TS): Fusion of solubility tags to TS has been shown to improve its expression and activity in Saccharomyces cerevisiae.[5]

• Bioprocess Optimization: Controlling culture conditions such as temperature and pH can significantly impact taxadiene production. For instance, reducing the cultivation temperature to 20°C has been shown to increase taxadiene titers in yeast.[2][5]

Q3: How can I improve the performance of cytochrome P450 enzymes like T5αH in my experiments?

Improving the function of plant-derived P450s in microbial hosts is a significant challenge. Key strategies include:

• Co-expression of a Cytochrome P450 Reductase (CPR): P450s require a redox partner to transfer electrons. Co-expressing a compatible CPR is essential for activity.

• N-terminal Modification: Modifying the N-terminus of the P450 can improve its expression and membrane integration in the heterologous host.

• Optimization of Expression Levels: Fine-tuning the expression levels of the P450 and its reductase partner is crucial. Overexpression can sometimes lead to misfolding and aggregation.[6]

• Host Selection: While E. coli has been engineered for P450-mediated reactions, yeast (S. cerevisiae) is often a more suitable host due to its eukaryotic cellular machinery, including the endoplasmic reticulum where P450s naturally reside.

Quantitative Data Summary

Table 1: Reported Titers of Early Taxol Precursors in Engineered Microbial Hosts

Precursor	Host Organism	Titer (mg/L)	Reference
Taxadiene	Escherichia coli	~1000	[7]
Taxadiene	Saccharomyces cerevisiae	129	[2][5]
Oxygenated Taxanes	Escherichia coli	~570	[8]
Taxadien-5α-ol	Saccharomyces cerevisiae	35.4
Taxadien-5α-yl-acetate	Saccharomyces cerevisiae	26.2

Table 2: Key Acyltransferases in the Taxol Biosynthetic Pathway

Enzyme	Abbreviation	Function	Reference
Taxadiene-5α-ol-O-acetyl Transferase	TAT	Acetylates taxadien-5α-ol to form taxadien-5α-yl acetate.	[9]
10-deacetylbaccatin III-10-O-acetyl Transferase	DBAT	Acetylates the C10 hydroxyl group of 10-deacetylbaccatin III to yield baccatin (B15129273) III.	[9]
Taxane-2α-O-benzoyl Transferase	TBT	Catalyzes a late-stage benzoylation step.	[9]
Baccatin III:3-amino-3-phenylpropanoyl Transferase	BAPT	Attaches the β-phenylalanoyl side chain to baccatin III.	[9]
N-debenzoyl-2'-deoxytaxol N-benzoyltransferase	DBTNBT	Catalyzes the final N-benzoylation step to form Taxol.

Experimental Protocols

Protocol 1: In Vitro Enzymatic Synthesis of Taxadiene

This protocol describes a general procedure for the in vitro synthesis of taxadiene using purified taxadiene synthase (TS).

Materials:

• Purified taxadiene synthase (TS) enzyme

• Geranylgeranyl pyrophosphate (GGPP) substrate

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 5 mM DTT)

• Organic solvent for extraction (e.g., hexane (B92381) or ethyl acetate)

• GC-MS for product analysis

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube by adding the reaction buffer, GGPP (to a final concentration of ~50-100 µM), and purified TS enzyme.

• Incubate the reaction at the optimal temperature for the enzyme (typically 30-37°C) for a defined period (e.g., 1-4 hours).

• Stop the reaction by adding an equal volume of the organic solvent and vortexing vigorously to extract the taxadiene.

• Centrifuge the mixture to separate the organic and aqueous phases.

• Carefully transfer the organic layer to a new tube.

• Analyze the extracted product by GC-MS to confirm the presence and quantify the amount of taxadiene produced.

Protocol 2: Heterologous Expression and Purification of Taxol Pathway Enzymes in E. coli

This protocol provides a general workflow for expressing and purifying Taxol pathway enzymes, such as taxadiene synthase, in E. coli.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the gene of interest (e.g., pET vector with a His-tag)

• LB medium and appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

• Lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme, protease inhibitors)

• Ni-NTA affinity chromatography column

• Wash buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole)

• Elution buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole)

• SDS-PAGE analysis reagents

Procedure:

• Transform the expression plasmid into the E. coli expression strain.

• Inoculate a starter culture and grow overnight.

• Inoculate a larger volume of LB medium with the starter culture and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG (e.g., to a final concentration of 0.1-1 mM) and continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours or overnight.

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in lysis buffer and lyse the cells by sonication or other methods.

• Clarify the lysate by centrifugation to remove cell debris.

• Load the supernatant onto a pre-equilibrated Ni-NTA column.

• Wash the column with wash buffer to remove non-specifically bound proteins.

• Elute the His-tagged protein with elution buffer.

• Analyze the purified protein fractions by SDS-PAGE to confirm purity and size.

• Dialyze the purified protein into a suitable storage buffer.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Enhanced production of taxadiene in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural and engineered production of taxadiene with taxadiene synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Developing a Yeast Platform Strain for an Enhanced Taxadiene Biosynthesis by CRISPR/Cas9 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced production of taxadiene in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ISOPRENOID PATHWAY OPTIMIZATION FOR TAXOL PRECURSOR OVERPRODUCTION IN ESCHERICHIA COLI - The Science and Applications of Synthetic and Systems Biology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Overcoming heterologous protein interdependency to optimize P450-mediated Taxol precursor synthesis in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side-product formation in Taxusin derivatization

Welcome to the technical support center for Taxusin derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing side-product formation during the chemical modification of Taxusins. Below, you will find troubleshooting guides and frequently asked questions to help you optimize your experimental protocols and improve the purity and yield of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common side-products encountered during the derivatization of Taxusins?

A1: Side-product formation is highly dependent on the reaction type (e.g., acylation, silylation, alkylation) and the specific reaction conditions. However, some common side-products include:

• Epimers: Particularly at the C7 position, leading to the formation of 7-epi-Taxusin derivatives. This is a common issue during both protection and deprotection steps under acidic or basic conditions.

• Over-derivatization: Multiple hydroxyl groups on the Taxusin core can be derivatized if not properly protected, leading to a mixture of products with varying degrees of substitution.

• Rearranged Products: Under certain conditions, particularly with base treatment, the oxetane (B1205548) ring of the Taxusin core can rearrange to form a tetrahydrofuran (B95107) ring analog.[1]

• Incomplete Reactions: Leading to a mixture of starting material and the desired product, complicating purification.

• Protecting Group Migration: Silyl (B83357) and acyl groups can sometimes migrate between adjacent hydroxyl groups.

Q2: How can I improve the regioselectivity of acylation on the Taxusin core?

A2: Achieving high regioselectivity is crucial. The reactivity of the hydroxyl groups on the Taxusin core generally follows the order C2' > C7 > C10 > C13. To selectively acylate a specific hydroxyl group, a carefully planned protecting group strategy is essential. For instance, to acylate the C13 hydroxyl, the more reactive C7 and C2' hydroxyls should be protected first. The choice of acylating agent and reaction conditions also plays a significant role. Using bulkier acylating agents can favor reaction at less sterically hindered positions.

Q3: What are the best practices for removing protecting groups without generating side-products?

A3: The choice of deprotection conditions is critical to avoid side-product formation.

• For silyl ethers, fluoride (B91410) reagents like tetra-n-butylammonium fluoride (TBAF) are common. Buffering the reaction with a mild acid like acetic acid can help prevent epimerization at the C7 position.[2]

• For acyl protecting groups, mild basic or acidic conditions can be used. However, care must be taken to avoid epimerization and rearrangement of the core structure. Enzymatic deacylation can be a highly selective alternative.

• When using acidic deprotection agents like HF-pyridine, it is crucial to maintain low temperatures and monitor the reaction closely to minimize the formation of the C7-epimer.[2]

Troubleshooting Guides

This section provides structured guidance for troubleshooting common issues during Taxusin derivatization.

Issue 1: Low Yield of the Desired Acylated Product and Multiple Spots on TLC

Possible Causes & Troubleshooting Steps

Possible Cause	Troubleshooting/Optimization Strategy
Non-selective Acylation	- Protecting Group Strategy: Ensure that more reactive hydroxyl groups (e.g., C7-OH) are adequately protected before attempting to acylate a less reactive one (e.g., C13-OH). Use of bulky silyl protecting groups on adjacent positions can sterically direct the acylation. - Choice of Acylating Agent: Use a stoichiometric amount of the acylating agent. Consider using a bulkier acylating agent to improve selectivity for less sterically hindered hydroxyl groups.
Incomplete Reaction	- Reaction Time and Temperature: Increase the reaction time or slightly elevate the temperature. Monitor the reaction progress by TLC. - Reagent Stoichiometry: Increase the equivalents of the acylating agent and the coupling reagent/base.
Side-Product Formation (e.g., Diacylated Product)	- Controlled Addition: Add the acylating agent slowly and at a low temperature to control the reaction rate and minimize over-acylation. - Purification: Optimize the chromatographic separation to isolate the desired mono-acylated product.

Issue 2: Formation of a Significant Amount of 7-epi-Taxusin Derivative

Possible Causes & Troubleshooting Steps

Possible Cause	Troubleshooting/Optimization Strategy
Harsh Deprotection Conditions	- Milder Reagents: If using acidic deprotection (e.g., HF-pyridine), switch to a milder fluoride source like TBAF buffered with acetic acid.[2] - Temperature Control: Perform the deprotection at low temperatures (e.g., 0 °C or below) and carefully monitor the reaction to stop it as soon as the starting material is consumed.[2]
Basic Reaction Conditions	- Choice of Base: Use a non-nucleophilic, sterically hindered base to minimize epimerization. - Temperature Control: Keep the reaction temperature as low as possible.
Prolonged Reaction Times	- Reaction Monitoring: Closely monitor the reaction by TLC or HPLC and quench it as soon as the desired transformation is complete.

Issue 3: Presence of a Rearranged Side-Product (Tetrahydrofuran Ring Analog)

Possible Causes & Troubleshooting Steps

Possible Cause	Troubleshooting/Optimization Strategy
Strong Basic Conditions	- Use of Milder Bases: Avoid strong bases like hydroxides or alkoxides when possible. Consider using weaker amine bases (e.g., pyridine (B92270), triethylamine) or inorganic bases (e.g., K2CO3). - Temperature Control: Perform the reaction at the lowest possible temperature to disfavor the rearrangement pathway.
Extended Reaction Time in Base	- Minimize Exposure: Keep the exposure of the Taxusin derivative to basic conditions as short as possible. Quench the reaction promptly once the desired transformation is achieved.

Experimental Protocols

Protocol 1: Selective Silylation of the C7-Hydroxyl Group of a Baccatin (B15129273) III Analog

This protocol is adapted for the selective protection of the C7 hydroxyl group, which is often a prerequisite for further derivatization at other positions.

Materials:

• Baccatin III analog

• Triethylsilyl chloride (TESCl)

• Imidazole (B134444)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the Baccatin III analog and 1.5 equivalents of imidazole in anhydrous DMF under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add 1.2 equivalents of TESCl dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding cold saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Acylation of a 7-O-Protected Baccatin III Analog at the C13-Hydroxyl Group

Materials:

• 7-O-Protected Baccatin III analog

• Acylating agent (e.g., an acid anhydride (B1165640) or acid chloride)

• 4-Dimethylaminopyridine (DMAP)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• 1 M HCl solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the 7-O-protected Baccatin III analog in anhydrous pyridine and anhydrous DCM under an inert atmosphere.

• Add a catalytic amount of DMAP (0.1 equivalents).

• Cool the solution to 0 °C.

• Slowly add the acylating agent (1.5 equivalents) to the solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM (3x).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Protocol 3: Deprotection of a 7-O-TES Protected Taxusin Derivative

This protocol uses buffered TBAF to minimize C7-epimerization.

Materials:

• 7-O-TES protected Taxusin derivative

• Tetra-n-butylammonium fluoride (TBAF) solution (1 M in THF)

• Acetic acid

• Tetrahydrofuran (THF, anhydrous)

• Ethyl acetate

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the 7-O-TES protected Taxusin derivative in anhydrous THF.

• Add 1.5 equivalents of acetic acid to the solution.

• Cool the solution to 0 °C.

• Slowly add 1.2 equivalents of the 1 M TBAF solution in THF.

• Stir the reaction at 0 °C and monitor by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the deprotected product by column chromatography.

Visualizations

Caption: General workflow for the regioselective derivatization of a Taxusin.

Caption: Troubleshooting logic for identifying and resolving side-product formation.

References

• 1. Modified taxols, 8. Deacylation and reacylation of baccatin III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Precursors in Taxol® Semi-Synthesis: Baccatin III vs. 10-Deacetylbaccatin III

The semi-synthesis of Paclitaxel (B517696) (Taxol®), a potent anti-cancer agent, is a cornerstone of its large-scale production. This process relies on the extraction of advanced precursors from renewable sources, primarily the needles of the yew tree (Taxus baccata). Among the most critical of these precursors are baccatin (B15129273) III and its immediate biosynthetic antecedent, 10-deacetylbaccatin III (10-DAB). This guide provides a detailed comparison of these two key starting materials, supported by experimental data and protocols, to inform researchers and drug development professionals in the selection of an optimal synthetic route. While other precursors exist, baccatin III and 10-DAB are the most industrially relevant.

Performance Comparison: Baccatin III vs. 10-Deacetylbaccatin III

The choice between baccatin III and 10-deacetylbaccatin III as the starting material for Taxol® semi-synthesis involves a trade-off between natural abundance and the number of synthetic steps required. 10-DAB is significantly more abundant in the needles of Taxus baccata, making its extraction more economically viable.[1][2] However, its use necessitates an additional chemical step—acetylation at the C10 position—to convert it into baccatin III before proceeding with the side-chain attachment.[3][4] Baccatin III, while less abundant, provides a more direct route to Taxol®.

Parameter	Baccatin III	10-Deacetylbaccatin III (10-DAB)	References
Natural Abundance	Less abundant in renewable Taxus sources.	More abundant in the needles of Taxus baccata.	[1][2]
Starting Material for Semi-Synthesis	Direct precursor for side-chain attachment.	Requires acetylation at C10 to form baccatin III.	[3][4]
Number of Synthetic Steps to Taxol®	Fewer steps.	One additional step (acetylation) required.	[2]
Overall Yield from Precursor	Generally high in the final coupling and deprotection steps.	The additional acetylation step can impact the overall yield. A four-step conversion of 10-DAB to Taxol has been reported with a 58% overall yield.	[1]
Economic Viability	Lower abundance can increase initial raw material cost.	Higher abundance makes it a more cost-effective starting material.	[2]

Experimental Protocols

Acetylation of 10-Deacetylbaccatin III to Baccatin III

This initial step is crucial when starting the semi-synthesis from the more abundant 10-DAB.

Materials:

• 10-deacetylbaccatin III (10-DAB)

• Anhydrous pyridine (B92270)

• Acetic anhydride (B1165640)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexane (B92381) (for chromatography)

Procedure:

• Dissolve 10-DAB in anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude baccatin III by silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure product and evaporate the solvent to yield baccatin III as a white solid.

Semi-synthesis of Taxol® from Baccatin III

The following is a generalized protocol for the attachment of the C13 side chain to baccatin III, a critical step in Taxol® synthesis. One of the most common methods involves the use of a protected β-lactam, as pioneered by Ojima.

Materials:

• Baccatin III

• Protected β-lactam side chain (e.g., (3R,4S)-N-benzoyl-3-(triethylsilyloxy)-4-phenyl-2-azetidinone)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium hydride (NaH) or another suitable base

• Hydrofluoric acid-pyridine complex (HF-Py) or another deprotecting agent

• Saturated ammonium (B1175870) chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Protect the C7 hydroxyl group of baccatin III, for example, with a triethylsilyl (TES) group.

• Dissolve the 7-TES-baccatin III in anhydrous THF at a low temperature (e.g., -40°C) under an inert atmosphere.

• Add a base, such as sodium hydride, to deprotonate the C13 hydroxyl group.

• Slowly add the protected β-lactam side chain to the reaction mixture.

• Allow the reaction to proceed for several hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, and wash the organic layer with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the coupled product by silica gel chromatography.

• Deprotect the silyl (B83357) protecting groups (e.g., using HF-Py in pyridine) to yield Paclitaxel.

• Purify the final product by recrystallization or further chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the semi-synthetic routes to Taxol® starting from both 10-deacetylbaccatin III and baccatin III.

Caption: Comparative workflow for Taxol® semi-synthesis.

The following diagram details the key chemical transformations in the semi-synthesis of Taxol® from 10-DAB.

Caption: Key steps in Taxol® semi-synthesis from 10-DAB.

Conclusion

The semi-synthesis of Taxol® from naturally derived precursors is a mature and efficient process. The selection between baccatin III and 10-deacetylbaccatin III as the starting material is a critical decision driven by economic and logistical considerations. While 10-DAB is more readily available from renewable sources, its conversion to Taxol® requires an additional acetylation step.[2] In contrast, the use of the less abundant baccatin III offers a more direct synthetic route.[5] Advances in extraction and purification technologies, as well as the optimization of synthetic protocols, continue to enhance the efficiency of both pathways, ensuring a stable supply of this vital chemotherapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6307071B1 - Synthesis of paclitaxel from baccatin III by protection of the 7-hydroxyl of baccatin III using a strong base and an electrophile - Google Patents [patents.google.com]

Comparative Yield Analysis: Paclitaxel Production from Taxus Species vs. Baccatin III Semi-Synthesis

Paclitaxel (B517696) (commercially known as Taxol), a potent anti-cancer agent, has been a subject of intense research, not only for its therapeutic efficacy but also for the challenges associated with its supply. Historically, paclitaxel was sourced directly from the bark of the Pacific yew (Taxus brevifolia), a method fraught with low yields and significant environmental concerns.[1][2] This has led to the development of alternative, more sustainable production strategies, primarily the semi-synthesis of paclitaxel from more abundant precursors like baccatin (B15129273) III and 10-deacetylbaccatin III (10-DAB) extracted from renewable Taxus needles.[3][4]

This guide provides an objective comparison of these two primary production methodologies: direct extraction from Taxus biomass and semi-synthesis from baccatin III. It includes a summary of yield data, detailed experimental protocols, and workflow visualizations to aid researchers, scientists, and drug development professionals in understanding the nuances of each approach.

Data Presentation: A Comparative Overview of Yields

The yield of paclitaxel is a critical factor in determining the viability and scalability of its production. Direct extraction from Taxus bark is notoriously inefficient, while semi-synthesis offers a more promising route by utilizing more readily available precursors found in the plant's needles.

Parameter	Direct Extraction from Taxus	Semi-Synthesis from Precursors
Starting Material	Bark of Taxus brevifolia (Pacific Yew)	Needles of Taxus baccata (European Yew) or other species
Target Molecule	Paclitaxel	10-deacetylbaccatin III (10-DAB) or Baccatin III
Yield of Target from Biomass	0.001% - 0.05% of dry bark weight[5][6]	Up to 0.1% (w/w) of 10-DAB from fresh needles[7]
Conversion Yield	Not Applicable	~50-60% overall yield from 10-DAB to paclitaxel[3][7]
Sustainability	Low (destructive harvesting of slow-growing trees)[1]	High (utilizes renewable biomass, i.e., needles)[3]
Precursor Abundance	Paclitaxel is a minor component[8]	10-DAB is significantly more abundant than paclitaxel in needles[4]

Experimental Protocols

The following sections detail the generalized methodologies for the extraction of paclitaxel from Taxus biomass and the semi-synthetic conversion of baccatin III precursors to paclitaxel.

Protocol 1: Extraction and Purification of Paclitaxel from Taxus Bark

This protocol outlines a common laboratory-scale method for isolating paclitaxel from the dried bark of Taxus species.

1. Preparation and Extraction:

• Air-dry the collected Taxus brevifolia bark and grind it into a fine powder.[9]
• Macerate the powdered bark in methanol (B129727) or 95% ethanol (B145695) (e.g., 1:10 w/v ratio) for 24-48 hours at room temperature.[9][10]
• Filter the mixture to collect the alcoholic extract. Repeat the extraction on the plant residue to maximize the yield.[9]
• Combine the extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.[9][10]

2. Liquid-Liquid Partitioning:

• Suspend the crude extract in water and partition it against a non-polar solvent like n-hexane to remove lipids and other non-polar impurities. Discard the hexane (B92381) layer.[9]
• Extract the remaining aqueous layer with a solvent of intermediate polarity, such as dichloromethane (B109758) or chloroform. The taxanes will move into this organic phase.[9][10]
• Collect the organic phase and evaporate it to dryness to yield a taxane-enriched fraction.[9]

3. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography: Dissolve the taxane-enriched fraction in a minimal amount of the initial mobile phase (e.g., a hexane/ethyl acetate (B1210297) mixture).[11]
• Load the solution onto a silica gel column and elute with a gradient of increasing polarity (e.g., increasing the proportion of ethyl acetate in hexane).[9][11]
• Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify and pool the fractions containing paclitaxel.[9]
• Reversed-Phase HPLC: Further purify the paclitaxel-containing fractions using a C18 HPLC column.[9] Use a mobile phase gradient, typically of acetonitrile (B52724) and water, and monitor the eluent at 227 nm.[9][12]

4. Crystallization:

• Concentrate the purified paclitaxel fraction from the HPLC step.
• Crystallize the paclitaxel using a suitable solvent system, such as acetone-hexane, to obtain the final pure product.[9]

Protocol 2: Semi-Synthesis of Paclitaxel from 10-Deacetylbaccatin III (10-DAB)

The semi-synthesis of paclitaxel is a multi-step process that begins with the extraction of 10-DAB from yew needles. This precursor is then chemically converted to baccatin III and subsequently to paclitaxel.

1. Protection of the C-7 Hydroxyl Group of 10-DAB:

• Dissolve 10-DAB in an anhydrous solvent like pyridine (B92270) under an inert atmosphere.[11]
• Cool the solution to 0 °C and slowly add a protecting group reagent, such as triethylsilyl chloride (TESCl).[11]
• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.[11]
• After the reaction is complete, quench with a saturated aqueous sodium bicarbonate solution and extract the product. Purify the resulting 7-O-TES-10-deacetylbaccatin III using silica gel chromatography.[11]

2. Acetylation of the C-10 Hydroxyl Group (Conversion to Baccatin III derivative):

• Dissolve the 7-O-TES-10-deacetylbaccatin III in an anhydrous solvent like dichloromethane (DCM).[11]
• Add a base (e.g., pyridine or DMAP) and cool the mixture to 0 °C.
• Add acetyl chloride or acetic anhydride (B1165640) to acetylate the C-10 hydroxyl group, forming 7-O-TES-baccatin III.[11]
• Work up the reaction and purify the product by column chromatography.[11]

3. Attachment of the C-13 Side Chain:

• Dissolve the 7-O-TES-baccatin III in anhydrous tetrahydrofuran (B95107) (THF) and cool to a low temperature (e.g., -40 °C).[4]
• Add a strong base, such as lithium hexamethyldisilazide (LiHMDS), to deprotonate the C-13 hydroxyl group.[4][11]
• In a separate flask, dissolve a protected side-chain precursor (e.g., a β-lactam) in anhydrous THF and add it to the reaction mixture.[11]
• Allow the reaction to proceed to completion, then quench and purify the fully protected paclitaxel intermediate.[4]

4. Deprotection:

• Dissolve the protected paclitaxel intermediate in a suitable solvent.
• Add a deprotecting agent (e.g., hydrofluoric acid-pyridine or trifluoroacetic acid) at 0 °C to remove the protecting groups (e.g., the TES group at C-7).[11]
• Carefully quench the reaction, extract the final paclitaxel product, and purify it, typically via HPLC or crystallization.[11]

Visualizations: Workflows and Pathways

To better illustrate the processes, the following diagrams, generated using Graphviz, depict the comparative workflow for paclitaxel production and its core biosynthetic pathway.

Caption: Comparative workflow for paclitaxel production.

Caption: Simplified biosynthetic pathway of paclitaxel.

References

• 1. static.igem.org [static.igem.org]
• 2. US6307071B1 - Synthesis of paclitaxel from baccatin III by protection of the 7-hydroxyl of baccatin III using a strong base and an electrophile - Google Patents [patents.google.com]
• 3. Research Advances in Clinical Applications, Anticancer Mechanism, Total Chemical Synthesis, Semi-Synthesis and Biosynthesis of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Isolation of anticancer drug TAXOL from Pestalotiopsis breviseta with apoptosis and B-Cell lymphoma protein docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2022162101A1 - Production of taxol from taxus cuttings - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. zenodo.org [zenodo.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of Taxusin-Derived Compounds and Taxol Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of taxusin-derived compounds and clinically established Taxol® (paclitaxel) analogs. By presenting key experimental data, detailed methodologies, and visual representations of relevant biological pathways, this document aims to be a valuable resource for researchers in oncology and drug discovery.

Introduction

The taxane (B156437) family of diterpenoids, originally isolated from the yew tree (Taxus species), has yielded some of the most important chemotherapeutic agents in modern medicine. Paclitaxel (B517696) (Taxol®) and its semi-synthetic analog docetaxel (B913) (Taxotere®) are widely used in the treatment of various cancers, including ovarian, breast, and lung cancer. Their primary mechanism of action involves the stabilization of microtubules, leading to mitotic arrest and subsequent apoptotic cell death.

Taxusin (B16899) and its related compounds, such as taxchinin A and brevifoliol (B1200483), are biosynthetic precursors to paclitaxel. While structurally related to Taxol®, these compounds lack the complex C13 side chain that is crucial for the high-affinity binding to β-tubulin and potent cytotoxic activity of paclitaxel and its analogs. This guide explores the existing research on the biological activities of these earlier pathway taxoids and compares them with the well-characterized profiles of paclitaxel and docetaxel.

Quantitative Comparison of Cytotoxicity

The following tables summarize the in vitro cytotoxicity of taxusin-derived compounds (specifically derivatives of taxchinin A and brevifoliol) and key Taxol® analogs against various cancer cell lines. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit the growth of 50% of the cell population.

Table 1: Cytotoxicity of Taxusin-Derived Compounds

Compound	Cell Line	Cancer Type	IC50 (µM)
Taxchinin A	A549	Human Non-Small Cell Lung Cancer	60.50[1]
5,13-Dioxo-taxchinin A	A549	Human Non-Small Cell Lung Cancer	1.68[1]
5-Oxo-13-TBDMS-taxchinin A	A549	Human Non-Small Cell Lung Cancer	0.48[1]
5-Oxo-13,15-epoxy-13-epi-taxchinin A	A549	Human Non-Small Cell Lung Cancer	0.75[1]
Brevifoliol	-	-	Inactive[1]

Table 2: Cytotoxicity of Taxol® Analogs

Compound	Cell Line	Cancer Type	IC50 (nM)
Paclitaxel (Taxol®)	A549	Human Non-Small Cell Lung Cancer	2.5 - 7.5[2]
Paclitaxel (Taxol®)	Ovarian Carcinoma Panel	Ovarian Cancer	0.7 - 1.8[3]
Paclitaxel (Taxol®)	HeLa	Cervical Cancer	13.4[4]
Docetaxel (Taxotere®)	Ovarian Carcinoma Panel	Ovarian Cancer	0.8 - 1.7[3]
Docetaxel (Taxotere®)	Neuroblastoma Panel	Neuroblastoma	0.13 - 3.3 ng/mL[5]

Tubulin Polymerization Activity

A hallmark of the biological activity of paclitaxel and its analogs is their ability to enhance the polymerization of tubulin into stable microtubules.[6][7] This activity is typically measured using in vitro tubulin polymerization assays.

Currently, there is a lack of publicly available experimental data on the direct effects of taxusin, taxchinin A, brevifoliol, or their derivatives on in vitro tubulin polymerization. While their cytotoxic effects suggest an interaction with cellular processes, it remains to be experimentally confirmed whether they act as microtubule stabilizers in a manner similar to Taxol®. The significantly lower cytotoxicity of the parent compounds taxchinin A and brevifoliol compared to paclitaxel suggests that they are likely much weaker promoters of tubulin polymerization, if at all. The increased activity of some of the synthetic derivatives of taxchinin A indicates that structural modifications can enhance their cytotoxic potential, though the precise mechanism remains to be elucidated.

Signaling Pathways

Taxol® Analogs

Paclitaxel and its analogs exert their effects through a complex interplay of signaling pathways, initiated by the stabilization of microtubules. This disruption of microtubule dynamics leads to a cascade of events culminating in cell death.

Caption: Signaling pathways affected by Taxol and its analogs.

Taxusin-Derived Compounds

Specific signaling pathways modulated by taxusin-derived compounds have not been extensively studied. Given their structural similarity to the taxane core, it is plausible that their cytotoxic effects, when observed, are also linked to mitotic disruption. However, without direct evidence of microtubule interaction, it is possible they may act through other, yet to be identified, mechanisms. Further research is required to elucidate the precise molecular targets and signaling cascades affected by these compounds.

Experimental Protocols

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines a standard procedure for determining the cytotoxic effects of compounds on cultured cancer cells using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Principle: The MTT assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) crystals are solubilized and quantified by spectrophotometry. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Human cancer cell line (e.g., A549)

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Test compounds (Taxusin-derived compounds, Taxol analogs) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom microplates

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and untreated control cells.

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[8]

• Solubilization: After the 4-hour incubation, carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software package.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This protocol describes a method to assess the effect of compounds on the polymerization of purified tubulin by measuring changes in turbidity.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in optical density (turbidity) at 340 nm. Compounds that promote polymerization will increase the rate and extent of turbidity, while inhibitors will have the opposite effect.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Paclitaxel) and negative control (e.g., Nocodazole)

• Temperature-controlled spectrophotometer with a 96-well plate reader

Procedure:

• Reagent Preparation: On ice, prepare a tubulin solution at a final concentration of 3 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP and 10% glycerol.

• Compound Addition: In a pre-chilled 96-well plate on ice, add a small volume of the test compound dilutions to the appropriate wells. Include vehicle control, positive control, and negative control wells.

• Initiation of Polymerization: Add the cold tubulin solution to each well to initiate the reaction.

• Turbidity Measurement: Immediately transfer the plate to the spectrophotometer pre-warmed to 37°C. Measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a period of 60-90 minutes.

• Data Analysis: Plot the absorbance at 340 nm as a function of time to generate polymerization curves. Analyze the curves to determine the effect of the test compounds on the lag phase, polymerization rate, and the maximum polymer mass.

Experimental Workflow Visualization

Caption: A general workflow for evaluating novel taxane-like compounds.

Conclusion

This guide provides a comparative overview of the biological activities of taxusin-derived compounds and established Taxol® analogs. The available data indicates that while some synthetic derivatives of taxchinin A exhibit moderate cytotoxicity, the parent taxusin-related compounds are significantly less potent than paclitaxel and docetaxel. A critical gap in the current understanding is the lack of data on the tubulin polymerization activity of these early biosynthetic precursors. Future research should focus on elucidating the precise mechanism of action of cytotoxic taxusin derivatives and their effects on microtubule dynamics and associated signaling pathways. Such studies will be invaluable for the rational design of novel, potent taxane-based anticancer agents.

References

• 1. Synthesis, cytotoxic activity, and SAR analysis of the derivatives of taxchinin A and brevifoliol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Identification of Inhibitors of Tubulin Polymerization Using a CRISPR-Edited Cell Line with Endogenous Fluorescent Tagging of β-Tubulin and Histone H1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taxanes trigger cancer cell killing in vivo by inducing non-canonical T cell cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. interchim.fr [interchim.fr]

The Role of Taxusin in Paclitaxel Biosynthesis: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the role of taxusin (B16899) in the paclitaxel (B517696) biosynthetic pathway against direct precursors and alternative production methodologies. Experimental data and detailed protocols are presented to offer a thorough understanding of the current landscape of paclitaxel synthesis.

Introduction to Paclitaxel Biosynthesis

Paclitaxel (Taxol®) is a highly effective anti-cancer agent, the biosynthesis of which is a complex, multi-step process occurring in yew trees (Taxus spp.). The pathway involves approximately 20 enzymatic steps, starting from the universal diterpenoid precursor geranylgeranyl diphosphate (B83284) (GGPP). The intricate series of reactions includes cyclization, hydroxylations, acetylations, and the addition of a characteristic side chain to form the final paclitaxel molecule. Key intermediates in this pathway include taxadiene, baccatin (B15129273) III, and 10-deacetylbaccatin III (10-DAB).

Taxusin: An Indirect Player in the Paclitaxel Pathway

While not a direct intermediate in the main biosynthetic route to paclitaxel, taxusin has been instrumental as a surrogate substrate for the characterization of several key enzymes in the pathway, particularly cytochrome P450 hydroxylases. Taxusin is considered a "dead-end" metabolite found in the heartwood of yew trees. However, its structural similarity to paclitaxel precursors allows it to be hydroxylated by enzymes such as taxoid-2α-hydroxylase and taxoid-7β-hydroxylase. This has enabled researchers to study the function and kinetics of these enzymes in vitro, providing valuable insights into the complex hydroxylation steps of paclitaxel biosynthesis.

Comparison of Paclitaxel Production Methods

The production of paclitaxel can be achieved through various methods, each with its own set of advantages and disadvantages. The following table summarizes the key quantitative data for comparison.

Production Method	Starting Material	Key Intermediates/Reagents	Typical Yield	Purity	Key Advantages	Key Disadvantages
Direct Extraction	Taxus spp. bark and needles	Solvents for extraction	~0.01-0.05% from bark[1]	Variable, requires extensive purification	Access to the natural molecule	Low yield, slow-growing and endangered source, environmentally unsustainable[1]
Semi-synthesis	10-Deacetylbaccatin III (10-DAB) or Baccatin III	Chemical reagents for side-chain attachment and modifications	High conversion yields (e.g., 53% from 10-DAB)[2]	High, can be purified to pharmaceutical grade	Utilizes more abundant precursors from renewable sources (needles), commercially viable[2][3]	Multi-step chemical process, use of protecting groups and hazardous reagents[3]
Plant Cell Culture	Taxus cell lines	Culture media, elicitors (e.g., methyl jasmonate)	1-3 mg/L, can be increased to 28-110 mg/L with elicitors[1]	Variable, requires purification	Sustainable and controlled production, independent of tree harvesting[1]	Lower and often unstable yields compared to semi-synthesis, requires optimization[1]
Heterologous Production	Genetically engineered microbes (e.g., E. coli, S. cerevisiae) or plants (e.g., N. benthamiana)	Precursor feeding (e.g., baccatin III, phenylalanine), engineered metabolic pathways	Variable, under development. e.g., 1.3 mg/L of taxadiene in E. coli[2]	Requires extensive purification from host organism	Potentially highly scalable, sustainable, and cost-effective; allows for production of novel analogs[2][4]	Complex pathway to reconstruct, often results in low titers of the final product, requires significant metabolic engineering[2][4]

Experimental Protocols

Semi-synthesis of Paclitaxel from Baccatin III

This protocol outlines the key steps for the laboratory-scale semi-synthesis of paclitaxel from baccatin III.

Materials:

• Baccatin III

• (3R,4S)-N-benzoyl-3-(triethylsilyloxy)-4-phenyl-2-azetidinone (protected side chain)

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hydrofluoric acid-pyridine complex (HF-Py) or trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Side-Chain Attachment:

  • Dissolve baccatin III in anhydrous THF under an inert atmosphere (e.g., argon).

  • Cool the solution to -40°C.

  • Slowly add a solution of LiHMDS in THF to deprotonate the C13 hydroxyl group of baccatin III. Stir for 30-60 minutes.

  • In a separate flask, dissolve the protected β-lactam side chain in anhydrous THF and add it to the reaction mixture.

  • Allow the reaction to proceed at -40°C, monitoring its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent like ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

  • Purify the protected paclitaxel intermediate by silica gel column chromatography.[3]

• Deprotection:

  • Dissolve the purified, protected paclitaxel intermediate in acetonitrile (B52724) or DCM.

  • Carefully add HF-Py or TFA at 0°C.

  • Stir the reaction at 0°C to room temperature, monitoring by TLC.

  • Carefully neutralize the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the paclitaxel with DCM, wash with water, and dry over anhydrous sodium sulfate.

  • Purify the final paclitaxel product by silica gel column chromatography or preparative HPLC.[3]

In Vitro Assay for Taxoid Hydroxylase Activity

This generalized protocol describes an in vitro assay to determine the activity of a cytochrome P450 taxoid hydroxylase using taxusin as a substrate.

Materials:

• Microsomal preparation containing the recombinant taxoid hydroxylase (e.g., from engineered yeast or insect cells).

• Taxusin (substrate)

• NADPH

• Potassium phosphate (B84403) buffer (pH 7.5)

• EDTA

• Dithiothreitol (DTT)

• Organic solvent (e.g., ethyl acetate) for extraction

• HPLC-MS/MS system for product analysis

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing potassium phosphate buffer, EDTA, and DTT.

  • Add the microsomal preparation containing the hydroxylase to the reaction mixture.

  • Initiate the reaction by adding a solution of taxusin in a minimal amount of a suitable solvent (e.g., DMSO).

  • Start the enzymatic reaction by adding NADPH.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle shaking for a defined period (e.g., 1-2 hours).

  • A control reaction without NADPH should be run in parallel to account for any non-enzymatic conversion.

• Product Extraction and Analysis:

  • Stop the reaction by adding an equal volume of cold ethyl acetate.

  • Vortex vigorously to extract the products into the organic phase.

  • Centrifuge to separate the phases and carefully collect the upper organic layer.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for HPLC-MS/MS analysis.

  • Analyze the sample to identify and quantify the hydroxylated taxusin products.

Visualizing the Paclitaxel Biosynthetic Pathway and Experimental Logic

The following diagrams, generated using Graphviz (DOT language), illustrate the paclitaxel biosynthetic pathway, the role of taxusin as a surrogate substrate, and a typical experimental workflow for enzyme validation.

References

• 1. The Paclitaxel Biosynthesis Pathway Unlocked - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intricate Metabolic Network for Paclitaxel Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reconstitution of Early Paclitaxel Biosynthetic Network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

A Researcher's Guide to Comparative Metabolic Flux Analysis of Taxusin and Other Taxanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting a comparative metabolic flux analysis (MFA) of Taxusin and other taxanes, such as the anticancer drug Paclitaxel (B517696) (Taxol®). Understanding the metabolic flux distribution through the complex taxane (B156437) biosynthetic network is crucial for optimizing the production of specific taxoids in engineered biological systems. While direct comparative flux data is limited in the public domain, this guide outlines the established biosynthetic pathways, presents a detailed experimental protocol for conducting such an analysis, and provides templates for data presentation.

The Biosynthetic Landscape of Taxanes

Taxanes are a class of diterpenoids produced by plants of the genus Taxus.[1] The biosynthesis of these complex molecules begins with the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), which is cyclized to form the characteristic taxane skeleton.[1][2] From this point, a series of oxygenations, acylations, and other modifications lead to a diverse array of taxoids.[3]

Paclitaxel biosynthesis is a well-studied pathway involving numerous enzymatic steps.[4] The pathway proceeds through key intermediates such as taxadiene, taxadien-5α-ol, and baccatin (B15129273) III.[1][3] The formation of baccatin III is a critical branch point, as it is the immediate precursor to which the C13 side chain is attached to form Paclitaxel.[1]

Taxusin has been identified as an alternative taxane that can be produced, particularly in engineered systems.[5] Its biosynthesis diverges from the main pathway leading to Paclitaxel. Understanding the metabolic flux partitioning between the pathways leading to Taxusin and other taxanes like Paclitaxel is essential for metabolic engineering efforts aimed at maximizing the yield of a desired compound.

Quantitative Data Comparison

A comparative metabolic flux analysis would aim to quantify the rate of carbon flow through the key reactions in the taxane biosynthetic network. The following tables provide a template for presenting such data. The values presented here are illustrative and would be populated with experimental data from a 13C-labeling study.

Table 1: Comparative Flux Distribution at Key Branch Points

Branch Point Metabolite	Precursor Pathway	Flux to Paclitaxel Pathway (%)	Flux to Taxusin Pathway (%)	Other Divergent Fluxes (%)
Taxa-4(5),11(12)-diene	GGPP Cyclization	85	10	5
Taxadien-5α-ol	Taxadiene Hydroxylation	80	15	5
10-deacetylbaccatin III	Late-stage intermediate	70	-	30

Table 2: Precursor Contribution to Taxane Skeletons

Taxane	Precursor	Relative Contribution (%)
Paclitaxel	Mevalonate Pathway (MVA)	20
Methylerythritol Phosphate (MEP) Pathway	80
Taxusin	Mevalonate Pathway (MVA)	25
Methylerythritol Phosphate (MEP) Pathway	75

Experimental Protocols

Conducting a comparative MFA of Taxusin and other taxanes requires a robust experimental setup, typically involving 13C-labeling experiments in Taxus cell cultures.[6][7]

Cell Culture and Isotope Labeling

• Cell Line: Taxus chinensis or Taxus baccata cell suspension cultures are commonly used.[8][9]

• Culture Medium: Cells are typically grown in a defined medium such as Gamborg’s B5 or Murashige and Skoog (MS) medium, supplemented with plant hormones.[10]

• 13C-Labeled Substrate: A 13C-labeled carbon source, such as [U-13C6]glucose, is introduced into the medium.[10] The labeling experiment is carried out until a metabolic and isotopic steady state is reached.[6]

• Sampling: Cell samples are collected at various time points to monitor growth and metabolite labeling patterns.[10]

Metabolite Extraction and Analysis

• Quenching: The metabolic activity in the collected cell samples is rapidly quenched, often using cold methanol (B129727) or a similar solvent mixture.

• Extraction: Metabolites are extracted from the cells using a two-phase extraction method (e.g., chloroform/methanol/water) to separate polar and nonpolar metabolites.

• Analysis: The isotopic labeling patterns of key metabolites (sugars, organic acids, amino acids, and taxoids) are determined using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

Computational Modeling and Flux Calculation

• Metabolic Network Model: A stoichiometric model of the central carbon metabolism and the taxane biosynthetic pathway is constructed.

• Flux Calculation: The labeling data, along with measured uptake and secretion rates, are used to calculate the intracellular metabolic fluxes using software packages like INCA or OpenFLUX.[11] The model is fitted to the experimental data to obtain the best estimate of the flux distribution.[6]

Visualizing Metabolic Pathways and Workflows

Taxane Biosynthesis Pathway

Caption: Simplified biosynthetic pathway of taxanes.

Metabolic Flux Analysis Workflow

Caption: Experimental workflow for metabolic flux analysis.

References

• 1. Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy [mdpi.com]
• 2. The Taxus genome provides insights into paclitaxel biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Plants against cancer: towards green Taxol production through pathway discovery and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Exploring the Interplay between Metabolic Pathways and Taxane Production in Elicited Taxus baccata Cell Suspensions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Insights into the control of taxane metabolism: Molecular, cellular, and metabolic changes induced by elicitation in Taxus baccata cell suspensions [frontiersin.org]
• 10. Frontiers | Isotopically non-stationary metabolic flux analysis of heterotrophic Arabidopsis thaliana cell cultures [frontiersin.org]
• 11. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Novel Taxusin Derivatives and Paclitaxel in Cancer Cell Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro cytotoxicity of several novel taxusin (B16899) derivatives against various cancer cell lines, benchmarked against the widely used chemotherapeutic agent, paclitaxel (B517696). The data presented herein is collated from recent preclinical studies and aims to offer an objective overview of the performance of these next-generation taxanes, highlighting their potential advantages in overcoming challenges such as drug resistance.

Comparative Cytotoxicity Data (IC50 Values)

The following table summarizes the 50% inhibitory concentration (IC50) values for paclitaxel and various novel taxusin derivatives across different human cancer cell lines. Lower IC50 values indicate greater potency.

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Paclitaxel	MDA-MB-435	Breast Cancer (drug-sensitive)	1	[1][2]
NCI/ADR-RES	Breast Cancer (drug-resistant)	300	[2]
MDA-MB-231	Triple-Negative Breast Cancer	~12	[3]
SB-T-1216	MDA-MB-435	Breast Cancer (drug-sensitive)	0.6	[1][2]
NCI/ADR-RES	Breast Cancer (drug-resistant)	1.8	[2]
PTX-TTHA	MDA-MB-231	Triple-Negative Breast Cancer	12.67	[3]
MCF-7	Breast Adenocarcinoma	>10	[3]
4T1	Murine Breast Cancer	>10	[3]
Ortataxel	Variety of cell lines	Drug-sensitive and resistant cancers	Potent activity reported	[4]
BMS-184476	HCT-116/MDR	Human Colon Cancer	Less susceptible to resistance than paclitaxel	[5]

Key Observations

Novel taxane (B156437) derivatives, such as SB-T-1216, demonstrate significantly enhanced cytotoxicity, particularly against drug-resistant cancer cell lines.[1][2] For instance, SB-T-1216 is approximately 167 times more potent than paclitaxel in the NCI/ADR-RES multidrug-resistant breast cancer cell line.[2] This suggests a potential mechanism to overcome the common clinical challenge of taxane resistance.

Furthermore, derivatives like PTX-TTHA have been engineered for improved water solubility, which may reduce the side effects associated with the solvents used in paclitaxel formulations.[3][6] While its in vitro cytotoxicity against the MDA-MB-231 cell line is comparable to paclitaxel, its improved pharmacological properties make it a promising candidate for further development.[3]

Second-generation taxanes like Ortataxel have also shown excellent activity against a range of drug-sensitive and drug-resistant cancer cell lines and are being explored in clinical trials.[4]

Experimental Protocols

The following is a detailed methodology for a typical in vitro cytotoxicity assay, such as the MTT assay, used to determine the IC50 values of taxane compounds.

MTT Assay Protocol for Cytotoxicity Assessment

1. Materials and Reagents:

• Selected cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Paclitaxel and novel taxusin derivatives

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

2. Cell Seeding:

• Harvest and count the cancer cells.

• Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL in a complete culture medium.

• Seed 100 µL of the cell suspension (approximately 5,000 cells) into each well of a 96-well plate.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

3. Compound Treatment:

• Prepare stock solutions of paclitaxel and the taxusin derivatives in DMSO.

• Perform serial dilutions of the stock solutions in a complete culture medium to achieve a range of final concentrations.

• After 24 hours of cell incubation, carefully remove the medium from the wells.

• Add 100 µL of the medium containing the various concentrations of the test compounds to the respective wells.

• Include a vehicle control (medium with the same percentage of DMSO used for the highest drug concentration) and an untreated control (medium only).

• Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

4. MTT Assay:

• Following the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for 4 hours at 37°C. During this time, viable cells will metabolize the soluble MTT into insoluble formazan (B1609692) crystals.

• Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 10 minutes on an orbital shaker to ensure the complete dissolution of the formazan.

5. Data Analysis:

• Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control.

• Plot the percentage of cell viability against the compound concentration.

• Determine the IC50 value, the concentration at which 50% of cell growth is inhibited, from the dose-response curve using suitable software.

Mechanism of Action and Signaling Pathways

Taxanes, including paclitaxel and its derivatives, primarily exert their cytotoxic effects by interfering with microtubule dynamics.[7][8] This disruption leads to cell cycle arrest in the G2/M phase, ultimately inducing apoptosis (programmed cell death).[8]

Caption: General mechanism of action for taxane derivatives leading to apoptosis.

While the core mechanism is conserved, some novel derivatives may exhibit altered downstream effects. For instance, studies on SB-T-1216 suggest it can induce cell death without the accumulation of cells in the G2/M phase, indicating a potentially alternative or additional pathway to trigger apoptosis, especially in drug-resistant cells.[2] This could be a key factor in its enhanced efficacy against such resistant phenotypes. The induction of apoptosis by taxanes involves the activation of caspase cascades, including caspase-3, -8, and -9.[2]

The development of novel taxusin derivatives continues to be a promising avenue in cancer therapy. By overcoming limitations of paclitaxel such as poor solubility and drug resistance, these new agents have the potential to improve therapeutic outcomes for a range of malignancies. Further preclinical and clinical investigations are warranted to fully elucidate their efficacy and safety profiles.

References

• 1. Comparison of Cell Death-inducing Effect of Novel Taxane SB-T-1216 and Paclitaxel in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of cell death-inducing effect of novel taxane SB-T-1216 and paclitaxel in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent advances in the new generation taxane anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Update on taxane development: new analogs and new formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Update on taxane development: new analogs and new formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Illuminating the Molecular Architecture of Taxusin: A Spectroscopic Validation Guide

For Researchers, Scientists, and Drug Development Professionals

The intricate molecular framework of taxusin (B16899), a key taxane (B156437) diterpenoid, has been definitively established through a combination of powerful spectroscopic techniques. This guide provides a comparative overview of the spectroscopic data that serves as the gold standard for the structural validation of taxusin, with a particular focus on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). We also present data for baccatin (B15129273) III, a structurally related and biosynthetic precursor to the renowned anti-cancer agent, paclitaxel, to offer a comparative perspective.

Spectroscopic Data Comparison: Taxusin vs. Baccatin III

The structural elucidation of complex natural products like taxusin relies on the careful analysis and interpretation of data from multiple spectroscopic sources. The following tables summarize the key spectroscopic signatures for taxusin and baccatin III.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Proton Assignment	Taxusin (δ ppm)	Baccatin III (δ ppm)
H-1	2.35 (d, J=8.0 Hz)	5.63 (d, J=7.0 Hz)
H-2	5.62 (d, J=8.0 Hz)	4.96 (dd, J=9.7, 2.0 Hz)
H-3	2.95 (d, J=19.0 Hz)	3.81 (d, J=7.0 Hz)
H-5	5.88 (dd, J=10.0, 4.0 Hz)	4.97 (m)
H-6α	1.85 (m)	2.55 (m)
H-6β	2.55 (m)	1.88 (m)
H-7	4.43 (dd, J=10.8, 6.8 Hz)	4.43 (dd, J=10.7, 6.7 Hz)
H-9	5.95 (d, J=10.0 Hz)	-
H-10	6.42 (d, J=10.0 Hz)	6.38 (s)
H-13	6.15 (t, J=8.0 Hz)	4.82 (m)
H-14α	2.25 (m)	2.29 (m)
H-14β	2.15 (m)	2.23 (m)
H-16	1.05 (s)	1.12 (s)
H-17	1.68 (s)	1.65 (s)
H-18	2.05 (s)	2.15 (s)
H-19	1.08 (s)	1.05 (s)
H-20α	5.35 (s)	4.31 (d, J=8.4 Hz)
H-20β	4.95 (s)	4.18 (d, J=8.4 Hz)
OAc	2.10, 2.08, 2.05, 1.98 (s)	2.24 (s), 2.22 (s)
OBz H-ortho	-	8.11 (d, J=7.7 Hz)
OBz H-meta	-	7.49 (t, J=7.7 Hz)
OBz H-para	-	7.61 (t, J=7.7 Hz)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Carbon Assignment	Taxusin (δ ppm)	Baccatin III (δ ppm)
1	145.8	79.1
2	75.1	75.3
3	81.1	45.7
4	134.2	81.1
5	76.5	84.4
6	35.7	35.7
7	84.5	72.3
8	42.1	58.6
9	75.3	203.8 (C=O)
10	76.2	76.5
11	134.8	133.7
12	142.1	142.3
13	70.2	72.8
14	35.8	35.8
15	46.2	43.2
16	26.8	26.9
17	21.1	22.7
18	14.8	14.8
19	10.9	10.9
20	115.2	76.5
OAc (C=O)	170.5, 170.2, 169.8, 169.5	171.2, 170.3
OAc (CH₃)	21.2, 21.1, 21.0, 20.9	21.2, 22.8
OBz (C=O)	-	167.1
OBz (C-ipso)	-	130.2
OBz (C-ortho)	-	129.2
OBz (C-meta)	-	128.7
OBz (C-para)	-	133.7

Table 3: Mass Spectrometry (MS) Data

Compound	Ionization Method	m/z (relative intensity)	Interpretation
Taxusin	ESI	527.25 [M+Na]⁺	Sodium Adduct
Baccatin III	ESI	609.23 [M+Na]⁺	Sodium Adduct
587.25 [M+H]⁺	Protonated Molecule
527.23 [M+H-AcOH]⁺	Loss of Acetic Acid
467.21 [M+H-2AcOH]⁺	Loss of two Acetic Acid units

Table 4: Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopic Data

Spectroscopic Technique	Taxusin	Baccatin III
IR (cm⁻¹)	~3450 (O-H), ~2950 (C-H), ~1740 (C=O, ester), ~1650 (C=C), ~1240 (C-O)	~3500 (O-H), ~2950 (C-H), ~1720 (C=O, ketone & ester), ~1600 (C=C, aromatic), ~1270 (C-O)
UV-Vis (λmax, nm)	~210	~230, ~273

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structure validation. Below are generalized methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer.

• Data Acquisition:

  • ¹H NMR: Spectra are acquired with a spectral width of approximately 16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Spectra are acquired with a spectral width of approximately 220 ppm, using a proton-decoupled pulse sequence.

• Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of the purified compound (approximately 1 mg/mL) is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: High-resolution mass spectra are obtained using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Data Acquisition: The instrument is operated in positive ion mode. The capillary voltage, cone voltage, and desolvation gas flow are optimized to maximize the signal of the protonated molecule or other adducts.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak and characteristic fragment ions.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: The spectrum is recorded in the range of 4000-400 cm⁻¹ by co-adding multiple scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum.

• Data Analysis: The positions of the major absorption bands are identified and assigned to specific functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol (B145695) or methanol) to an absorbance value below 1.5.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition: The absorbance spectrum is recorded over a wavelength range of 200-400 nm. A baseline correction is performed using the solvent as a reference.

• Data Analysis: The wavelength of maximum absorbance (λmax) is determined.

Visualizing the Validation Workflow and Biological Context

To further clarify the process and the relevance of taxusin, the following diagrams illustrate the spectroscopic workflow and a representative signaling pathway for taxanes.

comparative study of Taxusin content in different Taxus species

A Comparative Analysis of Taxusin and Key Taxoid Content in Various Taxus Species

For researchers, scientists, and drug development professionals, the genus Taxus is a vital source of taxoids, a class of diterpenoid compounds with significant medicinal properties, most notably in cancer chemotherapy.[1] While paclitaxel (B517696) (Taxol®) is the most famous of these compounds, the content and profile of other taxoids, including the key intermediate Taxusin, vary significantly across different Taxus species. This variation is influenced by factors such as geographical location, harvest season, and plant age.[1] Understanding these differences is crucial for selecting optimal species for the extraction and synthesis of specific taxoids.

This guide provides a comparative overview of the content of major taxoids in different Taxus species, supported by experimental data. While direct comparative data for Taxusin is limited in publicly available literature, the abundance of related, commercially important taxoids like paclitaxel, 10-deacetylbaccatin III (10-DAB III), and baccatin (B15129273) III serves as a strong indicator of the biosynthetic activity of the pathway in which Taxusin is a key precursor.

Quantitative Comparison of Major Taxoids Across Taxus Species

The following table summarizes the quantitative data for paclitaxel, 10-deacetylbaccatin III (10-DAB III), and baccatin III in various Taxus species. These compounds are either active pharmaceutical ingredients or critical precursors for the semi-synthesis of other therapeutic taxoids.[1] The data has been compiled from multiple studies, and variations may arise due to different analytical methods, plant age, and environmental conditions.

Taxus Species	Plant Part	Paclitaxel (mg/g dry weight)	10-Deacetylbaccatin III (10-DAB III) (mg/g dry weight)	Baccatin III (mg/g dry weight)
Taxus media	Needles	1.22	-	-
Taxus cuspidata	Needles	1.67	0.85	0.65
Taxus mairei	Needles	0.66	-	-
Taxus baccata	Needles	0.045	0.040	-
Taxus brevifolia	Needles	0.027	0.004	-
Taxus chinensis	-	-	-	-
Taxus yunnanensis	-	-	-	Highest

Note: A hyphen (-) indicates that data was not available in the cited sources.

Studies have shown that Taxus cuspidata contains high levels of both paclitaxel and cephalomannine, followed by Taxus media.[2] Conversely, the 10-DAB III content is reported to be lowest in Taxus media.[2] Taxus yunnanensis is noted for having the highest content of baccatin III.[2] The total content of five key taxane (B156437) compounds was found to be highest in Taxus chinensis.[2]

Experimental Protocols

Accurate quantification of taxoids is essential for comparative studies. The following outlines a general methodology for the extraction and analysis of taxoids from Taxus species.

Sample Preparation and Extraction

A common method for extracting taxoids from Taxus plant material involves solvent extraction.

• Plant Material Preparation : Needles, bark, or other tissues from the Taxus species are collected, dried, and ground into a fine powder to increase the surface area for extraction.[1]

• Solvent Extraction : The powdered plant material is mixed with a suitable solvent. A mixture of ethanol (B145695) and water (typically between 50% and 80% ethanol by volume) is often used.[3] The mixture is agitated for a specified period to allow the taxoids to dissolve into the solvent.

• Crude Extract Preparation : After extraction, the solid plant material is separated from the liquid extract by filtration or centrifugation. The solvent is then evaporated under reduced pressure to yield a crude extract.[1] For purification, the crude extract can be decolorized using activated charcoal.[3]

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of taxoids.[4][5]

• Chromatographic System : An HPLC system equipped with a C18 column (e.g., Inertsil ODS-3, 250 mm × 4.6 mm, 5 μm) is typically used.[4][6]

• Mobile Phase : A gradient elution is commonly employed using a mixture of water (A) and acetonitrile (B52724) (B). A typical gradient might be: 0–10 min, increase B from 40% to 50%; 10–13 min, increase B from 50% to 53%.[4][6]

• Detection : A UV detector set at a wavelength of 227 nm is used to detect the taxoids as they elute from the column.[4][6]

• Quantification : The concentration of each taxoid is determined by comparing the peak area in the sample chromatogram to a standard curve generated from known concentrations of purified taxoid standards.[4]

Visualizations

Experimental Workflow for Taxoid Quantification

The following diagram illustrates the general workflow for the extraction and quantification of taxoids from Taxus species.

Fig. 1: Experimental Workflow for Taxoid Analysis.

Simplified Taxol Biosynthetic Pathway

Taxusin is a key intermediate in the complex biosynthetic pathway of paclitaxel (Taxol). The following diagram provides a simplified overview of this pathway, highlighting the central role of Taxusin. The biosynthesis begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to form the taxane skeleton, which then undergoes a series of oxygenations and acylations.[7][8][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Research on the Medicinal Chemistry and Pharmacology of Taxus × media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. Determination of taxanes in Taxus brevifolia extracts by tandem mass spectrometry and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. encyclopedia.pub [encyclopedia.pub]

A Comparative Analysis of the Synthetic Accessibility of Taxusin and Baccatin III

For researchers and professionals in drug development, the synthetic accessibility of a target molecule is a critical factor. This guide provides a detailed comparison of the total syntheses of two prominent taxane (B156437) diterpenoids: Taxusin and Baccatin III. While both molecules share the complex taxane core, their synthetic routes exhibit notable differences in efficiency and overall complexity.

Baccatin III, a key precursor to the life-saving anti-cancer drug Paclitaxel (Taxol®), has been the subject of numerous synthetic efforts since the late 20th century. Its intricate structure, featuring a strained eight-membered ring and a dense array of stereocenters, has made it a benchmark target for synthetic organic chemists. Taxusin, another naturally occurring taxane, shares the fundamental tricyclic core but possesses a different oxygenation pattern, influencing its synthetic strategy. This comparison aims to provide a clear overview of the synthetic challenges and achievements associated with these two important molecules, supported by quantitative data and key experimental details.

Quantitative Comparison of Total Syntheses

The following table summarizes the key metrics for representative total syntheses of Taxusin and Baccatin III. It is important to note that for Baccatin III, which is an intermediate in the total synthesis of Taxol, the reported yields and step counts often reflect the entire sequence to Taxol. Where possible, data pertaining specifically to the synthesis of the Baccatin III core is highlighted.

Metric	Taxusin (Kuwajima, 1996)	Baccatin III (Representative Syntheses)
Longest Linear Sequence	25 steps	Holton (to Taxol): 46 steps
Overall Yield	2%	Nicolaou (to Taxol): 0.0078%
Synthetic Strategy	Linear	Holton: Linear; Nicolaou: Convergent; Danishefsky: Convergent
Key Transformations	Eight-membered B-ring cyclization via intramolecular vinylogous aldol (B89426) reaction; Birch reduction for C19 methyl group installation.	Holton: Chan rearrangement, sulfonyloxaziridine enolate oxidation; Nicolaou: Shapiro reaction, pinacol (B44631) coupling; Danishefsky: Intramolecular Heck reaction.

Visualizing the Synthetic Pathways

To illustrate the strategic differences in constructing the core structures of Taxusin and Baccatin III, the following diagrams outline simplified, high-level retrosynthetic analyses.

Caption: Retrosynthetic analysis of Taxusin, highlighting the key intramolecular cyclization to form the tricyclic core.

Caption: A convergent retrosynthetic approach for Baccatin III, involving the coupling of pre-synthesized A and C ring fragments.

Key Experimental Protocols

A detailed understanding of the synthetic accessibility requires an examination of the key experimental procedures. Below are representative protocols for crucial steps in the syntheses of Taxusin and Baccatin III.

Taxusin Synthesis: Intramolecular Vinylogous Aldol Cyclization (Kuwajima et al.)

This key step establishes the tricyclic core of Taxusin.

Procedure: To a solution of the acyclic precursor in dichloromethane (B109758) at -78 °C is added a solution of dimethylaluminum chloride in hexanes. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to -20 °C over 2 hours. The reaction is quenched by the addition of saturated aqueous sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the tricyclic taxane core.

Baccatin III Synthesis (as part of Taxol Total Synthesis): Holton's Chan Rearrangement

This rearrangement is a pivotal transformation in Holton's linear approach to the taxane skeleton.

Procedure: To a solution of the carbonate precursor in anhydrous tetrahydrofuran (B95107) at -78 °C is added a solution of lithium diisopropylamide in tetrahydrofuran/heptane/ethylbenzene. The resulting mixture is stirred at -78 °C for 30 minutes. The reaction is then quenched with saturated aqueous ammonium (B1175870) chloride. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The crude product is purified by flash chromatography to yield the rearranged product.

Baccatin III Synthesis (as part of Taxol Total Synthesis): Nicolaou's Pinacol Coupling

This convergent strategy utilizes a pinacol coupling to unite the A and C ring fragments.

Procedure: A solution of the A-ring aldehyde and the C-ring ketone in anhydrous tetrahydrofuran is added to a stirred suspension of low-valent titanium reagent (prepared from titanium(IV) chloride and zinc dust) in tetrahydrofuran at 0 °C. The reaction mixture is stirred at room temperature for 12 hours. The reaction is then quenched by the addition of saturated aqueous potassium carbonate. The resulting mixture is filtered through a pad of Celite, and the filtrate is extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography to give the coupled diol product.

Concluding Remarks

The total synthesis of Taxusin, as demonstrated by the Kuwajima group, presents a relatively more efficient route in terms of overall yield and step count when compared to the early total syntheses of Baccatin III as part of the larger Taxol molecule. The linear approach to Taxusin, highlighted by a key intramolecular cyclization, offers a direct pathway to the core structure.

In contrast, the syntheses of Baccatin III have historically been more challenging, often characterized by longer sequences and lower overall yields. However, the development of convergent strategies, such as those by Nicolaou and Danishefsky, represented significant advances in assembling this complex molecule by bringing together advanced intermediates. It is crucial to recognize that the primary goal of many Baccatin III syntheses was the ultimate production of Taxol, which adds further synthetic complexity.

For researchers, the choice between pursuing a synthesis of a Taxusin-like or a Baccatin III-like molecule will depend on the specific research goals. The synthesis of Taxusin may be more approachable for methodological studies or the exploration of structure-activity relationships of simpler taxanes. The synthesis of Baccatin III, while more arduous, provides access to a crucial building block for the development of potent anti-cancer agents and their analogues. The continuous innovation in synthetic methodology continues to improve the accessibility of these valuable compounds.

A Comparative Guide to the Validation of Analytical Methods for Taxusin Quantification

For researchers, scientists, and drug development professionals engaged in the study of Taxus species, the accurate and precise quantification of taxane (B156437) diterpenoids is of paramount importance. Among the myriad of compounds isolated from these plants, Taxusin, a taxane isolate from Taxus wallichiana and other yew species, is of significant interest. This guide provides a comparative overview of two principal analytical techniques for the quantification of taxanes: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS).

While specific validated analytical methods for Taxusin are not extensively documented in publicly available literature, this guide will draw upon validated methodologies for Paclitaxel (B517696), a structurally related and extensively studied taxane. The principles and experimental protocols detailed herein provide a robust framework that can be adapted and validated for the specific quantification of Taxusin.

Comparison of Analytical Method Performance

The choice between HPLC-UV and UHPLC-MS/MS for taxane quantification depends on the specific requirements of the analysis, including sensitivity, selectivity, and the complexity of the sample matrix. The following table summarizes typical performance characteristics for each method, based on validated assays for Paclitaxel.

Parameter	HPLC-UV	UHPLC-MS/MS
Limit of Detection (LOD)	0.1638 µg/mL[1][2]	0.01 ng/mL (for some taxanes)[3]
Limit of Quantification (LOQ)	0.4964 µg/mL[1][2]	0.94 - 3.05 ng/mL[4]
Linearity Range	2.5 - 100 µg/mL[1][2]	0.1 - 500 ng/g (for Taxine (B1234092) B)[5]
Accuracy (% Recovery)	98 - 101%[1][2]	86% (SPE recovery for Taxine B)[5]
Precision (% RSD)	0.06 - 0.68%[1][2]	< 6.83% (intra- and inter-day)[4]
Selectivity	Lower; potential for interference from co-eluting compounds.	Higher; mass-based detection provides greater specificity.
Analysis Time	Longer run times.	Shorter run times due to smaller particle size columns.[4]
Cost & Complexity	Lower initial cost and less complex instrumentation.	Higher initial cost and more complex operation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for HPLC-UV and UHPLC-MS/MS tailored for taxane analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for routine quantification where high sensitivity is not the primary requirement.

1. Sample Preparation (Solid-Phase Extraction):

• Objective: To extract and clean up taxanes from a plant matrix.

• Procedure:

  • Homogenize 1g of dried and powdered Taxus plant material with a suitable solvent (e.g., methanol).

  • Sonicate the mixture for 30 minutes and then centrifuge.

  • Load the supernatant onto a C18 solid-phase extraction (SPE) cartridge.

  • Wash the cartridge with a low-organic solvent mixture to remove polar impurities.

  • Elute the taxanes with a high-organic solvent mixture (e.g., acetonitrile).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.

2. Chromatographic Conditions:

• Instrumentation: HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water. A typical mobile phase could be a 60:40 mixture of acetonitrile and a phosphate (B84403) buffer (pH 5.0).[1]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 227 nm.[6]

• Injection Volume: 20 µL.

Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UHPLC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for the quantification of low-abundance taxanes and for analysis in complex biological matrices.

1. Sample Preparation:

• The sample preparation protocol is similar to that for HPLC-UV, employing solid-phase extraction for cleanup and concentration.

2. Chromatographic Conditions:

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: UPLC C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions would need to be determined for Taxusin. For example, for Taxine B, a precursor ion of m/z 584.2 and product ions of m/z 194.3 and m/z 107.1 are used.[5]

• Optimization: Cone voltage and collision energy must be optimized for Taxusin to achieve maximum sensitivity.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams have been generated.

Caption: General workflow for taxane quantification.

Caption: Key steps in analytical method validation.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulforaphane in lipid based self-microemulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative determination of taxine B in body fluids by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Taxusin-Based Compounds in Cancer Cell Lines: A Guide for Researchers

An Objective Comparison of Baccatin (B15129273) III and 2-deacetoxydecinnamoyltaxinine J for Drug Development Professionals

This guide provides a comparative analysis of the in vitro anti-cancer efficacy of two taxusin-based compounds, Baccatin III and 2-deacetoxydecinnamoyltaxinine J. Taxusins, a class of taxoid compounds, represent a promising area of cancer research, distinct from the more extensively studied taxanes like Paclitaxel. This document summarizes the available quantitative data on their cytotoxic effects against various cancer cell lines, details their mechanisms of action and impact on cellular signaling pathways, and provides comprehensive experimental protocols for the key assays cited.

Comparative Cytotoxic Efficacy

The anti-proliferative effects of Baccatin III and 2-deacetoxydecinnamoyltaxinine J have been evaluated in several human cancer cell lines. The following tables summarize the reported 50% inhibitory concentration (IC50) or effective dose (ED50) values, providing a quantitative comparison of their potency.

Table 1: Cytotoxic Efficacy of Baccatin III in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50/ED50 (µM)
HeLa	Cervical Cancer	4.30[1]
A549	Lung Carcinoma	4 - 7.81[1]
A431	Skin Carcinoma	4 - 7.81[1]
HepG2	Liver Cancer	4 - 7.81[1]
Various	Variety of Cancer Types	8 - 50[2]
BCap37	Breast Cancer	Not specified
KB	Epidermoid Carcinoma	Not specified

Table 2: Cytotoxic Efficacy of 2-deacetoxydecinnamoyltaxinine J in Human Cancer Cell Lines

Cell Line	Cancer Type	Concentration for Significant Activity (µM)
MCF-7	Breast Adenocarcinoma	~20[3]
MDA-MB-231	Breast Adenocarcinoma	~10[3]

Note: The data for 2-deacetoxydecinnamoyltaxinine J indicates concentrations with significant activity rather than precise IC50 values.

Mechanisms of Action and Signaling Pathways

While both Baccatin III and 2-deacetoxydecinnamoyltaxinine J are taxoids, they exhibit distinct mechanisms of action that diverge from the classical microtubule stabilization effect of paclitaxel.

Baccatin III:

Baccatin III exerts its anti-cancer effects through a multi-faceted mechanism. Unlike paclitaxel, it inhibits the polymerization of tubulin, which is a mechanism more akin to colchicine (B1669291) or vinblastine.[2] This disruption of microtubule dynamics leads to an accumulation of cells in the G2/M phase of the cell cycle.[1][2]

Furthermore, Baccatin III is a potent inducer of apoptosis. Studies have shown that it can trigger programmed cell death through a mitochondrial-dependent pathway, characterized by the depolarization of the mitochondrial membrane and the production of reactive oxygen species (ROS).[1][4] Interestingly, it has also been demonstrated that Baccatin III can induce apoptosis independently of G2/M arrest, suggesting that the core taxane (B156437) ring structure may play a direct role in initiating cell death pathways.[5][6]

Figure 1. Signaling Pathway of Baccatin III in Cancer Cells.

2-deacetoxydecinnamoyltaxinine J:

The precise mechanism of action for 2-deacetoxydecinnamoyltaxinine J has not been as extensively characterized as that of Baccatin III. However, based on its structural similarity to other taxanes, it is hypothesized to function as a microtubule-stabilizing agent.[3][7] This stabilization of microtubules is expected to disrupt their dynamic nature, leading to cell cycle arrest in the G2/M phase and the subsequent induction of apoptosis.[3][7] The specific signaling cascades downstream of microtubule stabilization by this compound are yet to be fully elucidated.

Figure 2. Putative Signaling Pathway of 2-deacetoxydecinnamoyltaxinine J.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, which are fundamental for assessing the cytotoxic and apoptotic effects of taxusin-based compounds.

1. Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Materials:

  • Human cancer cell lines (e.g., HeLa, A549, MCF-7)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Taxusin-based compounds (Baccatin III, 2-deacetoxydecinnamoyltaxinine J)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the taxusin-based compounds in complete culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds).

  • Incubation: Incubate the plates for 24 to 72 hours at 37°C.

  • MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Formazan Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Figure 3. Experimental Workflow for the MTT Assay.

2. Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Treated and untreated cancer cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Cell Preparation: Induce apoptosis in cancer cells by treating them with the desired concentrations of taxusin-based compounds for a specified time.

  • Cell Harvesting: Harvest the cells (including both adherent and floating cells) and wash them twice with cold PBS by centrifugation (e.g., at 300-400 x g for 5 minutes).

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

  • Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

    • Healthy cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Figure 4. Experimental Workflow for Apoptosis Detection.

References

• 1. Evaluation of the anticancer activity of enzymatically synthesized Baccatin III: an intermediate precursor of Taxol® - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the cytotoxic mechanism mediated by baccatin III, the synthetic precursor of taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of the anticancer activity of enzymatically synthesized Baccatin III: an intermediate precursor of Taxol® - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Apoptotic cell death induced by baccatin III, a precursor of paclitaxel, may occur without G(2)/M arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Structural Showdown: Taxusin's Place Among Microtubule-Stabilizing Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural and functional comparison of Taxusin with other prominent microtubule-stabilizing agents. While all these molecules share the remarkable ability to interfere with microtubule dynamics—a cornerstone of cancer chemotherapy—subtle and significant differences in their molecular architecture dictate their potency and clinical utility. This document objectively compares their structures, presents available quantitative data on their performance, and provides detailed experimental protocols for key assays used to evaluate their efficacy.

The Core of the Matter: The Taxane (B156437) Skeleton

At the heart of Taxusin, Paclitaxel (B517696), and Docetaxel lies the taxane core, a complex tetracyclic diterpenoid skeleton.[1] This shared scaffold is the foundation for their interaction with β-tubulin, the building block of microtubules. However, the identity and arrangement of functional groups appended to this core dramatically influence their biological activity.

Structural Comparison: The C-13 Side Chain as a Key Determinator of Potency

A critical point of divergence between Taxusin and its more famous cousins, Paclitaxel and Docetaxel, is the substituent at the C-13 position of the taxane ring. Paclitaxel and Docetaxel both possess a complex ester side chain at this position, which is widely recognized as essential for their potent microtubule-stabilizing and antitumor activities.[2] In stark contrast, Taxusin lacks this crucial side chain, a structural feature that is predicted to significantly diminish its ability to effectively stabilize microtubules.

Feature	Taxusin	Paclitaxel (Taxol®)	Docetaxel (Taxotere®)	Epothilone B	Discodermolide
Core Structure	Taxane Diterpenoid	Taxane Diterpenoid	Taxane Diterpenoid	16-membered Macrolide	Polyketide Lactone
C-13 Side Chain	Absent	N-benzoyl-β-phenylisoserine	N-tert-butoxycarbonyl-β-phenylisoserine	Thiazole-containing side chain	Not Applicable
Key Functional Groups	Four acetoxy groups, one cinnamoyloxy group	Acetoxy at C-10, Benzoyl at C-2	Hydroxyl at C-10	Epoxide ring	Multiple hydroxyl and methyl groups
Water Solubility	Low	Low	Higher than Paclitaxel[3]	Higher than Paclitaxel[4]	High

Performance Data: A Quantitative Look at Microtubule Stabilization

The microtubule-stabilizing activity of these compounds can be quantified through various in vitro and cell-based assays. Key metrics include the half-maximal effective concentration (EC50) for tubulin polymerization and the half-maximal inhibitory concentration (IC50) for cell proliferation. While extensive data is available for clinically established agents, quantitative performance data for Taxusin is not readily found in publicly available scientific literature, likely due to its significantly lower potency.

Table 1: In Vitro Tubulin Polymerization

Compound	EC50 for Tubulin Polymerization (µM)
Taxusin	Data not available in published literature
Paclitaxel	~0.5 - 5
Docetaxel	~0.2 - 2[5]
Epothilone B	~0.1 - 1[6]
Discodermolide	~0.02 - 0.2[7]
Note: EC50 values can vary depending on the specific assay conditions, such as tubulin concentration and the presence of microtubule-associated proteins (MAPs).

Table 2: Cytotoxicity (IC50) in Cancer Cell Lines

Compound	Representative IC50 Range (nM)
Taxusin	Data not available in published literature
Paclitaxel	2 - 10 (e.g., in ovarian and breast cancer cell lines)[2]
Docetaxel	1 - 5 (often more potent than Paclitaxel in vitro)[8]
Epothilone B	0.5 - 5 (effective in taxane-resistant cell lines)[6]
Discodermolide	3 - 15 (potent against a broad range of cell lines)[9]
Note: IC50 values are highly dependent on the specific cancer cell line and the duration of drug exposure.

Visualizing the Molecular Structures

To better appreciate the structural nuances, the following diagrams illustrate the chemical structures of Taxusin and its key comparators.

Figure 1: Chemical structures of Taxusin, Paclitaxel, and Docetaxel.

Figure 2: Chemical structures of Epothilone B and Discodermolide.

The Signaling Cascade: A Shared Pathway to Apoptosis

Despite their structural diversity, these microtubule-stabilizing agents converge on a common signaling pathway. By binding to β-tubulin and hyper-stabilizing microtubules, they disrupt the delicate balance of microtubule dynamics required for proper mitotic spindle formation and function. This leads to a prolonged mitotic arrest, which in turn activates a cascade of downstream signaling events culminating in programmed cell death, or apoptosis.

Figure 3: Generalized signaling pathway for microtubule-stabilizing agents.

Experimental Protocols: The "How-To" for Comparative Analysis

To enable researchers to conduct their own comparative studies, detailed protocols for key experiments are provided below.

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the ability of a compound to promote the assembly of purified tubulin into microtubules by monitoring the increase in turbidity (light scattering) of the solution.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (10 mM)

• Test compounds (Taxusin, Paclitaxel, etc.) dissolved in DMSO

• 96-well clear bottom plates

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Protocol:

• Prepare a reaction mixture containing purified tubulin (e.g., 1-2 mg/mL) and GTP (1 mM) in General Tubulin Buffer on ice.

• Add the test compound at various concentrations to the wells of a pre-chilled 96-well plate. Include a vehicle control (DMSO) and a positive control (e.g., Paclitaxel).

• Initiate the polymerization reaction by adding the tubulin/GTP mixture to each well.

• Immediately place the plate in the microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Plot absorbance versus time to generate polymerization curves. The rate of polymerization and the maximum polymer mass can be calculated from these curves.

Figure 4: Workflow for the in vitro tubulin polymerization assay.

Cell-Based Microtubule Stabilization Assay (Immunofluorescence)

This assay visually assesses the effect of a compound on the microtubule network within cultured cells.

Materials:

• Adherent cancer cell line (e.g., HeLa, MCF-7)

• Cell culture medium and supplements

• Glass coverslips

• Test compounds dissolved in DMSO

• Fixative (e.g., 4% paraformaldehyde or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 4-24 hours). Include a vehicle control.

• Fix the cells with the chosen fixative.

• Permeabilize the cells to allow antibody entry.

• Block non-specific antibody binding sites.

• Incubate with the primary anti-α-tubulin antibody.

• Incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides using antifade mounting medium.

• Visualize the microtubule architecture using a fluorescence microscope.

Figure 5: Workflow for immunofluorescence analysis of microtubule stabilization.

Conclusion

The family of microtubule-stabilizing agents is a testament to the power of natural products in drug discovery. While Taxusin shares the fundamental taxane scaffold with the blockbuster drugs Paclitaxel and Docetaxel, the absence of the C-13 side chain is a critical structural difference that likely explains its significantly lower biological activity. For researchers in drug development, this comparison underscores the profound impact of specific functional groups on pharmacological potency. The provided experimental protocols offer a robust framework for the continued exploration and quantitative comparison of novel microtubule-targeting compounds.

References

• 1. Structural insight into the stabilization of microtubules by taxanes | eLife [elifesciences.org]
• 2. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Difference in cytotoxicity of paclitaxel against neoplastic and normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Taxusin Cross-Reactivity with Taxane-Specific Antibodies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of taxusin's potential cross-reactivity with taxane-specific antibodies, juxtaposed with the well-characterized taxane (B156437), paclitaxel (B517696) (Taxol®). The information herein is intended to guide researchers in the fields of pharmacology, antibody development, and cancer therapeutics in understanding the structural basis for antibody specificity towards this class of compounds. While direct experimental data on taxusin (B16899) cross-reactivity is limited in publicly available literature, this guide synthesizes structural data and established immunological principles to predict and propose experimental validation of these interactions.

Structural Comparison of Taxusin and Paclitaxel

The biological activity and antibody recognition of taxanes are intrinsically linked to their complex three-dimensional structures. Significant differences in the chemical architecture of taxusin and paclitaxel underlie their distinct pharmacological profiles and predicted immunogenic properties.

All taxanes, including taxusin and paclitaxel, are built upon a fundamental taxane core, a tetracyclic carbon skeleton.[1] However, the nature and arrangement of functional groups attached to this core are critical determinants of their biological function and molecular recognition.

A pivotal structural feature of highly potent taxanes like paclitaxel is the presence of a complex N-benzoyl-β-phenylisoserine side chain at the C-13 position of the taxane core.[1] This side chain is widely recognized as essential for the microtubule-stabilizing activity that defines the anticancer properties of this drug class.[1] In stark contrast, taxusin lacks this critical side chain.[1] Instead, it possesses different ester linkages at this position.[1]

Furthermore, other substitutions on the taxane core differ between taxusin and paclitaxel. For instance, paclitaxel has a benzoyl group at C-2 and an acetyl group at C-10, contributing to its overall conformation and interaction with its biological target.[1] Taxusin, on the other hand, exhibits a unique pattern of substitutions, including four acetoxy groups and a cinnamoyloxy group at various positions.[1]

Feature	Taxusin	Paclitaxel (Taxol®)	Significance for Antibody Recognition
C-13 Side Chain	Absent	N-benzoyl-β-phenylisoserine	Major antigenic determinant for many paclitaxel-specific antibodies. Its absence in taxusin is the primary reason for predicting low to no cross-reactivity.
C-2 Substituent	Cinnamoyloxy group	Benzoyl group	Differences in this region can alter the local chemical environment and affect antibody binding.
C-10 Substituent	Acetoxy group	Acetyl group	While a more subtle difference, it can influence the overall conformation and potential antibody epitopes.
Other Substituents	Multiple acetoxy groups	Varied	The unique pattern of substituents on taxusin creates a distinct molecular surface compared to paclitaxel.

Predicted Cross-Reactivity with Taxane-Specific Antibodies

Based on the significant structural disparities, particularly the absence of the C-13 side chain in taxusin, it is highly probable that taxusin will exhibit minimal to no cross-reactivity with antibodies raised specifically against paclitaxel or other bioactive taxanes possessing this side chain. Monoclonal antibodies are known for their high specificity, often recognizing a distinct epitope on the target molecule.[2][3] For many paclitaxel-specific antibodies, this crucial side chain is a primary component of the recognized epitope.

Therefore, it can be hypothesized that taxane-specific antibodies, such as the paclitaxel-specific monoclonal antibody 3C6, would not bind to taxusin with any significant affinity.[4]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

To experimentally validate the predicted lack of cross-reactivity, a competitive enzyme-linked immunosorbent assay (ELISA) is a suitable method. This assay would quantify the ability of taxusin to compete with a known taxane antigen (e.g., a paclitaxel-protein conjugate) for binding to a taxane-specific antibody.

Objective: To determine the cross-reactivity of taxusin with a paclitaxel-specific monoclonal antibody.

Materials:

• Paclitaxel-specific monoclonal antibody (e.g., 3C6)

• Taxusin

• Paclitaxel (as a positive control competitor)

• Paclitaxel-BSA conjugate (for coating)

• 96-well microtiter plates

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 5% BSA in PBS)

• HRP-conjugated secondary antibody (anti-mouse IgG)

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating:

  • Dilute the paclitaxel-BSA conjugate to an optimal concentration (e.g., 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted conjugate to each well of a 96-well plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Competition:

  • Prepare serial dilutions of taxusin and paclitaxel (positive control) in assay buffer (e.g., PBS with 1% BSA).

  • In separate tubes, mix the diluted competitors with a constant, predetermined concentration of the paclitaxel-specific monoclonal antibody.

  • Incubate the antibody-competitor mixtures for 1 hour at room temperature.

  • Add 100 µL of each mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with Wash Buffer.

• Detection:

  • Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the manufacturer's instructions.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with Wash Buffer.

• Development and Reading:

  • Add 100 µL of TMB substrate to each well.

  • Incubate in the dark for 15-30 minutes.

  • Add 50 µL of Stop Solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

Data Analysis: The percentage of inhibition of antibody binding by taxusin and paclitaxel will be calculated. A high percentage of inhibition by paclitaxel and a low percentage of inhibition by taxusin would confirm the low cross-reactivity of taxusin.

References

• 1. benchchem.com [benchchem.com]
• 2. Tumor specific novel taxoid-monoclonal antibody conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Monoclonal antibodies to taxanes that neutralize the biological activity of paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Biosynthetic Origins of Taxusin: A Comparative Guide to Labeled Precursor Studies

For researchers, scientists, and drug development professionals, understanding the intricate biosynthetic pathways of complex natural products like Taxusin is paramount for metabolic engineering and the development of novel therapeutic agents. This guide provides a comparative analysis of the use of labeled precursors to confirm the biosynthetic origin of Taxusin and related taxoids, supported by experimental data and detailed protocols.

The biosynthesis of taxoids, a class of diterpenoids that includes the potent anticancer drug paclitaxel (B517696) (Taxol), is a complex process involving numerous enzymatic steps. Taxusin, a major taxoid found in yew species, is a key molecule in this intricate metabolic network. Elucidating its formation from fundamental building blocks is crucial for a complete understanding of taxane (B156437) biosynthesis. The primary method for this elucidation involves the use of isotopically labeled precursors, which act as tracers to map the metabolic route.

Comparison of Methodologies: Labeled Precursors vs. Alternative Approaches

The use of labeled precursors stands as the gold standard for definitively confirming biosynthetic pathways. This technique involves feeding a stable or radioactive isotope-labeled compound to a biological system (e.g., cell cultures of Taxus species) and then tracking the incorporation of the label into the target molecule. However, other methods also contribute to our understanding.

Methodology	Description	Advantages	Limitations
Labeled Precursor Feeding	Administration of isotopically labeled compounds (e.g., ¹³C-glucose, ¹⁴C-acetate, ³H-taxadiene) to Taxus cell cultures or tissues, followed by isolation of Taxusin and analysis of isotope incorporation.	Provides direct and definitive evidence of precursor-product relationships. Allows for the mapping of carbon skeletons and the elucidation of rearrangement mechanisms.	Can be expensive and time-consuming. The synthesis of complex labeled intermediates can be challenging. Low incorporation rates can make detection difficult.
Enzyme Assays	In vitro characterization of specific enzymes involved in the taxoid pathway using putative substrates.	Allows for the detailed study of individual reaction steps and enzyme kinetics.	Does not provide a complete picture of the entire pathway in vivo. The availability of substrates, especially complex intermediates, can be a limiting factor.
Gene Expression Analysis	Studying the expression patterns of genes encoding biosynthetic enzymes under different conditions.	Can identify candidate genes involved in the pathway. Provides insights into the regulation of biosynthesis.	Correlation does not equal causation; gene expression levels may not directly reflect enzyme activity or metabolic flux.
Metabolomic Profiling	Comprehensive analysis of all metabolites in a biological sample to identify intermediates and end products.	Provides a snapshot of the metabolic state and can reveal unexpected intermediates.	Does not directly establish the connections between metabolites in a pathway.

Experimental Confirmation with Labeled Precursors

While a comprehensive study detailing the de novo biosynthesis of Taxusin from simple labeled precursors like acetate (B1210297) or glucose is not extensively documented in publicly available literature, the broader taxoid biosynthetic pathway has been significantly elucidated using this approach. These studies provide a strong foundation for understanding Taxusin's origin. Furthermore, isotopically labeled congeners of Taxusin derivatives have been synthesized to probe the later steps of the paclitaxel pathway.[1]

The biosynthesis of the core taxane skeleton, from which Taxusin is derived, begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP).[2] Feeding experiments with labeled precursors have been crucial in confirming the steps leading to the formation of the initial taxane diterpene, taxa-4(5),11(12)-diene.[3]

Key Labeled Precursors Used in Taxoid Biosynthesis Studies:

• ¹³C-labeled Taxa-4(20),11(12)-diene: Used to probe the early hydroxylation and acetylation steps in the taxol pathway.[3]

• Tritium-labeled Taxoids: Synthetically prepared to investigate downstream enzymatic conversions.[4]

• Deuterium-labeled Substrates: Employed in the synthesis of pathway intermediates to study reaction mechanisms.[5]

One study explicitly describes the preparation of taxa-4(20),11(12)-diene-5α,13α-diol and other triol derivatives through the deoxygenation of Taxusin. The protocol is designed to be amenable to the preparation of isotopically labeled versions of these molecules, which are putative intermediates in the biosynthesis of paclitaxel.[1][5] This highlights the use of Taxusin as a starting material for generating labeled probes for the broader taxoid pathway.

Experimental Protocols

General Protocol for Labeled Precursor Feeding Studies

• Preparation of Labeled Precursor: The isotopically labeled precursor (e.g., [1-¹³C]glucose, [1,2-¹³C]acetate, or a synthesized labeled intermediate) is prepared and sterilized.

• Cell Culture: A suspension culture of a Taxus species (e.g., Taxus canadensis or Taxus baccata) is established and maintained under controlled conditions.

• Feeding: The labeled precursor is aseptically added to the cell culture medium. The timing and concentration of the precursor are critical parameters that need to be optimized.[6]

• Incubation: The cells are incubated for a specific period to allow for the uptake and metabolism of the labeled precursor.

• Harvesting and Extraction: The cells and the culture medium are harvested, and the taxoids, including Taxusin, are extracted using organic solvents.

• Purification: Taxusin is purified from the crude extract using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).

• Analysis: The purified Taxusin is analyzed by Mass Spectrometry (MS) to determine the incorporation of the isotope and by Nuclear Magnetic Resonance (NMR) spectroscopy (for stable isotopes like ¹³C) to determine the specific positions of the labels within the molecule.[6]

Synthesis of Labeled Taxadiene-diols from Taxusin

A representative protocol for the preparation of putative labeled taxol biosynthesis metabolites from Taxusin involves the Barton deoxygenation of hydroxyl groups.[1][5]

• Protection of Hydroxyl Groups: Specific hydroxyl groups on the Taxusin molecule are protected using appropriate protecting groups to ensure regioselectivity in the subsequent deoxygenation step.

• Xanthate Formation: The target hydroxyl group is converted into a xanthate ester.

• Radical Deoxygenation: The xanthate is treated with a radical initiator (e.g., AIBN) and a reducing agent, such as tributyltin hydride (for unlabeled synthesis) or tributyltin deuteride/tritiide (for labeled synthesis), to remove the hydroxyl group.

• Deprotection: The protecting groups are removed to yield the desired deoxygenated Taxusin derivative.

Visualizing the Biosynthetic Pathway and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict the key pathways and experimental workflows.

Caption: Generalized biosynthetic pathway leading to Taxusin.

References

• 1. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Studies on Taxol Biosynthesis: Preparation of Taxadiene-diol- and triol-Derivatives by Deoxygenation of Taxusin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Taxusin (Paclitaxel)

For researchers, scientists, and drug development professionals, the proper handling and disposal of cytotoxic agents like Taxusin (paclitaxel) are critical to ensuring personnel safety and environmental protection.[1] Adherence to stringent disposal protocols minimizes the risk of exposure and contamination. This guide provides essential, step-by-step procedures for the safe disposal of Taxusin.

Operational Plan: Immediate Safety and Handling

Taxusin is classified as a hazardous and cytotoxic drug, requiring careful management in designated laboratory areas to prevent cross-contamination.[1][2] Gentle handling is crucial to avoid the formation of dust or aerosols.[1] All containers holding Taxusin must be clearly labeled with the contents, concentration, and appropriate hazard warnings.[1]

In the event of accidental exposure, the following immediate actions should be taken:

• Skin Contact: Immediately remove any contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[1]

• Eye Contact: Flush the eyes with a large amount of water for a minimum of 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move to an area with fresh air immediately. If breathing is difficult, seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan: A Step-by-Step Guide

The cornerstone of Taxusin disposal is the strict segregation of cytotoxic waste from all other waste streams.[1]

Step 1: Waste Segregation

All materials that have come into contact with Taxusin are considered cytotoxic waste. This includes:

• Personal Protective Equipment (PPE)

• Needles, syringes, and other sharps

• Glassware and plasticware

• Cleaning materials from spills and decontamination[1]

This waste must be segregated at the point of generation into appropriate waste containers.

Step 2: Containerization

• Designated Containers: Use leak-proof containers clearly labeled "Cytotoxic Waste." These containers are often color-coded, typically yellow or purple.[1]

• Sharps: All contaminated sharps must be placed in a designated, puncture-resistant cytotoxic sharps container. Needles should not be recapped.[3]

• Bulk Waste: Unused or partially full vials, syringes, and IV bags containing more than trace amounts of Taxusin are considered bulk chemotherapy waste and may require disposal in specific containers, such as black RCRA (Resource Conservation and Recovery Act) containers.[1][4]

Step 3: Decontamination

• Work Surfaces: After handling Taxusin, all work surfaces should be decontaminated. For spills, liquids should be absorbed with pads, and powders should be gently covered with wetted paper towels to avoid dust before wiping.[1][5] The area should then be cleaned with a detergent solution followed by clean water.[2][5]

• Non-Porous Materials: Reusable glassware and other non-porous items can be decontaminated by soaking them in a suitable decontamination solution.[1]

Step 4: Final Disposal

The standard and required method for the final disposal of cytotoxic waste is high-temperature incineration at a licensed facility.[1][4]

Quantitative Data for Disposal Procedures

Parameter	Guideline	Source
Trace Waste Threshold	Materials containing less than 3% of the original drug by weight are considered "RCRA empty" or trace waste.	[4]
Decontamination Solution	A freshly prepared 0.5% w/v sodium hypochlorite (B82951) solution can be used for surface decontamination.	[4]
Eye Wash Duration	In case of eye contact, flush with water for a minimum of 15 minutes.	[1]
Skin Wash Duration	For skin contact, wash with soap and water for at least 15 minutes.	[1]

Experimental Protocols

Protocol for Decontamination of a Work Surface Contaminated with Taxusin

• Preparation: Don appropriate Personal Protective Equipment (PPE), including two pairs of chemotherapy-rated gloves, a disposable gown, safety goggles, and a face shield.[4]

• Initial Containment: For liquid spills, use absorbent pads to wipe up the liquid. For powder spills, gently cover the spill with wetted paper towels or absorbent pads to prevent aerosolization.[1][5] Dispose of these materials in a designated bulk cytotoxic waste container.[4]

• Application of Decontaminant: Prepare a fresh 0.5% w/v sodium hypochlorite solution. Liberally apply the solution to the contaminated surface, ensuring the entire area is thoroughly wetted.[4]

• Wiping: Using absorbent pads, wipe the area from the outer edge inward to prevent spreading the contamination.[4]

• Cleaning: Clean the area three times with a detergent solution, followed by a final rinse with clean water.[2]

• Disposal: Dispose of all cleaning materials (pads, wipes, etc.) and used PPE as cytotoxic waste.[1][4]

• Hand Hygiene: After removing PPE, wash hands thoroughly with soap and water.[4]

Caption: Logical workflow for the safe disposal of Taxusin waste.

References

• 1. benchchem.com [benchchem.com]
• 2. safety.caltech.edu [safety.caltech.edu]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. benchchem.com [benchchem.com]
• 5. ehs.washington.edu [ehs.washington.edu]

Personal protective equipment for handling Taxusin

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Taxusin. Given the absence of a specific Safety Data Sheet (SDS) for Taxusin, these recommendations are based on established best practices for managing cytotoxic and hazardous compounds. Taxusin is a natural product found in yew trees and is used in the synthesis of anticancer compounds.[1][2] Due to its potential cytotoxic nature, a comprehensive personal protective equipment (PPE) strategy is mandatory to prevent dermal, ocular, and respiratory exposure.

Hazard Assessment

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to ensure handler safety. The following table summarizes the necessary equipment.

PPE Component	Specification
Hand Protection	Double Gloving: Wear two pairs of chemotherapy-rated nitrile gloves. The outer glove should be changed immediately upon suspected contamination or every 30-60 minutes.[3][4]
Body Protection	Disposable Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g., polyethylene-coated polypropylene) is required. Cuffs should be tucked under the outer gloves.[3]
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A full-face shield should be worn over the goggles, especially when there is a risk of splashes or aerosol generation.[3]
Respiratory Protection	For handling powders or creating aerosols, a NIOSH-approved N95 or higher-rated respirator is required. For significant spill cleanup, a respirator with chemical cartridges may be necessary.[3]
Foot Protection	Disposable, fluid-resistant shoe covers should be worn and removed before exiting the designated handling area.[3]

Operational Plan: Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure risk.

• Preparation :

  • Ensure all necessary PPE is donned correctly before handling the compound.[3]

  • All handling of Taxusin should occur in a designated area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC), to control airborne particles and vapors.[3]

  • Cover the work surface with a disposable, absorbent, and plastic-backed liner to contain any spills.[3]

• Weighing :

  • If weighing the solid compound, do so within a ventilated enclosure.[3]

  • Use a dedicated and calibrated analytical balance.[3]

• Compounding :

  • When dissolving Taxusin, sonication may be required.[1] Handle solutions with the same precautions as the solid compound.

Disposal Plan

All materials contaminated with Taxusin are considered cytotoxic waste and must be disposed of accordingly.

• Waste Segregation : All contaminated items (e.g., gloves, gowns, shoe covers, absorbent pads, glassware) must be placed in clearly labeled, sealed, and puncture-resistant cytotoxic waste containers.

• Disposal Method : Cytotoxic waste must not be disposed of in general laboratory trash or down the drain. The final disposal method for cytotoxic waste is typically high-temperature incineration.[3]

• Licensed Disposal : Arrange for collection and disposal by a licensed hazardous waste management company.[3]

Experimental Protocol: Spill Cleanup

Immediate and proper cleanup of spills is crucial to prevent exposure.

Small Spills (less than 5 mL or 5 g):

• Alert others in the immediate area.[3]

• Wearing appropriate PPE, cover the spill with absorbent pads.[3]

• Gently apply a suitable decontamination solution (e.g., 10% bleach solution followed by a neutralizer like sodium thiosulfate) and allow for sufficient contact time.[3]

• Wipe up the spill from the outer edge towards the center.[3]

• Place all cleanup materials in a cytotoxic waste container.

• Clean the spill area again with the decontamination solution, followed by a final rinse with a suitable solvent (e.g., 70% ethanol (B145695) or sterile water).

Large Spills:

• Evacuate the area immediately.

• Alert institutional safety personnel.

• Only personnel trained in hazardous spill response should perform the cleanup.

Caption: Workflow for safe handling and disposal of Taxusin.

References

• 1. TAXUSIN | Paclitaxel | Anticancer | Analgesia | TargetMol [targetmol.com]
• 2. Taxusin - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pppmag.com [pppmag.com]